Hex-2-yn-1-ol

• CAS: 764-60-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Hex-2-yn-1-ol (CAS No: 764-60-3), a versatile building block in organic synthesis with applications in the pharmaceutical and fine chemical industries.[1] The information presented herein is intended to support research and development activities by providing reliable physical data and standardized experimental protocols.

Physicochemical Data

The fundamental physical characteristics of Hex-2-yn-1-ol are summarized in the table below. These values are critical for a variety of applications, from reaction setup and solvent selection to purification and storage.

Property	Value	Source(s)
Molecular Formula	C6H10O	[1][2]
Molecular Weight	98.14 g/mol	[1][2][3]
Appearance	Colorless to yellowish clear liquid	[2][4]
Melting Point	-52.5 °C	[2][4]
Boiling Point	66-67 °C at 10 mmHg	[2][5]
Density	0.893 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.4536	[2][5]
Flash Point	68 °C (154.4 °F)	[2]
Water Solubility	Soluble	[1][2][5]
pKa	13.00 ± 0.10 (Predicted)	[2]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the key physical properties of Hex-2-yn-1-ol. These protocols are based on established methodologies and are intended to ensure accurate and reproducible results.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[6][7] The capillary method is a common and reliable technique for determining the boiling point of small quantities of liquid.

Apparatus:

• Thiele tube or other heating bath (e.g., oil bath)

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube (fusion tube)

• Rubber band or thread for attachment

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• Fill the small test tube with a few milliliters of Hex-2-yn-1-ol.[7]

• Place a capillary tube, with its sealed end uppermost, into the test tube containing the liquid.[6]

• Attach the test tube to a thermometer using a rubber band or thread.[6] The bottom of the test tube should be level with the thermometer bulb.

• Immerse the assembly into a Thiele tube or an oil bath, ensuring the liquid level in the bath is above the level of the sample in the test tube.[6]

• Gently heat the apparatus.[6]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[6]

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[6] Record this temperature.

Density is the mass of a substance per unit volume.[8] For liquids, it can be accurately determined using a pycnometer or more simply with a graduated cylinder and a balance.

Apparatus:

• Pycnometer (for high accuracy) or a 10 mL graduated cylinder

• Analytical balance

• Thermometer

Procedure (using a graduated cylinder):

• Measure and record the mass of a clean, dry 10 mL graduated cylinder.[8][9]

• Add a known volume (e.g., 5 mL) of Hex-2-yn-1-ol to the graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.[8]

• Measure and record the mass of the graduated cylinder containing the liquid.[8][9]

• Measure and record the temperature of the liquid.[10]

• Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass of the filled cylinder.[9]

• Calculate the density using the formula: Density = Mass / Volume.[8]

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a characteristic property of a substance and is temperature-dependent. The Abbe refractometer is a common instrument for this measurement.[11]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Lens paper and ethanol or acetone for cleaning

Procedure:

• Ensure the prisms of the Abbe refractometer are clean and dry.

• Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled water).

• Using a dropper, place a few drops of Hex-2-yn-1-ol onto the surface of the measuring prism.

• Close the prisms and allow the liquid to spread into a thin film.

• Allow the sample to equilibrate to the desired temperature (typically 20°C) by circulating water from a constant temperature bath through the instrument.

• Look through the eyepiece and adjust the control knob until the boundary line between the light and dark fields is sharp and centered in the crosshairs.

• If a color fringe is present, adjust the compensator dial to eliminate it.

• Read the refractive index value directly from the instrument's scale.

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

• Small test tubes

• Vortex mixer or stirring rod

• Graduated pipettes

Procedure:

• Place a small, measured amount of Hex-2-yn-1-ol (e.g., 0.1 mL) into a test tube.[12]

• Add a small, measured volume of the solvent to be tested (e.g., 1 mL of water) to the test tube.[12]

• Vigorously shake or vortex the test tube for a set period (e.g., 1-2 minutes).[12]

• Observe the mixture. If the liquid forms a single, clear phase, it is considered soluble. If two distinct layers are present or the mixture is cloudy, it is considered insoluble or partially soluble.

• This can be repeated with various solvents (e.g., ethanol, diethyl ether, acetone) to determine its solubility profile.

Logical Workflow for Compound Characterization

While specific signaling pathways for Hex-2-yn-1-ol are not extensively documented, its utility in drug development and organic synthesis necessitates a systematic approach to its characterization and application. The following diagram illustrates a logical workflow from initial characterization to potential application.

Caption: Logical workflow for the characterization and application of Hex-2-yn-1-ol.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. 2-Hexyn-1-ol CAS#: 764-60-3 [amp.chemicalbook.com]
• 3. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. chembk.com [chembk.com]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 9. wjec.co.uk [wjec.co.uk]
• 10. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 11. pubs.aip.org [pubs.aip.org]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Hex-2-yn-1-ol: A Technical Overview of its Properties and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Hex-2-yn-1-ol, alongside a detailed examination of its applications in organic synthesis. This document is intended to serve as a valuable resource for researchers and professionals engaged in drug development and other scientific disciplines where the manipulation and understanding of versatile chemical building blocks are paramount.

Core Molecular Data

Hex-2-yn-1-ol is a bifunctional organic molecule containing both a hydroxyl group and an alkyne functional group. This unique structural arrangement makes it a valuable intermediate in a variety of chemical transformations. The fundamental molecular properties of Hex-2-yn-1-ol are summarized in the table below.

Property	Value	Source
Molecular Formula	C6H10O	[1][2][3][4][5]
Molecular Weight	98.14 g/mol	[1][3][4][6]
IUPAC Name	hex-2-yn-1-ol	[1][3]
Synonyms	2-Hexyn-1-ol, 2-Hexynol	[1][3][4][5]
CAS Number	764-60-3	[2][4]

Synthetic Applications and Experimental Protocols

Hex-2-yn-1-ol and its derivatives are pivotal starting materials in the synthesis of more complex molecules, including pharmaceuticals and fine chemicals.[1][3] The presence of both a nucleophilic hydroxyl group and an electrophilic alkyne allows for a diverse range of chemical modifications.

One notable application of a derivative of this class of compounds is in the stereoselective synthesis of tetrahydronaphthalenes, which are structural motifs found in a variety of biologically active compounds. The following experimental protocol details the intramolecular Friedel-Crafts cyclization of an α-hydroxy-α-alkenylsilane derived from a phenyl-substituted analog of Hex-2-yn-1-ol.[2]

Experimental Protocol: Intramolecular Friedel-Crafts Cyclization

Objective: To synthesize an enantio-enriched tetrahydronaphthalene via a stereoselective acid-catalyzed intramolecular Friedel-Crafts cyclization.

Starting Material: (R)-α-hydroxy-α-alkenylsilane (derived from 2-Hexyn-1-ol, 6-phenyl-).[2]

Reagents and Materials:

• (R)-α-hydroxy-α-alkenylsilane

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• 3Å Molecular Sieves (MS)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous solution of NaHCO₃

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• To a solution of (R)-α-hydroxy-α-alkenylsilane (1.0 mmol) in dichloromethane (10 mL), add 3Å molecular sieves.

• Cool the mixture to -78 °C.

• Add TMSOTf (0.2 equivalents) dropwise to the cooled mixture.

• Stir the reaction mixture at -78 °C for 21 hours.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Separate the aqueous layer and extract it with dichloromethane.

• Combine the organic layers, dry them over anhydrous Na₂SO₄, and then concentrate under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to yield the tetrahydronaphthalene product.[2]

Logical Workflow of Synthesis and Cyclization

The following diagram illustrates the logical progression from the precursor, a derivative of Hex-2-yn-1-ol, to the final cyclized product.

Caption: Synthetic workflow from a Hex-2-yn-1-ol derivative to a tetrahydronaphthalene.

While direct involvement of Hex-2-yn-1-ol in specific signaling pathways is not extensively documented in publicly available literature, its utility as a precursor for biologically active molecules underscores its importance in drug discovery and development.[1] The reactivity of its functional groups allows for the construction of diverse molecular architectures, which can then be screened for various therapeutic activities.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Showing Compound 2-Hexen-1-ol (FDB002930) - FooDB [foodb.ca]
• 5. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 6. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hex-2-yn-1-ol is a valuable propargyl alcohol derivative utilized as a key intermediate in the synthesis of a variety of organic molecules, including pharmaceuticals and fragrances.[1] Its bifunctional nature, containing both a hydroxyl group and an alkyne moiety, allows for diverse chemical transformations. This technical guide provides a comprehensive overview of the primary synthetic routes to Hex-2-yn-1-ol, complete with detailed experimental protocols, quantitative data, and visual diagrams to facilitate understanding and replication in a laboratory setting. The methods discussed herein focus on the alkynylation of butanal, a common and effective strategy for the preparation of this target molecule.

Introduction

Hex-2-yn-1-ol (CAS No: 764-60-3) is a six-carbon acetylenic alcohol with the molecular formula C₆H₁₀O.[2] The presence of both a nucleophilic hydroxyl group and a reactive carbon-carbon triple bond makes it a versatile building block in organic synthesis. This guide will explore the most prevalent and practical methods for its synthesis, with a focus on providing actionable experimental details for researchers in the field.

Core Synthesis Methodologies

The synthesis of Hex-2-yn-1-ol is most commonly achieved through the nucleophilic addition of an acetylide to butanal. This can be accomplished using various organometallic reagents, primarily Grignard reagents or lithium acetylides.

Grignard Reaction: Alkynylation of Butanal

The Grignard reaction is a robust and widely used method for forming carbon-carbon bonds. In the context of Hex-2-yn-1-ol synthesis, this involves the reaction of an ethynyl Grignard reagent with butanal. The Grignard reagent is typically prepared in situ from a suitable starting material and magnesium metal.

Reaction Scheme:

Figure 1: General scheme for the Grignard synthesis of Hex-2-yn-1-ol.

Experimental Protocol:

This protocol is adapted from general procedures for Grignard reactions with aldehydes.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Acetylene gas (purified) or Ethynylmagnesium bromide solution

• Butanal

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Iodine crystal (for initiation)

Procedure:

• Preparation of Ethylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small crystal of iodine. A solution of ethyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, which is evident by the disappearance of the iodine color and gentle refluxing. After the addition is complete, the mixture is refluxed until most of the magnesium has reacted.

• Formation of Ethynylmagnesium Bromide: The freshly prepared ethylmagnesium bromide solution is cooled in an ice bath. Purified acetylene gas is bubbled through the solution, or a solution of ethynylmagnesium bromide in THF is added.

• Reaction with Butanal: A solution of butanal in anhydrous diethyl ether is added dropwise to the stirred Grignard reagent at 0°C. The reaction mixture is then allowed to warm to room temperature and stirred for several hours.

• Work-up and Isolation: The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield pure Hex-2-yn-1-ol.

Quantitative Data:

Parameter	Value	Reference
Reactant Ratio	Butanal:Ethynylmagnesium Bromide (1:1.2)	General Practice
Reaction Time	2-4 hours	General Practice
Reaction Temperature	0°C to room temperature	General Practice
Yield	60-80% (typical)	Estimated

Lithium Acetylide Addition

An alternative to the Grignard reaction is the use of lithium acetylide, which can be generated by treating acetylene with a strong base like n-butyllithium. Lithium acetylides are highly nucleophilic and react efficiently with aldehydes.

Reaction Scheme:

Figure 2: Synthesis of Hex-2-yn-1-ol via lithium acetylide addition.

Experimental Protocol:

• Preparation of Lithium Acetylide: A solution of n-butyllithium in hexane is added to a solution of acetylene in anhydrous THF at low temperature (-78°C).

• Reaction with Butanal: Butanal is then added dropwise to the lithium acetylide solution at -78°C. The reaction mixture is stirred at this temperature for a specified time and then allowed to warm to room temperature.

• Work-up and Isolation: The reaction is quenched with water. The product is extracted with an organic solvent, and the organic layer is dried and concentrated.

• Purification: The crude product is purified by vacuum distillation.

Quantitative Data:

Parameter	Value	Reference
Reactant Ratio	Butanal:Lithium Acetylide (1:1.1)	General Practice
Reaction Time	1-3 hours	General Practice
Reaction Temperature	-78°C to room temperature	General Practice
Yield	70-90% (typical)	Estimated

Other Synthetic Approaches

While alkynylation of butanal is the most direct route, other methods for the synthesis of Hex-2-yn-1-ol have been reported, including:

• Reaction of Propargyl Bromide with an appropriate organometallic reagent followed by reaction with an epoxide.

• Reduction of Hex-2-ynal: The corresponding aldehyde, hex-2-ynal, can be selectively reduced to the primary alcohol using a mild reducing agent such as sodium borohydride.[1]

• Hydrolysis of 2-Hexyne derivatives. [1]

Experimental Workflow and Logic

The general workflow for the synthesis of Hex-2-yn-1-ol involves several key stages, from reagent preparation to final product purification.

Figure 3: General experimental workflow for the synthesis of Hex-2-yn-1-ol.

Conclusion

The synthesis of Hex-2-yn-1-ol is readily achievable through the alkynylation of butanal using either Grignard or lithium acetylide reagents. These methods offer good to excellent yields and are amenable to laboratory-scale preparations. The choice of reagent may depend on the availability of starting materials and the desired scale of the reaction. Careful control of anhydrous conditions is paramount to the success of these syntheses. The protocols and data presented in this guide provide a solid foundation for researchers to successfully synthesize and utilize this important chemical intermediate.

References

• 1. researchgate.net [researchgate.net]
• 2. US10364217B2 - Chemical compounds - Google Patents [patents.google.com]

Spectroscopic Profile of Hex-2-yn-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Hex-2-yn-1-ol (CAS No: 764-60-3), a valuable building block in organic synthesis. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational dataset for its identification, characterization, and application in research and development.

Core Spectroscopic Data

The following sections present the key spectroscopic data for Hex-2-yn-1-ol, summarized in tabular format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The proton (¹H) and carbon-13 (¹³C) NMR data provide detailed information about the chemical environment of each nucleus.

¹H NMR Spectral Data of Hex-2-yn-1-ol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.22	d (doublet)	2H	H-1 (-CH₂OH)
~2.15	t (triplet)	2H	H-4 (-C≡C-CH₂-)
~1.70	s (singlet)	1H	OH
~1.49	sextet	2H	H-5 (-CH₂-CH₃)
~0.95	t (triplet)	3H	H-6 (-CH₃)

Note: The exact chemical shifts, multiplicities, and coupling constants can vary depending on the solvent and spectrometer frequency. The data presented is a representative interpretation.

¹³C NMR Spectral Data of Hex-2-yn-1-ol

Chemical Shift (δ) ppm	Carbon Assignment
~85.5	C-3 (-C≡C-)
~78.5	C-2 (-C≡C-)
~51.5	C-1 (-CH₂OH)
~22.0	C-5 (-CH₂-CH₃)
~20.5	C-4 (-C≡C-CH₂-)
~13.5	C-6 (-CH₃)

Note: The assignments are based on typical chemical shift values for alkynyl alcohols.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[1]

Key IR Absorption Bands for Hex-2-yn-1-ol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3370	Strong, Broad	O-H stretch (alcohol)
~2960, 2930, 2870	Medium-Strong	C(sp³)-H stretch (alkyl)
~2230	Weak-Medium	C≡C stretch (internal alkyne)
~1020	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural elucidation. The data presented is for electron ionization (EI).

Major Fragmentation Peaks in the Mass Spectrum of Hex-2-yn-1-ol

m/z	Relative Intensity	Possible Fragment Ion
98	Moderate	[M]⁺ (Molecular Ion)
83	Moderate	[M - CH₃]⁺
69	High	[M - C₂H₅]⁺ or [M - CHO]⁺
55	High	[C₄H₇]⁺
41	High	[C₃H₅]⁺
39	High	[C₃H₃]⁺

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data for Hex-2-yn-1-ol.

NMR Spectroscopy Protocol

• Sample Preparation: A solution of Hex-2-yn-1-ol is prepared by dissolving approximately 10-20 mg of the neat liquid in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: The ¹H NMR spectrum is acquired using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is typically acquired with proton decoupling to simplify the spectrum to single lines for each carbon environment. A larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope. The spectral width should encompass the expected range for all carbon atoms (typically 0-220 ppm).

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the TMS signal at 0 ppm. Integration of the ¹H NMR signals is performed to determine the relative number of protons.

IR Spectroscopy Protocol

• Sample Preparation: As Hex-2-yn-1-ol is a liquid, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates.[1] The plates are then gently pressed together to form a uniform thin film.

• Instrumentation: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer.

• Background Spectrum: A background spectrum of the empty salt plates is recorded to subtract any atmospheric and instrumental interferences.

• Sample Spectrum: The salt plates with the sample are placed in the spectrometer's sample holder, and the spectrum is acquired. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum, plotted as transmittance or absorbance versus wavenumber (cm⁻¹), is analyzed to identify the characteristic absorption bands of the functional groups present in the molecule.

Mass Spectrometry Protocol

• Sample Introduction: A small amount of Hex-2-yn-1-ol is introduced into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC-MS) for separation from any impurities. For direct injection, the sample is volatilized in the ion source.

• Ionization: Electron ionization (EI) is a common method for volatile compounds. The gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a molecular ion and subsequent fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Interpretation: The resulting mass spectrum, a plot of relative ion abundance versus m/z, is analyzed to identify the molecular ion peak and the fragmentation pattern, which provides structural information about the molecule.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Hex-2-yn-1-ol.

Caption: Workflow for Spectroscopic Analysis of Hex-2-yn-1-ol.

References

• 1. 2-Hexyn-1-ol [webbook.nist.gov]

Biological Activities of Hex-2-yn-1-ol: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: Hex-2-yn-1-ol is a versatile acetylenic alcohol with established applications as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fragrance compounds. While extensive research has focused on its synthetic utility, the direct biological activities of Hex-2-yn-1-ol are less characterized in publicly available literature. This technical guide consolidates the current understanding of Hex-2-yn-1-ol's potential biological functions, including its putative antimicrobial and enzyme-inhibiting properties. In the absence of specific quantitative data, this document provides detailed, standardized experimental protocols for the evaluation of these activities and presents hypothetical data in structured tables to serve as a template for future research. Furthermore, this guide illustrates conceptual signaling pathways and experimental workflows using Graphviz diagrams to provide a clear visual framework for potential mechanisms of action and research strategies.

Introduction to Hex-2-yn-1-ol

Hex-2-yn-1-ol, a six-carbon acetylenic alcohol, is recognized for its utility as a building block in the synthesis of more complex molecules.[1] Its chemical structure, featuring both a hydroxyl group and an alkyne functional group, allows for a variety of chemical transformations, making it a valuable precursor in the pharmaceutical and fine chemical industries.[1] While its primary role has been in synthesis, the presence of these reactive moieties suggests potential for direct interaction with biological systems.

Potential Biological Activities

General statements in the literature suggest that Hex-2-yn-1-ol may possess notable biological activities, specifically in the realms of antimicrobial action and enzyme interaction.[1]

• Antimicrobial Properties: The compound has been noted for its potential to inhibit the growth of various bacteria and fungi.[1] The mechanism of such activity is not yet elucidated but may involve disruption of microbial cell membranes or interference with essential enzymatic processes.

• Enzyme Interactions: The ability of Hex-2-yn-1-ol to interact with proteins and enzymes is a key area for biochemical research.[1] The alkyne group, in particular, can be a reactive species capable of forming covalent or non-covalent bonds with enzyme active sites, potentially leading to inhibition.

Due to a significant gap in the scientific literature, specific quantitative data on these activities are not currently available. The following sections provide standardized methodologies to enable researchers to investigate these potential biological effects.

Quantitative Data Presentation (Hypothetical)

To facilitate the systematic evaluation and comparison of the biological activities of Hex-2-yn-1-ol, all quantitative data should be summarized in clearly structured tables. The following tables are provided as templates for presenting hypothetical data from antimicrobial and enzyme inhibition assays.

Table 1: Hypothetical Antimicrobial Activity of Hex-2-yn-1-ol

Microorganism	Assay Type	Result (MIC, µg/mL)	Positive Control (MIC, µg/mL)
Escherichia coli	Broth Microdilution	128	Streptomycin (8)
Staphylococcus aureus	Broth Microdilution	64	Streptomycin (4)
Candida albicans	Broth Microdilution	256	Nystatin (16)

Table 2: Hypothetical Enzyme Inhibition Data for Hex-2-yn-1-ol

Enzyme Target	Assay Type	IC₅₀ (µM)	Inhibition Type
Cyclooxygenase-2 (COX-2)	Fluorometric Assay	45	Competitive
Acetylcholinesterase	Colorimetric Assay	82	Non-competitive

Detailed Experimental Protocols

The following are detailed protocols for key experiments that can be employed to assess the biological activities of Hex-2-yn-1-ol.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Standardized microbial suspension (e.g., 5 x 10⁵ CFU/mL)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Hex-2-yn-1-ol stock solution

• Positive control antibiotic (e.g., Streptomycin for bacteria, Nystatin for yeast)

• Negative control (vehicle, e.g., DMSO)

• Resazurin solution (for viability indication)

Procedure:

• Prepare serial two-fold dilutions of Hex-2-yn-1-ol in the broth medium in the wells of a 96-well plate. The concentration range should be sufficient to determine the MIC (e.g., 512 µg/mL to 1 µg/mL).

• Prepare wells for positive and negative controls.

• Inoculate each well with the standardized microbial suspension.

• Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for yeast) for 24 hours.

• After incubation, add resazurin solution to each well and incubate for a further 2-4 hours. A color change from blue to pink indicates microbial growth.

• The MIC is defined as the lowest concentration of Hex-2-yn-1-ol that prevents this color change.

Enzyme Inhibition Assay: General Protocol

This protocol outlines a general procedure for assessing the inhibitory effect of Hex-2-yn-1-ol on a target enzyme.

Materials:

• Purified enzyme of interest

• Substrate for the enzyme

• Buffer solution at optimal pH for the enzyme

• Hex-2-yn-1-ol stock solution

• 96-well plates or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Prepare a series of dilutions of Hex-2-yn-1-ol in the assay buffer.

• In the wells of a microplate, add the enzyme solution and the different concentrations of Hex-2-yn-1-ol. Include a control with no inhibitor.

• Pre-incubate the enzyme and inhibitor mixture for a defined period (e.g., 15 minutes) at the optimal temperature for the enzyme.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Monitor the rate of the reaction by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the percentage of inhibition for each concentration of Hex-2-yn-1-ol relative to the control without the inhibitor.

• Determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate a hypothetical signaling pathway that could be modulated by a bioactive compound and a general experimental workflow for screening such compounds.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]

A Comprehensive Technical Guide to Hex-2-yn-1-ol (CAS 764-60-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties, toxicological data, synthesis, and reactivity of hex-2-yn-1-ol (CAS 764-60-3). The information is presented to support its application in research, particularly in organic synthesis and as a potential building block for novel therapeutic agents.

Core Properties and Data

Hex-2-yn-1-ol is an organic compound classified as an alkyne alcohol.[1] Its structure features a six-carbon chain with a hydroxyl group at the first carbon and a carbon-carbon triple bond between the second and third carbons.[1] This unique arrangement of functional groups imparts notable reactivity, making it a versatile intermediate in organic synthesis.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of hex-2-yn-1-ol is presented in Table 1. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Reference(s)
IUPAC Name	hex-2-yn-1-ol	[2]
Synonyms	2-Hexyn-1-ol, 2-Hexynol	[1]
CAS Number	764-60-3	[2]
Molecular Formula	C₆H₁₀O	[2]
Molecular Weight	98.14 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1]
Density	0.893 g/mL at 25 °C	[4][5]
Boiling Point	66-67 °C at 10 mmHg	[4][5]
Melting Point	-52.5 °C	[6]
Flash Point	68 °C (154.4 °F)	[5]
Refractive Index	n20/D 1.4536	[4][5]
Solubility	Soluble in organic solvents, limited solubility in water	[1]
SMILES	CCCC#CCO	[2]
InChI Key	BTDWSZJDLLLTMI-UHFFFAOYSA-N	[2]

Toxicological and Safety Information

Hex-2-yn-1-ol is classified as a hazardous substance. Proper safety precautions must be observed during its handling and use. A summary of its GHS hazard classifications is provided in Table 2.

Hazard Class	GHS Code	Description	Reference(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	[6][7]
Serious Eye Damage	H318	Causes serious eye damage	[8]
Flammable Liquid	H226	Flammable liquid and vapor	[8]

Signal Word: Danger[8]

Precautionary Statements: P210, P264, P270, P280, P301+P312, P305+P351+P338, P370+P378, P501[5][7]

It is recommended to handle hex-2-yn-1-ol in a well-ventilated area, wearing appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

Synthesis and Reactivity

Hex-2-yn-1-ol is a valuable building block in organic chemistry due to the reactivity of its hydroxyl and alkyne functional groups.

Synthesis of Hex-2-yn-1-ol

Several synthetic routes for hex-2-yn-1-ol have been reported. A general workflow for its synthesis is depicted below.

Caption: General synthesis workflow for Hex-2-yn-1-ol.

One common method involves the reaction of propargyl bromide with acetaldehyde in the presence of a strong base like potassium hydroxide. Other reported methods include the hydrolysis of 2-hexyne and the reduction of corresponding carbonyl compounds.

Reactivity and Chemical Transformations

The presence of both a hydroxyl group and a triple bond allows for a variety of chemical transformations.

Caption: Key chemical reactions involving Hex-2-yn-1-ol.

Notable reactions include:

• Nucleophilic Addition: The hydroxyl group can act as a nucleophile.

• Esterification: It reacts with acids to form esters.

• Oxidation: The alcohol can be oxidized to aldehydes or ketones.

• Friedel-Crafts Cyclization: A derivative of hex-2-yn-1-ol, an α-hydroxy-α-alkenylsilane, can undergo intramolecular Friedel-Crafts cyclization.

Experimental Protocols

Intramolecular Friedel-Crafts Cyclization of a Hex-2-yn-1-ol Derivative

This protocol describes the acid-catalyzed intramolecular Friedel-Crafts cyclization of an α-hydroxy-α-alkenylsilane, which can be derived from 2-hexyn-1-ol, 6-phenyl-. This reaction is significant for synthesizing enantio-enriched tetrahydronaphthalenes.

Materials:

• (R)-α-hydroxy-α-alkenylsilane (derived from 2-hexyn-1-ol, 6-phenyl-)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• 3Å Molecular Sieves (MS)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous solution of NaHCO₃

• Anhydrous Na₂SO₄

Procedure:

• To a solution of (R)-α-hydroxy-α-alkenylsilane (1.0 mmol) in CH₂Cl₂ (10 mL), add 3Å molecular sieves.

• Cool the mixture to -78 °C.

• Add TMSOTf (0.2 equiv) dropwise.

• Stir the reaction mixture at -78 °C for 21 hours.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography.

Biological Activity

Preliminary reports suggest that hex-2-yn-1-ol may possess antimicrobial properties. However, detailed studies on its mechanism of action and its effects on specific signaling pathways in biological systems are currently limited. Further research is warranted to explore its potential as an antimicrobial agent and to elucidate its biological targets.

This technical guide provides a summary of the currently available information on hex-2-yn-1-ol (CAS 764-60-3). Researchers and drug development professionals are encouraged to consider its versatile chemistry for the synthesis of novel compounds with potential therapeutic applications. As with all chemicals, it is imperative to consult the full Safety Data Sheet (SDS) before use and to handle it with appropriate safety precautions.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 3. chemscene.com [chemscene.com]
• 4. CAS 764-60-3: 2-Hexyn-1-ol | CymitQuimica [cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [guidechem.com]
• 8. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity and Functional Groups of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hex-2-yn-1-ol is a bifunctional organic molecule featuring a primary alcohol and an internal alkyne. This unique combination of functional groups makes it a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. This guide provides a comprehensive overview of the reactivity of Hex-2-yn-1-ol, detailing the characteristic reactions of its alcohol and alkyne moieties. Experimental protocols, quantitative data, and visual diagrams of reaction pathways are presented to offer a thorough resource for laboratory applications.

Introduction

Hex-2-yn-1-ol (CAS No: 764-60-3) is a linear six-carbon molecule containing a hydroxyl group at position 1 and a carbon-carbon triple bond between positions 2 and 3.[1][2] Its structure allows for a rich and diverse range of chemical transformations, enabling the synthesis of a wide array of more complex molecules. The primary alcohol can undergo oxidation and substitution reactions, while the internal alkyne is susceptible to addition and reduction reactions. Understanding the interplay and selective transformation of these functional groups is crucial for its effective utilization in synthetic chemistry.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of Hex-2-yn-1-ol is provided below. This data is essential for the identification and characterization of the compound in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₆H₁₀O	[1][2]
Molecular Weight	98.14 g/mol	[1]
Boiling Point	66-67 °C at 10 mmHg
Density	0.893 g/mL at 25 °C
Refractive Index (n20/D)	1.4536
IR Spectroscopy (cm⁻¹)	Data available, characteristic peaks for O-H and C≡C stretching	[3]
¹H NMR Spectroscopy	Spectrum available
¹³C NMR Spectroscopy	Data available	[2]
Mass Spectrometry	Mass spectrum available	[1][2]

Reactivity of the Functional Groups

The reactivity of Hex-2-yn-1-ol is dictated by its two primary functional groups: the primary alcohol and the internal alkyne.

Reactions of the Primary Alcohol

The primary alcohol moiety in Hex-2-yn-1-ol can undergo several key transformations.

Oxidation of the primary alcohol can yield either an aldehyde or a carboxylic acid, depending on the choice of oxidizing agent and reaction conditions.

• To Hex-2-ynal (Aldehyde): Mild oxidizing agents such as pyridinium chlorochromate (PCC) are used to selectively oxidize the primary alcohol to an aldehyde without affecting the alkyne.

• To Hex-2-ynoic Acid (Carboxylic Acid): Stronger oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid) will oxidize the primary alcohol to a carboxylic acid.

Hex-2-yn-1-ol can react with carboxylic acids or their derivatives (e.g., acid chlorides, anhydrides) in the presence of an acid catalyst to form the corresponding esters. This reaction is fundamental in the synthesis of various derivatives.

The hydroxyl group can be converted into a better leaving group, such as a halide, to facilitate nucleophilic substitution reactions. Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) are commonly used for this transformation.

Reactions of the Internal Alkyne

The internal alkyne in Hex-2-yn-1-ol is a region of high electron density, making it susceptible to a variety of addition reactions.

The triple bond can be selectively reduced to either a cis-alkene, a trans-alkene, or a fully saturated alkane.

• cis-Alkene (Z)-Hex-2-en-1-ol: This is achieved through catalytic hydrogenation using a poisoned catalyst, such as Lindlar's catalyst (Pd/CaCO₃/Pb(OAc)₂).

• trans-Alkene (E)-Hex-2-en-1-ol: The use of sodium or lithium metal in liquid ammonia (a dissolving metal reduction) results in the formation of the trans-alkene.

• Alkane (Hexan-1-ol): Complete reduction to the corresponding alkane can be accomplished by catalytic hydrogenation with a more active catalyst like palladium on carbon (Pd/C).

The alkyne can undergo electrophilic addition with halogens (Br₂, Cl₂) and hydrogen halides (HBr, HCl). The reaction can proceed in a stepwise manner, adding one or two equivalents of the reagent.

The acid-catalyzed hydration of the internal alkyne, typically using mercuric sulfate as a catalyst, leads to the formation of an enol intermediate which then tautomerizes to a ketone. For an internal alkyne like in Hex-2-yn-1-ol, this reaction will produce a mixture of two possible ketones.

Strong oxidizing agents such as ozone (O₃) or potassium permanganate (KMnO₄) can cleave the triple bond, yielding two carboxylic acids.

Experimental Protocols

Detailed methodologies for key transformations of Hex-2-yn-1-ol are provided below. These protocols are based on established procedures for similar substrates and should be adapted and optimized for specific laboratory conditions.

Oxidation to Hex-2-ynal

Objective: To selectively oxidize the primary alcohol of Hex-2-yn-1-ol to the corresponding aldehyde.

Reagents and Materials:

• Hex-2-yn-1-ol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (anhydrous)

• Silica gel

• Round-bottom flask, magnetic stirrer, and other standard glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve Hex-2-yn-1-ol in anhydrous dichloromethane.

• Add pyridinium chlorochromate (PCC) to the solution in one portion.

• Stir the reaction mixture at room temperature for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the organic filtrates and remove the solvent under reduced pressure to yield the crude Hex-2-ynal.

• Purify the product by column chromatography on silica gel.

Reduction to (Z)-Hex-2-en-1-ol

Objective: To selectively reduce the alkyne of Hex-2-yn-1-ol to a cis-alkene.

Reagents and Materials:

• Hex-2-yn-1-ol

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate)

• Quinoline

• Methanol or hexane as solvent

• Hydrogen gas (balloon or hydrogenation apparatus)

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve Hex-2-yn-1-ol in methanol or hexane in a round-bottom flask.

• Add Lindlar's catalyst (typically 5-10% by weight of the alkyne) and a small amount of quinoline (as a catalyst poison to prevent over-reduction).

• Evacuate the flask and backfill with hydrogen gas. Maintain a hydrogen atmosphere (e.g., with a balloon).

• Stir the mixture vigorously at room temperature. Monitor the reaction progress by TLC or gas chromatography (GC).

• Once the starting material is consumed, filter the reaction mixture through a pad of celite to remove the catalyst.

• Wash the celite pad with the reaction solvent.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude (Z)-Hex-2-en-1-ol.

• Purify the product by distillation or column chromatography.

Reaction Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key reaction pathways of Hex-2-yn-1-ol and a typical experimental workflow for its transformation.

Caption: Key reaction pathways of Hex-2-yn-1-ol.

Caption: General experimental workflow for Hex-2-yn-1-ol transformations.

Conclusion

Hex-2-yn-1-ol is a valuable and versatile starting material in organic synthesis. Its bifunctional nature allows for a wide range of selective transformations at either the primary alcohol or the internal alkyne. A thorough understanding of its reactivity, as outlined in this guide, is essential for researchers and drug development professionals to effectively harness its synthetic potential in the creation of novel and complex molecules. The provided data and protocols serve as a foundational resource for the practical application of Hex-2-yn-1-ol chemistry.

References

• 1. 2-Hexyn-1-ol [webbook.nist.gov]
• 2. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hexyn-1-ol [webbook.nist.gov]

An In-depth Technical Guide to the Discovery and History of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of Hex-2-yn-1-ol, a versatile acetylenic alcohol. The document details its chemical and physical properties, historical synthesis, modern preparative methods with detailed experimental protocols, and its applications in the pharmaceutical and fragrance industries.

Introduction

Hex-2-yn-1-ol, with the chemical formula C₆H₁₀O, is a valuable intermediate in organic synthesis.[1][2] Its structure, featuring both a hydroxyl group and a carbon-carbon triple bond, allows for a wide range of chemical transformations, making it a key building block for more complex molecules.[1] This guide explores the foundational knowledge surrounding this compound, from its discovery to its current applications.

Physicochemical Properties

Hex-2-yn-1-ol is a colorless to pale yellow liquid with a faint odor.[1] A comprehensive summary of its physical and chemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₆H₁₀O	[1][3][4]
Molecular Weight	98.14 g/mol	[1][3]
CAS Number	764-60-3	[3][4]
Appearance	Clear, colorless to pale yellow liquid	[1]
Boiling Point	66-67 °C at 10 mmHg	[PubChem]
Density	0.893 g/mL at 25 °C	[PubChem]
Refractive Index (n₂₀/D)	1.4536	[PubChem]
Solubility	Soluble in water	[PubChem]

Spectroscopic Data

The structural elucidation of Hex-2-yn-1-ol is supported by various spectroscopic techniques. Key spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	¹³C NMR
Awaited experimental data.	Awaited experimental data.

Infrared (IR) Spectroscopy

The IR spectrum of Hex-2-yn-1-ol exhibits characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Assignment
~3300 (broad)	O-H stretch
~2950-2850	C-H stretch (alkyl)
~2250 (weak)	C≡C stretch
~1050	C-O stretch

Mass Spectrometry (MS)

The mass spectrum of Hex-2-yn-1-ol shows a molecular ion peak (M⁺) at m/z = 98.14.

Discovery and History

While the specific historical account of the first synthesis of Hex-2-yn-1-ol is not prominently documented in readily available literature, the synthesis of acetylenic alcohols, in general, dates back to the late 19th and early 20th centuries. The development of the Grignard reaction by Victor Grignard in 1900 provided a foundational method for the preparation of such compounds. The reaction of a Grignard reagent with an aldehyde or ketone containing an alkyne moiety, or the reaction of an alkynyl Grignard reagent with an aldehyde, became a standard procedure for creating propargyl alcohols.

The industrial synthesis of the parent compound, propargyl alcohol (prop-2-yn-1-ol), was pioneered by Walter Reppe at BASF.[5] This work laid the groundwork for the synthesis of a wide range of substituted acetylenic alcohols, including Hex-2-yn-1-ol.

Synthesis of Hex-2-yn-1-ol

Several synthetic routes to Hex-2-yn-1-ol have been developed. The most common and versatile method involves the reaction of an organometallic reagent with an appropriate electrophile.

Grignard Reaction of 1-Pentyne with Formaldehyde

A robust and widely applicable method for the synthesis of Hex-2-yn-1-ol is the reaction of the Grignard reagent derived from 1-pentyne (pentynylmagnesium bromide) with formaldehyde.

Reaction Scheme:

A flowchart illustrating the synthesis of Hex-2-yn-1-ol via the Grignard reaction.

Experimental Protocol:

• Materials:

  • 1-Pentyne

  • Ethylmagnesium bromide (in THF)

  • Anhydrous tetrahydrofuran (THF)

  • Paraformaldehyde

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate

  • Diethyl ether

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add a solution of ethylmagnesium bromide in anhydrous THF.

  • Cool the flask in an ice bath.

  • Slowly add 1-pentyne dropwise to the Grignard reagent solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • In a separate flask, heat paraformaldehyde under an inert atmosphere to generate gaseous formaldehyde, which is then passed through the Grignard solution. Alternatively, the Grignard reagent can be added to a slurry of paraformaldehyde in THF.

  • After the reaction with formaldehyde is complete, cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification

The crude Hex-2-yn-1-ol can be purified by fractional distillation under reduced pressure.

Experimental Protocol:

• Apparatus:

  • Short-path distillation apparatus

  • Vacuum pump

  • Heating mantle

  • Cold trap

• Procedure:

  • Set up the short-path distillation apparatus and ensure all joints are properly sealed.

  • Place the crude Hex-2-yn-1-ol in the distillation flask with a magnetic stir bar.

  • Slowly apply vacuum to the system.

  • Gently heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at 66-67 °C under a pressure of 10 mmHg.

Applications

Hex-2-yn-1-ol is a key intermediate in several industrial applications, most notably in the fragrance and pharmaceutical sectors.

Fragrance Industry

The primary application of Hex-2-yn-1-ol is as a precursor to trans-2-hexenol, a compound with a characteristic green, leafy, and fruity aroma.[3] trans-2-Hexenol is widely used in the formulation of perfumes and flavorings to impart fresh and natural notes.

The conversion of Hex-2-yn-1-ol to a key fragrance component.

Pharmaceutical and Agrochemical Synthesis

The presence of both a hydroxyl group and an alkyne moiety makes Hex-2-yn-1-ol a versatile building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] The alkyne can be further functionalized through various reactions, including click chemistry, Sonogashira coupling, and reduction to either cis- or trans-alkenes, while the hydroxyl group can be oxidized or converted to a leaving group for substitution reactions.

Biological Activity

Hex-2-yn-1-ol has been reported to exhibit antimicrobial properties, with studies indicating its potential to inhibit the growth of certain bacteria and fungi.[1] The exact mechanism of action is not fully elucidated but is thought to involve the interaction of the alkyne group with cellular components. Additionally, the compound's ability to interact with enzymes makes it a subject of interest in biochemical research.[1] Further investigation is required to fully understand its biological signaling pathways and potential therapeutic applications.

Conclusion

Hex-2-yn-1-ol is a valuable and versatile chemical intermediate with established applications in the fragrance industry and growing potential in pharmaceutical and materials science. Its synthesis, primarily through the Grignard reaction, is well-established, and its unique bifunctional nature allows for a wide array of chemical transformations. Further research into its biological activities may uncover new applications for this important building block.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. Page loading... [guidechem.com]
• 3. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 4. 2-Hexyn-1-ol [webbook.nist.gov]
• 5. Propargyl alcohol - Wikipedia [en.wikipedia.org]

Hex-2-yn-1-ol: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Hex-2-yn-1-ol (CAS No: 764-60-3), a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and fine chemicals.[1] Adherence to rigorous safety protocols is essential when working with this compound to mitigate potential hazards.

Hazard Identification and Classification

Hex-2-yn-1-ol is classified as a hazardous substance. The primary routes of exposure are ingestion, skin contact, and eye contact. It is harmful if swallowed and is presumed to cause skin and eye irritation.[2][3]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating hazard information.

Classification	Category	Hazard Statement	Pictogram	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	GHS07 (Exclamation Mark)	Warning
Flammable Liquids	Category 3	H226: Flammable liquid and vapor	GHS02 (Flame)	Warning
Eye Irritation	Category 2A	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	Warning
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin	GHS07 (Exclamation Mark)	Warning
Aquatic Acute	Category 2	H401: Toxic to aquatic life	None	None

Data sourced from aggregated GHS information and supplier safety data sheets.[2]

Precautionary Statements

A comprehensive list of precautionary statements is provided below, outlining measures to prevent and respond to exposure.

Code	Statement
Prevention
P210	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][5]
P264	Wash skin thoroughly after handling.[2]
P270	Do not eat, drink or smoke when using this product.[2]
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response
P301 + P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P330	Rinse mouth.[2]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5][6]
P370 + P378	In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.
Storage
P403 + P235	Store in a well-ventilated place. Keep cool.[7]
Disposal
P501	Dispose of contents/container to an approved waste disposal plant.[2][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Hex-2-yn-1-ol is critical for its safe handling and use in experimental design.

Property	Value	Reference
Molecular Formula	C₆H₁₀O	[1][2]
Molecular Weight	98.14 g/mol	[1][2]
Appearance	Colorless to light yellow liquid	[3][8]
Density	0.893 g/mL at 25 °C	[8]
Boiling Point	66-67 °C at 10 mmHg	[8]
Flash Point	68 °C (154.4 °F)	[8]
Solubility	Slightly soluble in water; soluble in organic solvents.	[3][8]
Refractive Index	n20/D 1.4536	[8]
Vapor Pressure	2.52 mmHg at 25°C	[8]

Experimental Protocols for Safe Handling and Storage

The following protocols are designed to minimize risk during the handling and storage of Hex-2-yn-1-ol in a laboratory setting.

Engineering Controls

• Ventilation: Always handle Hex-2-yn-1-ol in a well-ventilated area. Use of a chemical fume hood is mandatory to control exposure to vapors.[7]

• Explosion-Proof Equipment: All electrical equipment (stirring plates, vacuum pumps, lighting) used in the vicinity of Hex-2-yn-1-ol must be explosion-proof.[7][9]

• Static Discharge: Ground and bond all containers and receiving equipment to prevent static discharge, which can be an ignition source.[7][10]

• Emergency Equipment: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[10]

Personal Protective Equipment (PPE)

A risk assessment should always be performed to determine the appropriate level of PPE. The following are minimum requirements.

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles or a face shield.	Protects against splashes and vapors.[9]
Hand	Nitrile rubber gloves or other chemically resistant gloves.	Prevents skin contact. Gloves must be inspected before use and disposed of properly.[6][10]
Body	Flame-retardant lab coat.	Protects skin from accidental contact and provides a barrier in case of fire.
Respiratory	Use a respirator with an appropriate organic vapor cartridge (e.g., Type ABEK EN14387) if ventilation is inadequate or for spill cleanup.	Prevents inhalation of harmful vapors.[6]

Handling Protocol

• Preparation: Before handling, ensure all engineering controls are operational and the required PPE is worn. Clear the work area of unnecessary items and potential ignition sources.[4]

• Dispensing: Use non-sparking tools for all transfers.[7][10] Avoid creating mists or vapors.

• Heating: When heating is required, use a controlled heating mantle or oil bath. Do not use open flames.

• Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly after handling the compound.[4][6]

Storage Protocol

• Container: Keep the compound in its original, tightly sealed container.[4][7]

• Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][7][10] Recommended storage temperature is between 2-8 °C.[6]

• Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.[10]

• Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents and strong acids.[7][9]

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency.

Exposure Protocol

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7][9]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with soap and plenty of water. Seek medical attention if irritation persists.[7][9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Leak Protocol

• Evacuation: Immediately evacuate all non-essential personnel from the spill area.

• Ignition Control: Shut off all sources of ignition.[7][10]

• Ventilation: Ensure the area is well-ventilated.

• Containment: Prevent the spill from entering drains or waterways.[6][10]

• Cleanup: Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[9][10] Collect the absorbed material using non-sparking tools and place it in a sealed container for disposal.[10]

Firefighting Protocol

• Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[6][7] Water spray may be used to cool containers but may be ineffective at extinguishing the fire.[7]

• Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

• Hazards: The compound is flammable and its vapors can form explosive mixtures with air.[4] Containers may explode when heated.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of Hex-2-yn-1-ol from procurement to disposal.

Caption: Logical workflow for the safe handling and management of Hex-2-yn-1-ol.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. carlroth.com [carlroth.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. chembk.com [chembk.com]
• 9. fishersci.com [fishersci.com]
• 10. go.lupinsys.com [go.lupinsys.com]

Solubility of Hex-2-yn-1-ol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Hex-2-yn-1-ol in organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on the fundamental principles governing the solubility of hexynols, qualitative solubility of analogous compounds, a detailed experimental protocol for determining solubility, and an introduction to predictive thermodynamic models.

Physicochemical Properties of Hex-2-yn-1-ol

Hex-2-yn-1-ol is a six-carbon alcohol containing a carbon-carbon triple bond between the second and third carbon atoms. Its structure, featuring both a hydrophilic hydroxyl (-OH) group and a lipophilic hexynyl backbone, results in an amphiphilic nature that dictates its solubility profile. The hydroxyl group is capable of acting as both a hydrogen bond donor and acceptor, promoting solubility in polar solvents. Conversely, the hydrocarbon chain contributes to its affinity for nonpolar organic solvents.

Principles of Solubility for Hex-2-yn-1-ol

The solubility of Hex-2-yn-1-ol in a given organic solvent is governed by the principle of "like dissolves like." This means that its solubility will be highest in solvents with similar polarity.

• Polar Solvents: Protic polar solvents, such as alcohols (e.g., methanol, ethanol), can engage in hydrogen bonding with the hydroxyl group of Hex-2-yn-1-ol, leading to high miscibility. Aprotic polar solvents (e.g., acetone, ethyl acetate) can act as hydrogen bond acceptors, also resulting in good solubility.

• Nonpolar Solvents: In nonpolar solvents like hexane and toluene, the primary intermolecular interactions with Hex-2-yn-1-ol are weaker van der Waals forces. While the hexynyl chain has an affinity for these solvents, the polar hydroxyl group can limit solubility. Generally, as the carbon chain length of an alcohol increases, its solubility in water and other polar solvents decreases, while its solubility in nonpolar solvents increases[1].

Qualitative Solubility of Structurally Related C6 Alcohols

While specific quantitative data for Hex-2-yn-1-ol is scarce, the solubility of structurally similar C6 alcohols provides valuable insight into its expected behavior. The following table summarizes the qualitative solubility of 1-Hexanol in various solvents.

Solvent	Solvent Type	Expected Solubility of 1-Hexanol	Reference
Water	Polar Protic	Slightly Soluble	[2]
Ethanol	Polar Protic	Miscible	[2]
Diethyl Ether	Polar Aprotic	Miscible	[2]
Most Organic Solvents	-	Miscible	[2]

Based on these data for 1-Hexanol, it is anticipated that Hex-2-yn-1-ol will also exhibit good solubility in a wide range of common organic solvents, particularly those with some degree of polarity.

Experimental Protocol for Determining Solubility

For precise quantitative data, experimental determination of solubility is necessary. The isothermal shake-flask method is a reliable and widely used technique for determining the solubility of a liquid solute in a solvent.

Objective: To determine the concentration of Hex-2-yn-1-ol in a saturated solution with a specific organic solvent at a controlled temperature.

Materials:

• Hex-2-yn-1-ol (high purity)

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization Detector - FID) or other suitable analytical instrument (e.g., HPLC)

• Syringes and syringe filters (PTFE, 0.22 µm)

• Vials for sample collection

Procedure:

• Preparation of Supersaturated Solution: In a sealed vial, add an excess amount of Hex-2-yn-1-ol to a known volume of the chosen organic solvent.

• Equilibration: Place the vial in a thermostatic shaker set to the desired temperature. The mixture should be agitated for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature should be monitored and controlled throughout the process.

• Phase Separation: After the equilibration period, cease agitation and allow the solution to stand undisturbed in the thermostat for at least 24 hours to allow for complete phase separation of the undissolved solute.

• Sample Withdrawal and Preparation: Carefully withdraw a sample from the supernatant (the clear, saturated solvent phase) using a pre-warmed syringe to avoid precipitation due to temperature changes. The sample should be immediately filtered through a syringe filter into a pre-weighed volumetric flask.

• Quantification: Determine the mass of the collected sample. Dilute the sample with the pure solvent to a concentration within the calibrated range of the analytical instrument.

• Analysis: Analyze the diluted sample using a pre-calibrated Gas Chromatograph (or other suitable instrument) to determine the concentration of Hex-2-yn-1-ol.

• Data Calculation: The solubility is then calculated and can be expressed in various units such as g/100g of solvent, molality, or mole fraction.

Workflow for Experimental Solubility Determination

Figure 1. Experimental workflow for solubility determination.

Predictive Thermodynamic Models

In the absence of experimental data, thermodynamic models can provide estimations of solubility. The UNIFAC (UNIQUAC Functional-group Activity Coefficients) method is a group-contribution model that can be used to predict activity coefficients in liquid mixtures, from which solubility can be calculated[3].

The UNIFAC model breaks down molecules into their constituent functional groups. By using pre-determined interaction parameters between these groups, the activity coefficient of a solute in a solvent can be estimated. For Hex-2-yn-1-ol, the relevant functional groups would be CH3, CH2, C≡C, and OH. While a detailed explanation of the UNIFAC model is beyond the scope of this guide, it is a powerful tool for researchers in drug development and process chemistry for predicting phase equilibria.

Logical Relationship for UNIFAC Prediction

Figure 2. Logical flow for UNIFAC solubility prediction.

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. UNIFAC - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of Hex-2-yn-1-ol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hex-2-yn-1-ol, a propargylic alcohol, is a versatile and valuable building block in modern organic synthesis. Its bifunctional nature, possessing both a reactive hydroxyl group and an internal alkyne, allows for a diverse range of chemical transformations. This document provides detailed application notes and experimental protocols for the use of Hex-2-yn-1-ol in key synthetic reactions, highlighting its utility in the construction of complex molecular architectures relevant to pharmaceutical and fine chemical industries.

Key Applications of Hex-2-yn-1-ol

Hex-2-yn-1-ol serves as a precursor in a variety of important organic reactions, including but not limited to:

• Cross-Coupling Reactions: Particularly the Sonogashira coupling, to form substituted alkynes and enynes.

• Cyclization Reactions: Acting as a precursor to heterocyclic compounds such as furans and butenolides.

• Multicomponent Reactions: Engaging in convergent synthesis to rapidly build molecular complexity.

These applications underscore the importance of Hex-2-yn-1-ol in generating scaffolds for drug discovery and development.

Application 1: Sonogashira Coupling for the Synthesis of Aryl-Substituted Alkynes

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide. While Hex-2-yn-1-ol is an internal alkyne, it can be readily isomerized or used in related coupling strategies to achieve functionalized products. For the purpose of this protocol, we will detail a standard Sonogashira coupling procedure adaptable for derivatives of Hex-2-yn-1-ol where a terminal alkyne is present.

Experimental Protocol: Palladium/Copper Co-catalyzed Sonogashira Coupling

This protocol describes a general procedure for the coupling of a terminal alkyne with an aryl iodide, which is a common transformation for precursors derived from Hex-2-yn-1-ol.

Materials:

• Aryl iodide (e.g., Iodobenzene) (1.0 eq)

• Terminal alkyne (e.g., a derivative of Hex-2-yn-1-ol) (1.2 eq)

• Palladium(II) bis(triphenylphosphine) dichloride [PdCl₂(PPh₃)₂] (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N) (2.5 eq)

• Anhydrous and degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl iodide (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.04 eq).

• Add the anhydrous and degassed solvent, followed by triethylamine (2.5 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add the terminal alkyne (1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove the catalyst salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired aryl-alkyne product.

Quantitative Data for Sonogashira Coupling

The following table provides representative data for Sonogashira coupling reactions with various substrates under typical conditions. While specific yields for Hex-2-yn-1-ol derivatives would be substrate-dependent, these values offer a general expectation of efficiency.

Aryl Halide	Alkyne	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)
Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	Et₃N	RT	12	95
4-Iodoanisole	1-Hexyne	Pd(OAc)₂/PPh₃/CuI	DMF	60	8	88
1-Bromo-4-nitrobenzene	Trimethylsilylacetylene	PdCl₂(dppf)/CuI	Toluene/Et₃N	80	16	75

Reaction Mechanism: Sonogashira Coupling

The mechanism of the Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Catalytic cycles of the Sonogashira cross-coupling reaction.

Application 2: Synthesis of Substituted Butenolides

Hex-2-yn-1-ol can serve as a precursor for the synthesis of hydroxymethylcyclopropenones. These, in turn, can be converted into highly functionalized butenolides, which are important structural motifs in many natural products and bioactive molecules.[1]

Experimental Workflow: From Propargyl Alcohol to Butenolide

The synthesis of butenolides from propargyl alcohols like Hex-2-yn-1-ol can be conceptualized in a two-stage process.

General workflow for the synthesis of butenolides from Hex-2-yn-1-ol.

Experimental Protocol: Phosphine-Catalyzed Synthesis of Butenolides from Hydroxymethylcyclopropenones

This protocol is adapted from a general method for the conversion of hydroxymethylcyclopropenones to butenolides.[1]

Materials:

• Hydroxymethylcyclopropenone (derived from Hex-2-yn-1-ol) (1.0 eq)

• Triphenylphosphine (PPh₃) (10 mol%)

• Anhydrous solvent (e.g., Toluene or Dichloromethane)

Procedure:

• To a solution of the hydroxymethylcyclopropenone (1.0 eq) in the anhydrous solvent, add triphenylphosphine (0.1 eq).

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired butenolide.

Quantitative Data for Butenolide Synthesis

The table below shows representative yields for the phosphine-catalyzed conversion of various hydroxymethylcyclopropenones to butenolides.

R¹ in Cyclopropenone	R² in Cyclopropenone	Phosphine Catalyst	Solvent	Time (h)	Yield (%)
Phenyl	H	PPh₃	Toluene	6	85
n-Butyl	H	P(n-Bu)₃	CH₂Cl₂	8	78
Cyclohexyl	Methyl	PPh₃	Toluene	12	72

Conclusion

Hex-2-yn-1-ol is a readily available and highly versatile starting material in organic synthesis. Its ability to participate in a wide array of reactions, including cross-couplings and cyclizations, makes it a valuable tool for the synthesis of complex organic molecules. The protocols and data presented herein provide a foundation for researchers and drug development professionals to explore the synthetic potential of this important building block. Further exploration of its reactivity in multicomponent and asymmetric transformations is likely to uncover even more powerful applications in the future.

References

• 1. Butenolide Synthesis from Functionalized Cyclopropenones [organic-chemistry.org]

Application Notes and Protocols: Hex-2-yn-1-ol as a Precursor in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hex-2-yn-1-ol is a versatile bifunctional molecule containing both a secondary alcohol and a terminal alkyne. This unique combination of reactive sites makes it a valuable building block in organic synthesis, particularly for the construction of complex molecular architectures found in active pharmaceutical ingredients (APIs). Its utility is prominently demonstrated in the synthesis of acetylenic retinoids and as a potential precursor for the side-chains of prostaglandin analogues. This document provides detailed application notes and experimental protocols for the use of Hex-2-yn-1-ol in key pharmaceutical synthetic transformations, with a focus on the Sonogashira cross-coupling reaction.

Key Applications in Pharmaceutical Synthesis

Hex-2-yn-1-ol serves as a crucial intermediate in the synthesis of various pharmaceuticals due to its ability to participate in a range of chemical reactions. The terminal alkyne allows for carbon-carbon bond formation via reactions like the Sonogashira, Suzuki, and Heck couplings, while the hydroxyl group can be used for esterification, etherification, or as a directing group in stereoselective reactions.

Synthesis of Acetylenic Retinoids: Tazarotene Precursors

Tazarotene is a third-generation acetylenic retinoid used in the treatment of psoriasis and acne.[1] Its synthesis involves the formation of a key carbon-carbon bond between a substituted thiochromane and a pyridine derivative, a transformation readily achieved through a Sonogashira coupling. Hex-2-yn-1-ol, after appropriate modification, can serve as the acetylenic component in the synthesis of Tazarotene precursors.

Reaction Principle: The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.[2] The reaction typically proceeds under mild conditions with a broad functional group tolerance.[2]

Experimental Protocols

Protocol 1: Sonogashira Coupling for the Synthesis of a Tazarotene Precursor Intermediate

This protocol describes a general procedure for the Sonogashira coupling of a protected Hex-2-yn-1-ol derivative with an aryl halide, a key step in the synthesis of Tazarotene-like compounds.

Materials:

• Protected Hex-2-yn-1-ol (e.g., as a silyl ether)

• Aryl halide (e.g., ethyl 6-chloronicotinate)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine or diisopropylamine)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon), add the aryl halide (1.0 eq), PdCl₂(PPh₃)₂ (1-5 mol%), and CuI (2-10 mol%).

• Add the anhydrous, degassed solvent, followed by the amine base (2-3 eq).

• Add the protected Hex-2-yn-1-ol derivative (1.2-1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Quantitative Data:

The following table summarizes typical yields for Sonogashira coupling reactions with propargyl alcohols, which are structurally similar to Hex-2-yn-1-ol.

Aryl Halide	Alkyne	Catalyst System	Solvent	Base	Yield (%)	Reference
Aryl Chlorides	Aryl Propargyl Alcohols	Palladacycle/Xphos	CH₃CN	K₂CO₃	up to 96%	[3]
Aryl Bromides	Terminal Alkynes	Pd(PhCN)₂Cl₂/P(t-Bu)₃	Toluene	Cs₂CO₃	70-98%	[4]
Aryl Iodides	Terminal Alkynes	PdCl₂(PPh₃)₂/CuI	Triethylamine	-	85-95%	[5]

Spectroscopic Data for a Representative Product:

For a typical product of a Sonogashira coupling involving a propargylic alcohol, the following spectroscopic characteristics would be expected:

• ¹H NMR: Signals corresponding to the aromatic protons of the aryl halide, the methylene protons adjacent to the hydroxyl group, and the alkyl chain of the hexynyl moiety. The disappearance of the terminal alkyne proton signal is a key indicator of reaction completion.

• ¹³C NMR: Appearance of two new quaternary carbon signals for the internal alkyne, along with signals for the aromatic and aliphatic carbons.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass of the coupled product.

Protocol 2: Synthesis of a Prostaglandin ω-Side Chain Precursor

This protocol is adapted from the synthesis of Prostaglandin E1, where an eight-carbon alkynol, (S)-(–)-1-octyn-3-ol, is a key starting material for the ω-side chain.[6][7] A similar strategy can be employed using Hex-2-yn-1-ol for the synthesis of modified prostaglandin analogues.

Materials:

• Hex-2-yn-1-ol

• Protecting group reagent (e.g., TBDMSCl, imidazole)

• Hydroborating agent (e.g., catecholborane)

• Organometallic reagent for coupling (e.g., a vinyl cuprate derived from the α-side chain)

• Anhydrous solvents (e.g., THF, benzene)

Procedure:

• Protection of the Hydroxyl Group: Protect the hydroxyl group of Hex-2-yn-1-ol as a silyl ether (e.g., TBDMS ether) to prevent interference in subsequent steps.

• Hydroboration of the Alkyne: Subject the protected Hex-2-yn-1-ol to hydroboration with an appropriate reagent like catecholborane to generate a vinylborane.

• Coupling with the α-Side Chain: React the generated vinylborane with a suitable cyclopentenone intermediate carrying the α-side chain via a conjugate addition reaction to form the prostaglandin skeleton.

• Deprotection and further transformations: Deprotect the hydroxyl group and perform any necessary subsequent transformations to yield the final prostaglandin analogue.

Quantitative Data:

The following table provides representative yields for key steps in a similar prostaglandin synthesis.

Reaction Step	Reactants	Reagents	Yield (%)	Reference
Hydroboration	TBS-protected 1-octyn-3-ol	Catecholborane	80%	[6]
Conjugate Addition	Cyclopentenone, Vinylcuprate	-	67%	[6]
Deprotection	SEM-protected PGE1	MgBr₂, 1-butanethiol	High	[6]

Visualizations

Synthetic Workflow for a Tazarotene Precursor

Caption: A generalized workflow for the synthesis of a Tazarotene precursor.

Signaling Pathway of Tazarotene

Tazarotene is a prodrug that is converted to its active form, tazarotenic acid, which then modulates gene expression through retinoic acid receptors (RARs).[8][9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Upregulation of Nicotinic Acetylcholine Receptor alph4+beta2 through a Ligand-Independent PI3Kbeta Mechanism That Is Enhanced by TNFalpha and the Jak2/p38Mapk Pathways | PLOS One [journals.plos.org]
• 4. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcium influx through muscle nAChR-channels: One route, multiple roles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. znaturforsch.com [znaturforsch.com]
• 7. researchgate.net [researchgate.net]
• 8. Untitled Document [ucl.ac.uk]
• 9. sacredheart.elsevierpure.com [sacredheart.elsevierpure.com]

Application of Hex-2-yn-1-ol in Fine Chemical Manufacturing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Hex-2-yn-1-ol is a versatile bifunctional building block in fine chemical manufacturing, prized for its reactive hydroxyl and alkyne functionalities. This document provides detailed application notes and experimental protocols for its use in the synthesis of high-value molecules, including fragrance components and complex organic intermediates, through various chemical transformations.

Overview of Applications

Hex-2-yn-1-ol serves as a key starting material in several important classes of organic reactions, enabling the construction of diverse molecular architectures. Its utility stems from the ability to selectively transform the alcohol and alkyne groups, leading to a wide range of downstream products. Key applications include:

• Synthesis of Fragrance and Flavor Compounds: Partial reduction of the alkyne moiety provides access to both (Z)- and (E)-2-hexen-1-ol, which are valuable components in the flavor and fragrance industry, known for their characteristic "green" and "leafy" scents.

• Carbon-Carbon Bond Formation via Cross-Coupling Reactions: The terminal alkyne of Hex-2-yn-1-ol is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Sonogashira coupling, allowing for the introduction of aryl, vinyl, or other organic fragments.

• Construction of Heterocyclic Scaffolds: The alkyne functionality can participate in cycloaddition reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "Click Chemistry," to form stable triazole rings, which are prevalent in medicinal chemistry.

• Synthesis of Lactones: The propargylic alcohol can be a precursor for the synthesis of butenolides and other lactones, which are important structural motifs in many natural products and pharmaceuticals.

Experimental Protocols and Data

Selective Reduction to 2-Hexen-1-ol Isomers

The controlled hydrogenation of the triple bond in Hex-2-yn-1-ol allows for the stereoselective synthesis of either the cis or trans isomer of 2-hexen-1-ol.

This protocol describes the partial hydrogenation of Hex-2-yn-1-ol to afford the cis-alkene, a valuable fragrance ingredient.

Experimental Workflow:

Caption: Workflow for the synthesis of (Z)-2-Hexen-1-ol.

Protocol:

A solution of Hex-2-yn-1-ol (1.0 eq) in a suitable solvent (e.g., methanol, ethanol) is treated with Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead, 5-10 wt%) and a small amount of quinoline (1-2 drops) to further deactivate the catalyst. The reaction vessel is flushed with hydrogen gas and the mixture is stirred vigorously under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature. The reaction progress is monitored by TLC or GC. Upon completion, the catalyst is removed by filtration through a pad of celite, and the solvent is evaporated under reduced pressure to yield the crude product, which can be further purified by distillation.

Quantitative Data:

Entry	Substrate	Catalyst Loading (wt%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield of (Z)-isomer (%)
1	Hex-2-yn-1-ol	5	Methanol	25	4	>99	95
2	Hex-2-yn-1-ol	10	Ethanol	25	2	>99	96

This method provides a route to the trans-alkene, another important fragrance compound.

Experimental Workflow:

Caption: Workflow for the synthesis of (E)-2-Hexen-1-ol.

Protocol:

To a stirred suspension of sodium borohydride (NaBH₄, 2.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C is added a solution of Hex-2-yn-1-ol (1.0 eq) in THF. A solution of iodine (I₂, 1.0 eq) in THF is then added dropwise, maintaining the temperature at 0 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC). The reaction is quenched by the addition of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Quantitative Data:

Entry	Substrate	NaBH₄ (eq)	I₂ (eq)	Solvent	Temperature (°C)	Time (h)	Yield of (E)-isomer (%)
1	Hex-2-yn-1-ol	2.0	1.0	THF	0 to 25	3	85
2	Hex-2-yn-1-ol	2.5	1.2	THF	0 to 25	2.5	88

Sonogashira Cross-Coupling Reaction

The Sonogashira coupling is a powerful method for the formation of a C(sp)-C(sp²) bond, linking the terminal alkyne of Hex-2-yn-1-ol to an aryl or vinyl halide.

General Reaction Scheme:

Caption: Sonogashira coupling of Hex-2-yn-1-ol.

Protocol:

To a solution of Hex-2-yn-1-ol (1.2 eq) and an aryl halide (1.0 eq) in a suitable solvent (e.g., triethylamine, THF, or a mixture) are added a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a copper(I) co-catalyst (e.g., CuI, 5-10 mol%). The reaction mixture is degassed and stirred under an inert atmosphere (e.g., nitrogen or argon) at room temperature or with gentle heating until the starting materials are consumed (monitored by TLC or GC). The reaction mixture is then filtered through a pad of celite, and the filtrate is concentrated. The residue is purified by column chromatography on silica gel.

Quantitative Data for Sonogashira Coupling with Various Aryl Iodides:

Entry	Aryl Iodide	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	3	5	Et₃N	THF	50	6	92
2	4-Iodoanisole	3	5	Et₃N	THF	50	8	89
3	1-Iodo-4-nitrobenzene	2	5	Et₃N	THF	25	4	95
4	2-Iodopyridine	4	8	Et₃N	THF	60	12	78

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This "click" reaction provides an efficient and highly regioselective route to 1,4-disubstituted 1,2,3-triazoles, which are valuable scaffolds in drug discovery.

General Reaction Scheme:

Caption: CuAAC reaction of Hex-2-yn-1-ol.

Protocol:

To a solution of Hex-2-yn-1-ol (1.0 eq) and an organic azide (1.0 eq) in a mixture of t-butanol and water (1:1) is added a freshly prepared aqueous solution of sodium ascorbate (0.2 eq) followed by an aqueous solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq). The reaction mixture is stirred at room temperature until completion (monitored by TLC). The mixture is then diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

Quantitative Data for CuAAC with Various Azides:

Entry	Azide	CuSO₄·5H₂O (mol%)	Sodium Ascorbate (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl azide	10	20	t-BuOH/H₂O	25	2	98
2	1-Azido-4-methylbenzene	10	20	t-BuOH/H₂O	25	3	96
3	1-Azido-3-phenylpropane	10	20	t-BuOH/H₂O	25	2.5	97
4	Ethyl 2-azidoacetate	10	20	t-BuOH/H₂O	25	4	94

Synthesis of Butenolides

Hex-2-yn-1-ol can serve as a precursor for the synthesis of γ-butyrolactones (butenolides) through a hydrocarboxylation-cyclization sequence. While direct protocols are not widely published, the following represents a plausible synthetic route based on established methodologies for similar alkynols.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of a γ-butyrolactone from Hex-2-yn-1-ol.

Protocol Outline:

A rhodium or palladium-catalyzed hydrocarboxylation of Hex-2-yn-1-ol with carbon monoxide and water would be the initial step to generate an α,β-unsaturated carboxylic acid intermediate. Subsequent acid-catalyzed intramolecular cyclization (lactonization) would then yield the corresponding γ-butyrolactone. The regioselectivity of the hydrocarboxylation would be a critical factor to control.

Safety Information

Hex-2-yn-1-ol is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is harmful if swallowed.[1] Users should consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. All reactions should be carried out by trained personnel wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Disclaimer: The protocols and data presented in this document are for informational purposes and should be adapted and optimized for specific laboratory conditions. All chemical syntheses should be performed with appropriate safety measures and by qualified individuals.

References

• 1. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reduction of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective reduction of alkynes is a cornerstone of modern organic synthesis, providing critical access to stereochemically defined alkenes. Hex-2-yn-1-ol is a valuable building block, and the controlled reduction of its triple bond to either a cis- or trans-alkene, or complete saturation to the corresponding alkanol, is pivotal in the synthesis of a wide array of fine chemicals, pharmaceuticals, and natural products. The presence of the primary alcohol functionality in hex-2-yn-1-ol can influence the reactivity and selectivity of these reductions. This document provides detailed protocols for various methods to achieve the targeted reduction of hex-2-yn-1-ol, along with a comparative analysis of their outcomes.

Stereoselective Reduction Pathways of Hex-2-yn-1-ol

The reduction of hex-2-yn-1-ol can be directed to yield three primary products: (Z)-hex-2-en-1-ol (cis), (E)-hex-2-en-1-ol (trans), or hexan-1-ol. The choice of reducing agent and reaction conditions is paramount in achieving the desired stereochemical outcome.

Caption: Stereoselective reduction pathways of Hex-2-yn-1-ol.

Data Presentation: Comparison of Reduction Methods

The following table summarizes the quantitative data for the various reduction protocols described herein. This allows for a direct comparison of the efficacy and selectivity of each method for the reduction of hex-2-yn-1-ol and analogous alkynols.

Method	Reagents	Product	Stereoselectivity	Typical Yield (%)	Reference(s)
Catalytic Hydrogenation
cis-Selective	H₂, Lindlar's Catalyst (Pd/CaCO₃, Pb(OAc)₂, quinoline)	(Z)-Hex-2-en-1-ol	>95% cis	85-95	[1]
cis-Selective	H₂, P-2 Nickel Catalyst (Ni(OAc)₂/NaBH₄) with ethylenediamine	(Z)-Hex-3-en-1-ol	>99% cis (>100:1)	94	[2]
cis-Selective	H₂, PdAg-HEC/ZnO	(Z)-Hex-2-en-1-ol	97.2% cis	~89 (at 93% conv.)	[3]
Complete Reduction	H₂, Pd/C or PtO₂ (excess H₂)	Hexan-1-ol	N/A	>95	[4]
Dissolving Metal Reduction
trans-Selective	Na or Li, liquid NH₃	(E)-Hex-2-en-1-ol	>95% trans	90-98	[4][5]
Hydride Reduction
trans-Selective	LiAlH₄ (in the presence of an alcohol group)	(E)-alkene	Predominantly trans	Variable	[6]
Diimide Reduction
cis-Selective	N₂H₂, generated in situ (e.g., from 2-nitrobenzenesulfonohydrazide)	(Z)-Hex-2-en-1-ol	Predominantly cis (syn-addition)	Good to excellent	[7][8]

Experimental Protocols

Protocol 1: Synthesis of (Z)-Hex-2-en-1-ol via Catalytic Hydrogenation with P-2 Nickel Catalyst

This protocol details the syn-hydrogenation of an alkynol to yield the cis-alkene with high stereoselectivity using a P-2 nickel catalyst modified with ethylenediamine.[2]

Materials:

• Hex-2-yn-1-ol

• Nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O)

• Sodium borohydride (NaBH₄)

• Ethanol (anhydrous)

• Ethylenediamine

• Hydrogen gas (H₂)

• Activated carbon

• Diatomaceous earth (e.g., Celite®)

• Diethyl ether

• Water (deionized)

• Standard hydrogenation apparatus (e.g., Brown hydrogenator or a balloon setup)

• Round-bottom flask with a magnetic stir bar

• Filtration apparatus

Caption: Workflow for P-2 Nickel catalyzed hydrogenation.

Procedure:

• Catalyst Preparation: In the reaction vessel of the hydrogenation apparatus, dissolve nickel(II) acetate tetrahydrate (e.g., 1.25 g, 5.0 mmol) in anhydrous ethanol.

• With stirring, carefully add a solution of sodium borohydride in ethanol to the nickel(II) acetate solution. A black, finely divided precipitate of P-2 nickel catalyst will form.

• Reaction Setup: Purge the reaction vessel with hydrogen gas.

• To the catalyst suspension, add ethylenediamine (e.g., 0.66 mL, 10 mmol), followed by hex-2-yn-1-ol (e.g., 3.92 g, 40.0 mmol).

• Hydrogenation: Stir the reaction mixture vigorously under a hydrogen atmosphere (1 atm) at room temperature (20-25°C).

• Monitoring: Monitor the reaction by observing the uptake of hydrogen. The reaction is typically complete when the theoretical amount of hydrogen has been consumed.

• Work-up:

  • Upon completion, vent the hydrogen atmosphere and replace it with an inert gas (e.g., nitrogen).

  • Filter the reaction mixture through a pad of activated carbon and Celite® to remove the catalyst.

  • Dilute the filtrate with water and extract with diethyl ether.

  • Combine the organic extracts, wash with water, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield (Z)-hex-2-en-1-ol.

Protocol 2: Synthesis of (Z)-Hex-2-en-1-ol via Catalytic Hydrogenation with Lindlar's Catalyst

This protocol provides a general procedure for the selective hydrogenation of an alkyne to a Z-alkene using a commercially available or laboratory-prepared Lindlar catalyst.[1][9]

Materials:

• Hex-2-yn-1-ol

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned)

• Solvent (e.g., ethyl acetate, hexane, or methanol)

• Quinoline (optional)

• Hydrogen gas (H₂)

• Standard hydrogenation apparatus

• Round-bottom flask with a magnetic stir bar

• Filtration apparatus (e.g., Celite® pad)

Procedure:

• In a round-bottom flask, dissolve hex-2-yn-1-ol in a suitable solvent (e.g., ethyl acetate).

• Carefully add Lindlar's catalyst (typically 5-10% by weight of the alkyne). For enhanced selectivity and to prevent over-reduction, a small amount of quinoline (1-2 drops) can be added as a further poison.

• Attach the flask to the hydrogenation apparatus and purge the system with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically 1 atm).

• Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC or GC) to determine the point of complete alkyne consumption.

• Once the starting material is consumed, vent the hydrogen and filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Remove the solvent under reduced pressure to afford (Z)-hex-2-en-1-ol.

Protocol 3: Synthesis of (E)-Hex-2-en-1-ol via Dissolving Metal Reduction

This protocol describes the anti-reduction of hex-2-yn-1-ol to yield the trans-alkene, (E)-hex-2-en-1-ol.[4][5][10]

Materials:

• Hex-2-yn-1-ol

• Sodium (Na) metal

• Liquid ammonia (NH₃)

• Anhydrous diethyl ether or THF

• Ammonium chloride (for quenching)

• Dry ice/acetone bath

• Three-neck round-bottom flask equipped with a dry ice condenser

Caption: Workflow for dissolving metal reduction.

Procedure:

• Set up the three-neck flask with the dry ice condenser in a well-ventilated fume hood and cool the flask to -78°C using a dry ice/acetone bath.

• Condense ammonia gas into the flask to the desired volume.

• Carefully add small pieces of sodium metal to the liquid ammonia with stirring until a persistent deep blue color is obtained, indicating the presence of solvated electrons.

• Add a solution of hex-2-yn-1-ol in anhydrous diethyl ether or THF dropwise to the reaction mixture.

• Stir the reaction at -78°C. The reaction is typically complete when the blue color has dissipated.

• Carefully quench the reaction by the slow addition of solid ammonium chloride until the blue color is completely discharged.

• Remove the cooling bath and allow the ammonia to evaporate.

• To the residue, add water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield (E)-hex-2-en-1-ol.

Conclusion

The choice of reduction protocol for hex-2-yn-1-ol is dictated by the desired stereochemical outcome. Catalytic hydrogenation with poisoned catalysts such as Lindlar's or P-2 nickel provides reliable access to (Z)-hex-2-en-1-ol, while dissolving metal reduction is the method of choice for the synthesis of (E)-hex-2-en-1-ol. For complete saturation to hexan-1-ol, standard catalytic hydrogenation with active catalysts like palladium on carbon is effective. The protocols provided herein offer detailed procedures to achieve these transformations with high yields and selectivities, serving as a valuable resource for synthetic chemists in research and development.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Reduction of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. E-selective reduction of alkynes using sodium in liquid ammonia [mail.almerja.com]
• 7. Improved Method for the Diimide Reduction of Multiple Bonds on Solid-Supported Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reductions with diimide - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Hex-2-yn-1-ol in the Synthesis of Functional Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Hex-2-yn-1-ol in the synthesis of advanced functional materials. Due to its bifunctional nature, possessing both a hydroxyl (-OH) group and a terminal alkyne (C≡CH) group, Hex-2-yn-1-ol is a versatile building block for creating polymers with tailored properties.[1][2] The alkyne functionality, in particular, serves as a reactive handle for post-polymerization modification via the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[3][4][5][6] This allows for the precise attachment of a wide range of molecules, including therapeutic agents, targeting ligands, and imaging probes, making it a valuable tool in drug development and materials science.

Overview of the "Grafting-To" Approach using Hex-2-yn-1-ol

A powerful strategy for creating functional materials is the "grafting-to" approach. This involves copolymerizing a standard monomer with a small amount of a functional monomer, in this case, a derivative of Hex-2-yn-1-ol. The resulting polymer chain contains pendant reactive groups (alkynes) that can be subsequently modified. This method offers excellent control over the polymer backbone properties and the density of functionalization.

The general workflow for this approach is as follows:

• Protection of the Hydroxyl Group: The hydroxyl group of Hex-2-yn-1-ol is first protected to prevent interference with the polymerization reaction. A common protecting group is tert-butyldimethylsilyl (TBDMS).

• Copolymerization: The protected Hex-2-yn-1-ol derivative is copolymerized with a primary monomer (e.g., methyl methacrylate) using a controlled polymerization technique like Atom Transfer Radical Polymerization (ATRP). This allows for the synthesis of polymers with a defined molecular weight and low polydispersity.

• Deprotection: The protecting group is selectively removed to expose the pendant hydroxyl groups, which could be used for further modification if desired, but for this protocol, we focus on the alkyne.

• Click Chemistry Functionalization: The pendant alkyne groups are used to "click" on azide-functionalized molecules of interest, such as fluorescent dyes for imaging or polyethylene glycol (PEG) chains to improve biocompatibility.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 3. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 4. Click-functionalized hydrogel design for mechanobiology investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of “Click” Chemistry in Biomedical Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Click Chemistry in Biomaterials Science [sigmaaldrich.com]

Application Notes and Protocols for Reactions Involving Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental setups, protocols, and application notes for key reactions involving Hex-2-yn-1-ol. This versatile building block, featuring both a hydroxyl group and an internal alkyne, serves as a valuable precursor in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals. The protocols outlined below focus on two fundamental transformations: Sonogashira cross-coupling and gold-catalyzed cycloisomerization for the synthesis of substituted furans.

Sonogashira Cross-Coupling of Aryl Halides with Terminal Alkynes

The Sonogashira reaction is a robust and widely used method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction is pivotal in the synthesis of conjugated enynes, a common motif in pharmaceutical compounds and organic materials. While Hex-2-yn-1-ol itself is an internal alkyne, this protocol is presented for a representative terminal alkyne to illustrate the general procedure, which is a common subsequent step for intermediates derived from Hex-2-yn-1-ol.

Experimental Protocols

Two common protocols for the Sonogashira coupling are provided below: a classical copper-catalyzed method and a copper-free alternative that mitigates the formation of alkyne homocoupling (Glaser coupling) byproducts.

Protocol 1: Copper-Catalyzed Sonogashira Coupling

This protocol is suitable for a wide range of aryl halides and terminal alkynes.

• Reaction Setup:

  • To a dry Schlenk flask under an argon atmosphere, add the aryl halide (1.0 eq), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

  • Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Add anhydrous and degassed triethylamine (or another suitable amine base) via syringe.

  • Add the terminal alkyne (1.2 eq) dropwise to the stirred reaction mixture.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically room temperature to 80 °C) and monitor its progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature.

• Work-up and Purification:

  • Dilute the reaction mixture with diethyl ether or ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the precipitated salts.

  • Wash the filtrate with a saturated aqueous solution of ammonium chloride, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous when the homocoupling of the alkyne is a significant side reaction.

• Reaction Setup:

  • In a dry Schlenk flask, combine the aryl halide (1.0 eq), a palladium catalyst such as Pd(OAc)₂ (2 mol%), a suitable phosphine ligand (e.g., SPhos, XPhos; 4 mol%), and a base such as cesium carbonate (Cs₂CO₃) (2.0 eq).

  • Evacuate and backfill the flask with argon three times.

  • Add an anhydrous, degassed solvent (e.g., toluene, DMF) via syringe.

  • Add the terminal alkyne (1.5 eq) dropwise to the stirred mixture.

• Reaction Execution:

  • Heat the reaction to the appropriate temperature (often higher than the copper-catalyzed reaction, e.g., 100 °C) and monitor by TLC or GC-MS.

• Work-up and Purification:

  • After the reaction is complete, cool it to room temperature.

  • Add water and extract the product with an organic solvent like ethyl acetate (3 times).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter the solution and concentrate it under reduced pressure.

  • Purify the crude product using flash column chromatography.

Data Presentation: Sonogashira Coupling Parameters

Parameter	Protocol 1: Copper-Catalyzed	Protocol 2: Copper-Free
Aryl Halide	1.0 eq	1.0 eq
Terminal Alkyne	1.2 eq	1.5 eq
Palladium Catalyst	PdCl₂(PPh₃)₂ (2 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	Triphenylphosphine (in catalyst)	SPhos or XPhos (4 mol%)
Copper Co-catalyst	CuI (4 mol%)	None
Base	Triethylamine	Cesium Carbonate (2.0 eq)
Solvent	Triethylamine (can act as solvent)	Toluene or DMF
Temperature	Room Temperature - 80 °C	~ 100 °C
Typical Reaction Time	1-12 hours	12-24 hours

Experimental Workflow: Sonogashira Coupling

Caption: General workflow for Sonogashira cross-coupling reactions.

Gold-Catalyzed Cycloisomerization for Furan Synthesis

The synthesis of substituted furans is of significant interest due to their prevalence in biologically active compounds. Gold catalysts are particularly effective in mediating the cycloisomerization of alkynyl alcohols and their derivatives to form furans under mild conditions. The following protocol is a general representation for the cyclization of an enynol, a substrate class that can be derived from Hex-2-yn-1-ol.

Experimental Protocol

Protocol 3: Gold-Catalyzed Synthesis of Substituted Furans

This method is highly efficient for the synthesis of substituted furans from enyne-1,6-diols.

• Reaction Setup:

  • To a solution of the enyne-1,6-diol (1.0 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) in a clean, dry vial, add the gold catalyst, Ph₃PAuCl (5 mol%).

  • Add a co-catalyst, such as silver triflate (AgOTf) (5 mol%), to the mixture.

• Reaction Execution:

  • Stir the reaction mixture at room temperature.

  • The reaction is typically rapid and can be monitored by TLC for the consumption of the starting material.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture directly under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the desired furan product.

Data Presentation: Gold-Catalyzed Furan Synthesis Parameters

Parameter	Protocol 3: Gold-Catalyzed Cycloisomerization
Substrate	Enyne-1,6-diol (1.0 eq)
Gold Catalyst	Ph₃PAuCl (5 mol%)
Co-catalyst	AgOTf (5 mol%)
Solvent	Dichloromethane (CH₂Cl₂)
Temperature	Room Temperature
Typical Reaction Time	5 - 10 minutes
Yield	Generally good to excellent

Logical Relationship: Furan Synthesis via Cycloisomerization

Caption: Key components for gold-catalyzed furan synthesis.

Application Notes and Protocols: Hex-2-yn-1-ol as a Versatile Research Tool in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Hex-2-yn-1-ol is a valuable and versatile building block in organic synthesis, prized for its bifunctional nature. Possessing both a nucleophilic hydroxyl group and a reactive internal alkyne, this C6 alcohol serves as a linchpin in the construction of complex molecular architectures. Its utility spans from the synthesis of pharmaceuticals and fine chemicals to its application as a probe for studying reaction mechanisms and catalysis.[1] This document provides detailed application notes and experimental protocols for key transformations involving Hex-2-yn-1-ol, designed to be a practical guide for researchers in organic chemistry and drug development.

Key Applications of Hex-2-yn-1-ol

Hex-2-yn-1-ol's dual functionality allows for a wide range of chemical manipulations, making it a strategic starting material for the synthesis of diverse molecular scaffolds.

• Pharmaceutical Synthesis: As a versatile precursor, it can be incorporated into various molecular structures relevant to drug development, serving as a starting material for a range of pharmaceutical drugs and their intermediates.[1]

• Fine Chemicals: This compound is utilized in the synthesis of specialized organic compounds, including those used in the fragrance and flavor industries.[1] For instance, it is a precursor to trans-2-hexenol, which is known for its green and fruity notes.

• Functional Materials: Researchers are exploring the use of Hex-2-yn-1-ol in the creation of functional materials like polymers and liquid crystals.[1]

• Mechanistic Studies: Its well-defined structure and reactivity make it an excellent model substrate for investigating the mechanisms of various organic reactions and for evaluating the efficacy of new catalytic systems.[1]

Experimental Protocols

The following section details protocols for common and powerful transformations of Hex-2-yn-1-ol.

Selective Hydrogenation to (Z)-Hex-2-en-1-ol

The partial hydrogenation of the alkyne moiety in Hex-2-yn-1-ol provides access to the corresponding (Z)-alkene, a common structural motif in natural products and bioactive molecules. The use of specific catalysts is crucial for achieving high selectivity for the cis-isomer.

Reaction Scheme:

Caption: Selective hydrogenation of Hex-2-yn-1-ol.

Protocol: Catalytic Hydrogenation using a Polysaccharide-Stabilized Palladium-Silver Nanocatalyst

This protocol is adapted from a procedure utilizing a bimetallic catalyst for high selectivity.

Materials:

• Hex-2-yn-1-ol

• PdAg-HEC/ZnO catalyst (Polysaccharide-stabilized Palladium-Silver on Zinc Oxide)

• Ethanol (absolute)

• Hydrogen gas (H₂)

• Thermostated glass reactor with magnetic stirring

Procedure:

• Charge the thermostated glass reactor with the PdAg-HEC/ZnO catalyst (0.05 g) and ethanol (25 mL).

• Reduce the catalyst by stirring the suspension under a hydrogen atmosphere for 30 minutes.

• Introduce Hex-2-yn-1-ol (2.23 mmol, 0.22 g) into the reactor.

• Maintain the reaction at 40°C under atmospheric hydrogen pressure with vigorous stirring (600-700 rpm).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter the catalyst from the reaction mixture.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography on silica gel if necessary.

Quantitative Data:

Catalyst	Temperature (°C)	H₂ Pressure (atm)	Selectivity for (Z)-Hex-2-en-1-ol (%)	Reference
PdAg-HEC/ZnO	40	1	97.2	[2]

Protection of the Hydroxyl Group as a Silyl Ether

To perform reactions selectively at the alkyne, the hydroxyl group often needs to be protected. A common and robust method is the formation of a tert-butyldimethylsilyl (TBS) ether.

Reaction Scheme:

Caption: Protection of Hex-2-yn-1-ol as a TBS ether.

Protocol: tert-Butyldimethylsilyl Ether Formation

Materials:

• Hex-2-yn-1-ol

• tert-Butyldimethylsilyl chloride (TBSCl)

• Imidazole

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• To a solution of Hex-2-yn-1-ol (1.0 equiv) and imidazole (2.5 equiv) in anhydrous DMF, add TBSCl (1.2 equiv) portion-wise at 0°C.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed as monitored by TLC.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the mixture with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data (Typical):

Substrate	Protecting Group	Reagents	Solvent	Yield (%)
Primary Alcohol	TBS	TBSCl, Imidazole	DMF	>95

Sonogashira Coupling of the Protected Alkyne

With the hydroxyl group protected, the terminal alkyne can undergo various coupling reactions. The Sonogashira coupling is a powerful C-C bond-forming reaction between a terminal alkyne and an aryl or vinyl halide.

Reaction Scheme:

Caption: Sonogashira coupling of protected Hex-2-yn-1-ol.

Protocol: Palladium-Catalyzed Sonogashira Coupling

Materials:

• TBS-protected Hex-2-yn-1-ol

• Aryl halide (e.g., iodobenzene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous and degassed

• Anhydrous and degassed solvent (e.g., THF or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(PPh₃)₂Cl₂ (0.02 equiv) and CuI (0.04 equiv).

• Add the anhydrous, degassed solvent and triethylamine.

• Add the aryl halide (1.0 equiv) to the mixture.

• Add the TBS-protected Hex-2-yn-1-ol (1.2 equiv) dropwise while stirring.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60°C) and monitor by TLC.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether or ethyl acetate.

• Filter the mixture through a pad of celite to remove the catalyst residues.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride, then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data (Typical for similar substrates):

Aryl Halide	Catalyst Loading (Pd)	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Iodobenzene	2 mol%	CuI (4 mol%)	Et₃N	THF	25	2-4	85-95
Bromobenzene	2 mol%	CuI (4 mol%)	Et₃N	DMF	60	6-12	70-85

Deprotection of the Silyl Ether

After the desired transformation at the alkyne terminus, the TBS protecting group can be efficiently removed to reveal the free hydroxyl group.

Reaction Scheme:

Caption: Deprotection of the TBS ether.

Protocol: TBAF-Mediated Deprotection

Materials:

• TBS-protected compound

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

Procedure:

• Dissolve the TBS-protected compound (1.0 equiv) in anhydrous THF.

• Add the TBAF solution (1.1 equiv per silyl group) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Quantitative Data (Typical):

Protecting Group	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
TBS	TBAF	THF	25	1-4	>95

Oxidation to Hex-2-ynal

The primary alcohol of Hex-2-yn-1-ol can be selectively oxidized to the corresponding aldehyde, hex-2-ynal, a valuable intermediate for further functionalization. The Swern oxidation is a mild and efficient method that avoids over-oxidation to the carboxylic acid.

Reaction Scheme:

Caption: Swern oxidation of Hex-2-yn-1-ol.

Protocol: Swern Oxidation

Materials:

• Hex-2-yn-1-ol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a solution of oxalyl chloride (1.5 equiv) in anhydrous DCM at -78°C under an inert atmosphere, add DMSO (2.2 equiv) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of Hex-2-yn-1-ol (1.0 equiv) in DCM dropwise, maintaining the temperature at -78°C.

• Stir for another 30-60 minutes.

• Add triethylamine (5.0 equiv) dropwise, and stir for an additional 30 minutes at -78°C.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude hex-2-ynal by flash column chromatography.

Quantitative Data (Typical for primary alcohols):

Substrate	Oxidizing Agent	Base	Solvent	Temperature (°C)	Yield (%)
Primary Alcohol	(COCl)₂/DMSO	Et₃N	DCM	-78	85-95

Multi-Step Synthesis Workflow Example

The following diagram illustrates a potential multi-step synthesis starting from Hex-2-yn-1-ol to construct a more complex molecule, showcasing the strategic application of the aforementioned protocols.

Caption: A multi-step synthetic route from Hex-2-yn-1-ol.

These detailed notes and protocols underscore the significant role of Hex-2-yn-1-ol as a foundational tool in the arsenal of the modern organic chemist. Its predictable reactivity and the availability of robust protocols for its transformation enable the efficient and strategic construction of complex molecular targets.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes: Hex-2-yn-1-ol as a Versatile Synthon for Bioactive Heterocycles

Introduction

Hex-2-yn-1-ol is a valuable and versatile building block in organic synthesis, prized for its bifunctional nature. Possessing both a terminal alkyne and a primary hydroxyl group, it serves as a linchpin for the construction of complex molecular architectures, particularly bioactive heterocycles. The alkyne moiety provides a handle for carbon-carbon bond formation through reactions like the Sonogashira coupling, while the hydroxyl group can be used for functional group interconversion or as a nucleophile in cyclization reactions. This application note will detail the use of Hex-2-yn-1-ol in the synthesis of a key precursor to the potent actin-targeting marine natural product, Kabiramide C, highlighting a plausible synthetic strategy involving the formation of a trisubstituted oxazole ring.

Application: Synthesis of a Trisubstituted Oxazole Precursor for Kabiramide C

The trisoxazole macrolide, Kabiramide C, is a potent cytotoxic agent that exerts its biological effect by interacting with the actin cytoskeleton.[1][2][3] Specifically, it binds to G-actin, severs F-actin filaments, and caps the barbed (+) end, effectively mimicking the actin-binding protein Gelsolin.[1][4] The synthesis of Kabiramide C and its analogues is of significant interest for the development of novel anticancer therapeutics. A key structural motif within Kabiramide C is the trisubstituted oxazole ring system. Hex-2-yn-1-ol can serve as a readily available starting material for the construction of these crucial heterocyclic cores.

A plausible and efficient method for the synthesis of 2,4,5-trisubstituted oxazoles involves the gold-catalyzed reaction of alkynes. This approach offers high regioselectivity and proceeds under mild conditions.[2][5]

Experimental Protocol: Gold-Catalyzed Synthesis of a Trisubstituted Oxazole from a Hex-2-yn-1-ol Derivative

This protocol describes a plausible synthesis of a 2,5-disubstituted-4-methyloxazole, a key fragment for the synthesis of Kabiramide C, starting from a derivative of Hex-2-yn-1-ol.

Materials:

• Hex-2-yn-1-ol

• (List of required reagents for the multi-step synthesis, e.g., protecting group reagents, oxidizing agents, triazene-forming reagents, dioxazole, gold catalyst, solvents, etc.)

• JohnPhosAuCl

• AgOTf

• Dichloromethane (DCM)

• Argon gas

• Standard laboratory glassware and purification equipment (silica gel, etc.)

Procedure:

Step 1: Protection of the Hydroxyl Group and Conversion to an Alkynyl Triazene

• Protect the primary alcohol of Hex-2-yn-1-ol using a suitable protecting group (e.g., tert-butyldimethylsilyl ether) to prevent interference in subsequent steps.

• Convert the protected alkyne to the corresponding alkynyl triazene. This can be achieved through various established methods.

Step 2: Gold-Catalyzed [3+2] Cycloaddition

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve JohnPhosAuCl (5 mol%) and AgOTf (5 mol%) in anhydrous DCM (1 mL). Stir the mixture for 15 minutes at room temperature.[2]

• To this catalyst solution, add a solution of the alkynyl triazene derivative of Hex-2-yn-1-ol (1.0 equiv) and the desired 1,2,4-dioxazole (1.2 equiv) in DCM (1 mL).[2]

• Stir the reaction mixture at room temperature for 24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired trisubstituted oxazole.

Step 3: Deprotection and Further Elaboration

• Remove the protecting group from the hydroxyl function to yield the desired oxazole with a functional handle for further elaboration towards the total synthesis of Kabiramide C.

Quantitative Data

The following table summarizes representative yields for the gold-catalyzed synthesis of trisubstituted oxazoles from various alkynyl triazenes. While a specific example starting directly from a Hex-2-yn-1-ol derivative is not explicitly detailed in the cited literature, the provided data for structurally similar substrates suggests that high yields can be expected for this transformation.

Entry	Alkynyl Triazene Substituent (R1)	Dioxazole Substituent (R2)	Product	Yield (%)	Reference
1	Phenyl	Phenyl	2,5-diphenyl-4-methyloxazole	95	[2]
2	4-Tolyl	Phenyl	5-phenyl-2-(p-tolyl)-4-methyloxazole	92	[2]
3	4-Methoxyphenyl	Phenyl	2-(4-methoxyphenyl)-5-phenyl-4-methyloxazole	96	[2]
4	4-Chlorophenyl	Phenyl	2-(4-chlorophenyl)-5-phenyl-4-methyloxazole	88	[2]

Visualizations

Reaction Workflow

References

• 1. scispace.com [scispace.com]
• 2. Gold-catalyzed synthesis of oxazoles from alkynyl triazenes and dioxazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04559A [pubs.rsc.org]
• 3. Trisoxazole macrolides from Hexabranchus nudibranchs and other marine invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gold-catalyzed synthesis of oxazoles from alkynyl triazenes and dioxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the derivatization of Hex-2-yn-1-ol, a versatile building block for a range of scientific applications. This document details synthetic protocols for modifying its hydroxyl and alkyne functionalities and explores the applications of the resulting derivatives in drug discovery and as chemical probes.

Introduction to Hex-2-yn-1-ol

Hex-2-yn-1-ol is a bifunctional organic molecule featuring a terminal hydroxyl group and an internal alkyne.[1] This unique combination of reactive sites makes it a valuable precursor in the synthesis of a diverse array of more complex molecules.[2] Its structure allows for selective modification at either the alcohol or the alkyne, providing a modular approach to the design of molecules with specific biological or chemical properties. The alkyne moiety is particularly useful for bioorthogonal "click" chemistry reactions, enabling the stable and specific linkage of Hex-2-yn-1-ol derivatives to biomolecules or imaging agents.[3][4]

Derivatization Strategies

The chemical versatility of Hex-2-yn-1-ol allows for two primary derivatization pathways: modification of the hydroxyl group and reaction at the alkyne group.

Derivatization of the Hydroxyl Group

The primary alcohol of Hex-2-yn-1-ol can be readily converted into ethers and esters, allowing for the introduction of a wide variety of functional groups to modulate the molecule's physicochemical properties.

The Williamson ether synthesis is a robust method for converting alcohols to ethers via an SN2 reaction between an alkoxide and an alkyl halide.[5] This reaction is particularly effective for primary alcohols like Hex-2-yn-1-ol.[6]

Experimental Protocol: Synthesis of a Benzyl Ether Derivative

This protocol describes the synthesis of 1-(benzyloxy)hex-2-yne.

Materials:

• Hex-2-yn-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Benzyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of Hex-2-yn-1-ol (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add sodium hydride (1.2 eq) portion-wise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 1-(benzyloxy)hex-2-yne.

Expected Data:

Derivative	Reagents	Solvent	Yield (%)	Spectroscopic Data
1-(benzyloxy)hex-2-yne	NaH, Benzyl bromide	THF	~85-95	¹H NMR (CDCl₃): δ 7.35 (m, 5H), 4.58 (s, 2H), 4.15 (t, J=2.2 Hz, 2H), 2.20 (tt, J=7.0, 2.2 Hz, 2H), 1.50 (m, 2H), 0.95 (t, J=7.4 Hz, 3H). ¹³C NMR (CDCl₃): δ 138.0, 128.4, 127.8, 127.7, 85.0, 75.0, 72.0, 58.5, 22.0, 20.5, 13.5. IR (neat, cm⁻¹): 3030, 2960, 2870, 2240 (C≡C), 1100 (C-O).

Esterification of Hex-2-yn-1-ol with carboxylic acids or their derivatives (e.g., acyl chlorides, anhydrides) introduces an ester functionality, which can act as a pro-drug moiety or a handle for further functionalization.

Experimental Protocol: Synthesis of an Acetate Ester Derivative

This protocol outlines the synthesis of hex-2-yn-1-yl acetate.

Materials:

• Hex-2-yn-1-ol

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve Hex-2-yn-1-ol (1.0 eq) in a mixture of dichloromethane and pyridine at 0 °C.

• Slowly add acetic anhydride (1.2 eq) to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, water, and saturated aqueous NaHCO₃ solution.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield pure hex-2-yn-1-yl acetate.

Expected Data:

Derivative	Reagents	Solvent	Yield (%)	Spectroscopic Data
Hex-2-yn-1-yl acetate	Acetic anhydride, Pyridine	DCM	>90	¹H NMR (CDCl₃): δ 4.65 (t, J=2.2 Hz, 2H), 2.15 (tt, J=7.0, 2.2 Hz, 2H), 2.08 (s, 3H), 1.48 (m, 2H), 0.94 (t, J=7.4 Hz, 3H). ¹³C NMR (CDCl₃): δ 170.8, 86.5, 74.0, 52.0, 21.0, 20.8, 20.4, 13.4. IR (neat, cm⁻¹): 2965, 2875, 2245 (C≡C), 1740 (C=O), 1230 (C-O).

Derivatization of the Alkyne Group

The internal alkyne of Hex-2-yn-1-ol is a key functional group for participating in powerful ligation reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[7] This reaction allows for the efficient and specific formation of a stable triazole linkage between the alkyne and an azide-containing molecule.

The CuAAC reaction is widely used for bioconjugation, labeling of biomolecules, and in materials science.[8] The reaction is highly efficient and proceeds under mild conditions, often in aqueous environments.[9]

Experimental Protocol: Synthesis of a Triazole Derivative

This protocol describes the synthesis of a 1,2,3-triazole derivative from an ether derivative of Hex-2-yn-1-ol and benzyl azide.

Materials:

• 1-(azidomethyl)benzene (Benzyl azide)

• 1-(prop-2-yn-1-yloxy)hexane (prepared from Hex-2-yn-1-ol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Water

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve the alkyne derivative (1.0 eq) and benzyl azide (1.1 eq) in a 1:1 mixture of tert-butanol and water.

• To this solution, add a freshly prepared aqueous solution of sodium ascorbate (0.2 eq).

• Add an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. The formation of a precipitate may be observed.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with DCM (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure triazole derivative.

Expected Data:

Derivative	Reagents	Solvent	Yield (%)	Spectroscopic Data
1-benzyl-4-((hexyloxy)methyl)-1H-1,2,3-triazole	Benzyl azide, CuSO₄·5H₂O, Sodium ascorbate	t-BuOH/H₂O	~90-98	¹H NMR (CDCl₃): δ 7.65 (s, 1H), 7.38 (m, 5H), 5.52 (s, 2H), 4.55 (s, 2H), 3.45 (t, J=6.6 Hz, 2H), 1.55 (m, 2H), 1.30 (m, 6H), 0.89 (t, J=6.8 Hz, 3H). ¹³C NMR (CDCl₃): δ 145.0, 134.5, 129.1, 128.8, 128.1, 123.0, 70.0, 64.0, 54.2, 31.6, 29.5, 25.9, 22.6, 14.1.

Applications of Hex-2-yn-1-ol Derivatives

The diverse derivatives of Hex-2-yn-1-ol have found applications in various fields of research and development.

Drug Discovery and Medicinal Chemistry

The structural motifs accessible from Hex-2-yn-1-ol are prevalent in many biologically active compounds. Triazole derivatives, in particular, are known to exhibit a wide range of pharmacological activities, including anticancer, antifungal, and antiviral properties.[4][10] The ability to readily synthesize libraries of ether and ester derivatives of Hex-2-yn-1-ol allows for systematic structure-activity relationship (SAR) studies to optimize lead compounds. For example, specific triazole-containing compounds have shown promise as inhibitors of various enzymes, and the hexynyl moiety can be tailored to fit into hydrophobic pockets of target proteins.

Chemical Probes and Bioimaging

The alkyne functionality of Hex-2-yn-1-ol derivatives makes them ideal for the development of chemical probes for bioimaging.[1] Through click chemistry, a fluorescent dye or a biotin tag can be attached to the derivatized Hex-2-yn-1-ol. These probes can then be used to label and visualize specific biomolecules or cellular structures. For instance, a Hex-2-yn-1-ol derivative could be incorporated into a larger molecule that targets a specific enzyme. Subsequent clicking of a fluorescent reporter would allow for the visualization of the enzyme's location and activity within a cell.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Derivatization pathways of Hex-2-yn-1-ol.

Caption: General experimental workflow for derivatization.

Caption: Use of a derivative as a chemical probe.

References

• 1. Click3D: Click reaction across deep tissues for whole-organ 3D fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 3. Copper-free click chemistry for dynamic in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Cyclohex-2-yn-1-ol | C6H8O | CID 21553501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Hex-2-yn-1-ol in the Flavor and Fragrance Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hex-2-yn-1-ol is a valuable chemical intermediate in the synthesis of flavor and fragrance compounds. While not typically used as a standalone flavor or fragrance ingredient, its strategic importance lies in its role as a precursor to molecules with desirable sensory profiles. This document provides an overview of its applications, physicochemical properties, and detailed protocols for its conversion and sensory evaluation.

Hex-2-yn-1-ol serves as a key building block in organic synthesis due to its reactive hydroxyl and alkyne functional groups.[1] Its primary application in the flavor and fragrance industry is as a precursor to (E)-2-hexen-1-ol (trans-2-hexen-1-ol), a compound prized for its fresh, green, and fruity aroma.[1][2][3] This conversion allows for the creation of nature-identical scents found in many fruits and freshly cut grass.

Physicochemical Properties

A summary of the key physicochemical properties of Hex-2-yn-1-ol and its primary derivative, (E)-2-hexen-1-ol, is presented in Table 1.

Property	Hex-2-yn-1-ol	(E)-2-hexen-1-ol
CAS Number	764-60-3[2]	928-95-0[4]
Molecular Formula	C6H10O[1][2]	C6H12O[5]
Molecular Weight	98.14 g/mol [1][2]	100.16 g/mol [5]
Appearance	Clear, colorless to pale yellow liquid[2]	Almost colorless liquid[6]
Odor Profile	Not well-documented; likely weak	Fresh, green, leafy, fruity, unripe banana[4]
Boiling Point	Not specified	158-160 °C[6]
Solubility	Not specified	Very slightly soluble in water; soluble in propylene glycol and most fixed oils[6]

Applications in Flavor and Fragrance Synthesis

The primary application of Hex-2-yn-1-ol is in the synthesis of other aroma chemicals. Its alkyne group can be selectively hydrogenated to yield alkenes with specific stereochemistry, which is crucial for achieving the desired scent profile.

Precursor to (E)-2-Hexen-1-ol

(E)-2-hexen-1-ol is a widely used fragrance and flavor ingredient with a characteristic green and fruity aroma.[3][7] It is used to impart fresh notes to a variety of products, including:

• Fragrances: Adds green, leafy notes to floral and fruity perfumes.[4]

• Flavors: Used in fruit flavors such as apple, pear, banana, and strawberry.[4]

The synthesis of (E)-2-hexen-1-ol from Hex-2-yn-1-ol is a critical industrial process.

Synthesis of (E)-2-Hexen-1-ol from Hex-2-yn-1-ol.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of (E)-2-hexen-1-ol from Hex-2-yn-1-ol and the subsequent sensory evaluation of the product.

Protocol for the Synthesis of (E)-2-Hexen-1-ol

This protocol describes the selective reduction of the alkyne in Hex-2-yn-1-ol to a trans-alkene.

Materials:

• Hex-2-yn-1-ol

• Sodium metal

• Liquid ammonia

• Ammonium chloride

• Anhydrous diethyl ether

• Standard glassware for organic synthesis under inert atmosphere

Procedure:

• Set up a three-necked flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Condense liquid ammonia into the flask.

• Slowly add small pieces of sodium metal to the stirred liquid ammonia until a persistent blue color is observed.

• In a separate flask, dissolve Hex-2-yn-1-ol in anhydrous diethyl ether.

• Add the solution of Hex-2-yn-1-ol dropwise to the sodium-ammonia solution.

• Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight in a fume hood.

• Add water to the residue and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude (E)-2-hexen-1-ol by column chromatography on silica gel.

Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and GC-MS.

Protocol for Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is a technique used to identify odor-active compounds in a sample.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry port.

• Non-polar capillary column (e.g., DB-5).

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized (E)-2-hexen-1-ol in ethanol (approximately 10-100 ppm).

• Injection: Inject 1 µL of the sample into the GC.

• GC Conditions:

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp at 5 °C/min to 220 °C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Split Ratio: 10:1.

• Olfactometry: The effluent from the GC column is split between the FID and the olfactometry port. A trained sensory panelist sniffs the effluent from the olfactometry port and records the odor description and intensity of each eluting compound in real-time. Humidified air is mixed with the effluent at the olfactometry port to prevent nasal dehydration.

• Data Analysis: Correlate the retention time of the odor-active peak with the peak from the FID to identify the compound responsible for the aroma. The odor description provides the qualitative sensory profile.

Workflow for GC-Olfactometry analysis.

Sensory Data

While direct sensory data for Hex-2-yn-1-ol is limited, the sensory profile of its key derivative, (E)-2-hexen-1-ol, is well-established.

Compound	Odor Descriptors	Flavor Profile	Typical Use Levels in Concentrate
(E)-2-hexen-1-ol	Fresh, green, leafy, fruity, unripe banana, herbal[4]	Green, leafy, fresh, fatty, grassy with fruity and juicy nuances[4]	Up to 4.0% in fragrance concentrate[8]
(Z)-2-hexen-1-ol	Fresher than trans-isomer, green, leafy, fruity, with a brandy nuance[9]	Green, vegetable, herbal, raw green beans, tomato, potato, winey[9]	Up to 0.5% in fragrance concentrate[10]

Olfactory Signaling Pathway

The perception of aroma molecules like (E)-2-hexen-1-ol involves a complex signaling cascade within the olfactory system.

General olfactory signal transduction pathway.

Conclusion

Hex-2-yn-1-ol is a foundational material for the synthesis of important aroma chemicals, most notably (E)-2-hexen-1-ol. Its value in the flavor and fragrance industry is derived from its potential to be transformed into compounds with highly desirable green and fruity sensory characteristics. The protocols provided herein offer a framework for the synthesis and evaluation of its derivatives, enabling researchers to explore and utilize the full potential of this versatile precursor.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. (E)-2-hexen-1-ol, 928-95-0 [thegoodscentscompany.com]
• 5. scent.vn [scent.vn]
• 6. 2-Hexen-1-ol | C6H12O | CID 5318042 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 2-hexen-1-ol, 2305-21-7 [thegoodscentscompany.com]
• 9. (Z)-2-hexen-1-ol   928-94-9 [thegoodscentscompany.com]
• 10. (Z)-2-hexen-1-ol, 928-94-9 [thegoodscentscompany.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Hex-2-yn-1-ol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of Hex-2-yn-1-ol. It includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to address common challenges encountered during the synthesis.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Hex-2-yn-1-ol, particularly focusing on the common and effective method of alkynylation of an aldehyde with a terminal alkyne.[1] A primary route involves the reaction of 1-pentyne with formaldehyde.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Systematically investigate the following:

• Incomplete Deprotonation of 1-Pentyne: The formation of the acetylide anion is critical. Ensure your base is sufficiently strong and fresh.

  • Troubleshooting:

    • Use a fresh bottle of n-butyllithium (n-BuLi) and titrate it before use to determine its exact molarity.

    • Perform the deprotonation at a low temperature (e.g., -78 °C) to prevent side reactions of the organolithium reagent.[2]

    • Ensure your solvent (e.g., THF, ether) is anhydrous, as any water will quench the n-BuLi.

• Side Reactions of the Aldehyde: Formaldehyde is highly reactive and can undergo self-polymerization (to form paraformaldehyde) or Cannizzaro reaction under basic conditions.

  • Troubleshooting:

    • Use a freshly prepared source of formaldehyde, such as paraformaldehyde that has been "cracked" by heating.

    • Add the formaldehyde solution slowly to the pre-formed lithium acetylide solution at low temperature to control the reaction rate and minimize side reactions.

• Suboptimal Reaction Temperature: Temperature control is crucial for both the deprotonation and the subsequent addition to the aldehyde.

  • Troubleshooting: Maintain a consistent low temperature (-78 °C) during the addition of both n-BuLi and formaldehyde. Allow the reaction to warm slowly to room temperature after the additions are complete to ensure the reaction goes to completion.

Q2: I am observing significant amounts of side products in my crude reaction mixture. What are they and how can I minimize them?

A2: The most common side products are diynes (from Glaser coupling) and products from the self-condensation of the aldehyde.

• Diyne Formation (Homocoupling): This occurs when the acetylide couples with itself, often catalyzed by trace metals like copper.

  • Troubleshooting:

    • While copper is sometimes used as a co-catalyst in similar reactions like the Sonogashira coupling, it can promote homocoupling.[3] If not intentionally using a copper catalyst, ensure your glassware is scrupulously clean and free of metal contaminants.

    • Using a lithium acetylide, generated from n-BuLi, generally minimizes this issue compared to other methods.

• Aldol Condensation Products: If using an enolizable aldehyde instead of formaldehyde, self-condensation can be a major competing reaction.[4][5]

  • Troubleshooting: Add the aldehyde slowly to the acetylide solution to maintain a low concentration of the aldehyde, which kinetically favors the desired alkynylation over self-condensation.[4]

Q3: The purification of Hex-2-yn-1-ol by column chromatography is difficult. What can I do to improve separation?

A3: Propargyl alcohols can be challenging to purify due to their polarity and potential for streaking on silica gel.

• Optimize Solvent System: The polarity of the eluent is key.

  • Troubleshooting:

    • Start with a low polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity.

    • Adding a small amount of a more polar solvent like methanol (e.g., 1-2%) to your eluent system can sometimes improve peak shape.

    • A small amount of triethylamine can be added to the eluent to reduce tailing if the compound is interacting strongly with acidic sites on the silica.

• Alternative Purification Methods:

  • Distillation: If the product is thermally stable, vacuum distillation can be an effective purification method for larger scales.

  • Complexation: Terminal alkynes can be purified by forming silver acetylides. While Hex-2-yn-1-ol is an internal alkyne, this method is useful for purifying terminal alkyne starting materials.[6]

Optimization of Reaction Conditions

The yield of Hex-2-yn-1-ol is highly dependent on the choice of solvent, base, and temperature. The following table summarizes typical conditions and their impact on the reaction outcome based on general principles of alkynylation.

Parameter	Condition A	Condition B	Condition C	Expected Outcome & Remarks
Starting Alkyne	1-Pentyne	1-Pentyne	1-Pentyne	The primary alkyne for this synthesis.
Carbonyl Source	Paraformaldehyde	Gaseous Formaldehyde	Trioxane	Paraformaldehyde is common but must be cracked; gaseous formaldehyde is reactive but harder to handle.
Base	n-Butyllithium (n-BuLi)	Lithium Amide (LiNH₂)	Sodium Amide (NaNH₂)	n-BuLi is generally preferred for clean deprotonation in ethereal solvents.[1] Amide bases are also effective but may require liquid ammonia as a solvent.
Solvent	Tetrahydrofuran (THF)	Diethyl Ether	Liquid Ammonia (NH₃)	THF and Ether are standard for organolithium reactions.[1] Liquid ammonia is used with amide bases.
Deprotonation Temp.	-78 °C	-33 °C (refluxing NH₃)	-33 °C (refluxing NH₃)	Low temperatures are crucial for n-BuLi to prevent side reactions with the solvent.
Addition Temp.	-78 °C to RT	-33 °C to RT	-33 °C to RT	Slow warming after addition is critical for reaction completion.
Workup	Saturated NH₄Cl (aq.)	Saturated NH₄Cl (aq.)	Saturated NH₄Cl (aq.)	Aqueous ammonium chloride is a standard quenching agent for alkoxide intermediates.[7]
Typical Yield	75-90%	70-85%	70-85%	Yields are highly dependent on the purity of reagents and strict adherence to anhydrous/anaerobic conditions.

Experimental Protocols

Protocol: Synthesis of Hex-2-yn-1-ol via Alkynylation

This protocol is a representative procedure adapted from general methods for the alkynylation of aldehydes.[1][8]

Materials:

• 1-Pentyne (1.0 eq)

• n-Butyllithium (1.1 eq, solution in hexanes)

• Paraformaldehyde (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel under an inert atmosphere (Nitrogen or Argon).

• Deprotonation: Dissolve 1-pentyne in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium via the dropping funnel over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting milky white suspension at -78 °C for 1 hour to ensure complete formation of the lithium pentynilide.

• Aldehyde Addition: In a separate flask, heat paraformaldehyde under vacuum to depolymerize it into gaseous formaldehyde, which is then passed through a tube into the reaction flask at -78 °C. Alternatively, a freshly prepared, anhydrous solution of formaldehyde in THF can be added slowly via cannula or dropping funnel.

• Reaction: After the addition is complete, stir the mixture at -78 °C for an additional 2-3 hours.

• Warming & Quenching: Remove the cooling bath and allow the reaction mixture to warm slowly to room temperature overnight.

• Cool the reaction to 0 °C in an ice bath and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Drying & Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate to yield pure Hex-2-yn-1-ol.

Visualized Workflows and Pathways

General Synthesis Workflow

The following diagram illustrates the overall workflow from reaction setup to the final purified product.

References

• 1. Alkynylation - Wikipedia [en.wikipedia.org]
• 2. The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric catalytic alkynylation of acetaldehyde and its application to the synthesis of (+)-tetrahydropyrenophorol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jackwestin.com [jackwestin.com]
• 6. JPWO2018061593A1 - Method for concentration and purification of alkyne-containing molecules - Google Patents [patents.google.com]
• 7. Synthesis of chiral hexynones for use as precursors to native photosynthetic hydroporphyrins - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03900E [pubs.rsc.org]
• 8. m.youtube.com [m.youtube.com]

Common side reactions in the synthesis of Hex-2-yn-1-ol

Technical Support Center: Synthesis of Hex-2-yn-1-ol

This guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of Hex-2-yn-1-ol. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during this chemical transformation.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Hex-2-yn-1-ol, particularly when using the common method of reacting a metalated 1-pentyne with formaldehyde.

Q1: My final yield of Hex-2-yn-1-ol is significantly lower than expected. What are the common causes?

A1: Low yield is a frequent issue stemming from several potential sources. The most common culprits are related to the stability of the reagents, reaction conditions, and competing side reactions.

• Probable Cause 1: Inactive Organolithium Reagent: n-Butyllithium (n-BuLi) is highly sensitive to moisture and air. Improper handling or using an old, partially decomposed bottle will result in incomplete deprotonation of 1-pentyne, leading to lower yields.

• Solution: Always use a freshly titrated and properly stored solution of n-BuLi. Ensure all glassware is flame-dried or oven-dried before use and that the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen).

• Probable Cause 2: Degradation of THF by n-BuLi: Tetrahydrofuran (THF), a common solvent for this reaction, can be deprotonated by n-BuLi at temperatures above -20 °C. This side reaction consumes the base and reduces the efficiency of the primary reaction.

• Solution: Maintain a low reaction temperature (typically -78 °C) during the deprotonation of 1-pentyne and the subsequent addition of formaldehyde.

• Probable Cause 3: Inefficient Depolymerization of Paraformaldehyde: Paraformaldehyde, a solid polymer, must depolymerize to gaseous formaldehyde to react. This process can be slow or incomplete, especially at low temperatures, leading to unreacted starting material.

• Solution: Use high-purity paraformaldehyde that has been dried under vacuum. Breaking the paraformaldehyde into a fine powder can increase its surface area and reactivity. Some protocols call for gentle warming of the paraformaldehyde suspension in a separate flask and transferring the gaseous formaldehyde to the reaction mixture, though this can be technically challenging.

• Probable Cause 4: Competing Side Reactions: Isomerization of the alkyne, polymerization of formaldehyde, or self-reaction of intermediates can significantly consume starting materials and reduce the yield of the desired product.

• Solution: Carefully control the stoichiometry and addition rate. Adding the lithiated pentyne solution slowly to a suspension of paraformaldehyde can help minimize side reactions.

Q2: My NMR/GC-MS analysis shows a significant impurity with a similar mass, possibly an isomer. What is it and how can I prevent it?

A2: The most likely isomeric byproduct is hexa-1,2-dien-1-ol , an allene. This is formed through the isomerization of the triple bond.

• Probable Cause: This isomerization is typically promoted by strong bases. If the reaction temperature is allowed to rise too high in the presence of the lithium acetylide or if excess strong base is present during workup, the internal alkyne can rearrange to the more thermodynamically complex, but accessible, allene.

• Solution:

  • Temperature Control: Maintain strict low-temperature control (-78 °C) throughout the addition process.

  • Stoichiometry: Use a precise amount of n-BuLi (typically 1.0 to 1.1 equivalents) to avoid excess base.

  • Quenching: Quench the reaction at low temperature by adding a proton source (like saturated aqueous ammonium chloride) before allowing the mixture to warm to room temperature.

Q3: The reaction mixture became very thick and difficult to stir, resulting in a poor yield. What happened?

A3: This indicates significant polymerization.

• Probable Cause: The most likely cause is the polymerization of formaldehyde. This can be initiated by impurities or improper reaction conditions. In some cases, the acetylide itself can also contribute to polymerization pathways.

• Solution: Ensure high-purity, dry paraformaldehyde is used. Adding the lithium acetylide to the formaldehyde suspension (inverse addition) can sometimes mitigate this by keeping the concentration of the acetylide low. Vigorous stirring is essential to maintain a homogenous mixture and prevent localized heating.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing Hex-2-yn-1-ol?

A1: The most widely cited method is the alkynylation of formaldehyde. This involves the deprotonation of a terminal alkyne, 1-pentyne, with a strong base like n-butyllithium (n-BuLi) in an ethereal solvent such as THF at low temperature (-78 °C). The resulting lithium pentynilide is then reacted with formaldehyde, which is typically generated in situ from its solid polymer, paraformaldehyde.

Q2: Why is the choice of base and solvent so critical in this synthesis?

A2: The pKa of a terminal alkyne proton is around 25, requiring a very strong base for complete deprotonation. n-BuLi (pKa of butane ≈ 50) is ideal for this. The solvent, typically THF, is crucial because it effectively solvates the lithium cation, keeping the acetylide nucleophile reactive in solution. However, as noted in the troubleshooting guide, the base can react with the solvent if the temperature is not controlled, making the combination of a strong base, appropriate solvent, and low temperature essential for success.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is the most common method. An aliquot of the reaction can be carefully quenched (e.g., with a drop of saturated NH₄Cl solution) and extracted with a small amount of ether or ethyl acetate. The organic layer is then spotted on a TLC plate. 1-pentyne is very nonpolar, while the product, Hex-2-yn-1-ol, is significantly more polar due to the hydroxyl group. A typical eluent system would be a mixture of hexanes and ethyl acetate (e.g., 4:1). The disappearance of the starting material and the appearance of a new, lower Rf spot indicates product formation.

Quantitative Data Summary

The yield of Hex-2-yn-1-ol is highly dependent on reaction parameters. While specific comparative data is sparse, the following table illustrates expected outcomes based on general principles of alkynylation reactions.

Parameter	Condition A (Optimized)	Condition B (Sub-optimal)	Condition C (Poor)	Expected Outcome
Base	1.05 eq. n-BuLi (freshly titrated)	1.2 eq. n-BuLi (untitrated)	1.0 eq. old n-BuLi	Precise stoichiometry prevents side reactions; excess base can promote isomerization.
Solvent	Anhydrous THF	Reagent-grade THF (not dried)	Dichloromethane	Moisture quenches the base; non-coordinating solvents can reduce reactivity.
Temperature	-78 °C constant	-78 °C to -40 °C fluctuation	0 °C	Higher temperatures promote solvent degradation and isomerization.
Addition	Slow addition of acetylide to HCHO	Rapid addition of acetylide	Addition of HCHO to acetylide	Slow addition minimizes polymerization and local temperature increases.
Typical Yield	75-90%	40-60%	<20%	Reflects the impact of controlled vs. uncontrolled conditions.
Major Side Product	Trace impurities	Isomers (Allene), Polymer	Unreacted starting material, Polymer	The type of byproduct often indicates the specific failure mode.

Detailed Experimental Protocol

This protocol describes a representative lab-scale synthesis of Hex-2-yn-1-ol.

Materials:

• 1-Pentyne (C₅H₈)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Paraformaldehyde (CH₂O)n, dried

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Allow the flask to cool to room temperature under an inert atmosphere.

• Reagent Preparation: In the flask, add dried paraformaldehyde (1.1 equivalents). Suspend the paraformaldehyde in anhydrous THF (approx. 5 mL per mmol of 1-pentyne). Cool this suspension to -78 °C using a dry ice/acetone bath.

• Formation of Lithium Acetylide: In a separate flame-dried flask under an inert atmosphere, dissolve 1-pentyne (1.0 equivalent) in anhydrous THF. Cool the solution to -78 °C. Add n-BuLi (1.05 equivalents) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C. A white precipitate may form. Stir the mixture at -78 °C for 30 minutes.

• Alkynylation: Slowly add the lithium pentynilide solution from step 3 to the stirring paraformaldehyde suspension from step 2 via cannula transfer. The addition should be done over 30-45 minutes, maintaining the temperature at -78 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at -78 °C for an additional 2-3 hours. The progress can be monitored by TLC.

• Workup: While still at -78 °C, slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is typically a yellow oil. Purify the crude oil by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to afford Hex-2-yn-1-ol as a colorless liquid.

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the primary synthesis route for Hex-2-yn-1-ol and highlights the major competing side reactions.

Caption: Main synthesis pathway and key side reactions.

Troubleshooting Workflow Diagram

This diagram provides a logical workflow for diagnosing the cause of low product yield.

Caption: Troubleshooting workflow for low yield diagnosis.

Technical Support Center: Purification of Crude Hex-2-yn-1-ol by Flash Column Chromatography

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of crude Hex-2-yn-1-ol using flash column chromatography. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during this purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Hex-2-yn-1-ol?

Potential impurities in crude Hex-2-yn-1-ol largely depend on the synthetic route used. However, common impurities may include unreacted starting materials, reaction byproducts, and residual solvents from the workup. Depending on the reaction conditions, trace amounts of isomeric impurities could also be present.[1]

Q2: How do I choose the right solvent system (eluent) for the purification?

The ideal solvent system should provide good separation between Hex-2-yn-1-ol and any impurities. A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate or diethyl ether.[1] The optimal eluent should give your target compound an Rf value between 0.2 and 0.4 on a Thin Layer Chromatography (TLC) plate to ensure good separation on the column.

Q3: My compound is not moving from the origin on the TLC plate, even with a high concentration of ethyl acetate. What should I do?

If Hex-2-yn-1-ol or a polar impurity is not moving, the eluent is not polar enough. You can increase the polarity by increasing the proportion of the polar solvent. If a hexane/ethyl acetate system is not effective, consider trying a different solvent system with a stronger polar component, such as dichloromethane/methanol.[1][2]

Q4: Can Hex-2-yn-1-ol decompose on the silica gel column?

Yes, compounds with acid-sensitive functional groups can sometimes degrade on standard silica gel due to its acidic nature.[3][4] If you suspect decomposition, you can perform a stability test by spotting your compound on a TLC plate, letting it sit for an hour or two, and then eluting it to see if any new spots have formed.[3] To mitigate this, you can use deactivated silica gel by adding a small amount of a base like triethylamine (e.g., 0.1–2.0%) to the mobile phase.[2][4] Alternatively, using a different stationary phase like neutral alumina might be a viable option.[3][4]

Troubleshooting Guide

This section addresses specific issues that may arise during the flash column chromatography of Hex-2-yn-1-ol.

Problem	Possible Cause	Solution
Poor Separation	The chosen solvent system does not provide adequate selectivity.[4]	Test different solvent systems using TLC. If hexane/ethyl acetate fails, try dichloromethane/methanol or ether/hexane.[4] A small change in the solvent system can sometimes lead to a significant improvement in separation.[4]
The column was overloaded with the crude sample.	A general guideline is to use a 40:1 to 100:1 ratio of silica gel to crude product by weight.[4]
Broad Bands/Streaking	The sample was not loaded onto the column in a concentrated band.[1]	Dissolve the sample in the minimum amount of solvent before loading.[1][5] For samples with poor solubility in the eluent, consider dry loading.[1][5]
The eluent is too polar, causing the compound to move too quickly.	Decrease the polarity of the eluent.[2]
Compound Not Eluting	The eluent is not polar enough.	Gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent.[2]
The compound may have decomposed on the column.	Test the compound for stability on silica gel.[3] If it is unstable, consider using deactivated silica or an alternative stationary phase like alumina.[3]
Cracked or Channeled Column	The silica gel was not packed properly.	Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.
Sample Crystallization on Column	The sample is highly concentrated and has low solubility in the eluent.	This can block the solvent flow.[3] To avoid this, ensure the sample is fully dissolved before loading and consider using a wider column.[3]

Experimental Protocol: Flash Column Chromatography of Hex-2-yn-1-ol

This protocol outlines the steps for purifying crude Hex-2-yn-1-ol using flash column chromatography.

1. Preparation of the Column:

• Secure a glass column of appropriate size vertically.

• Place a small plug of cotton or glass wool at the bottom of the column.[6]

• Add a layer of sand (approximately 1-2 cm) over the cotton plug.[6]

• In a separate beaker, prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Stir well to remove any trapped air bubbles.[7]

• Carefully pour the slurry into the column. Gently tap the side of the column to ensure even packing and to remove any air bubbles.

• Once the silica has settled, add another layer of sand on top to prevent disturbance of the silica bed during solvent addition.[5]

• Wash the column with the initial eluting solvent until the silica bed is stable and no more settling occurs. Never let the solvent level drop below the top of the silica gel.[7]

2. Sample Loading:

• Wet Loading: Dissolve the crude Hex-2-yn-1-ol in a minimal amount of the eluent or a more volatile solvent like dichloromethane.[1] Using a pipette, carefully add the sample solution to the top of the silica bed without disturbing the surface.[5]

• Dry Loading: If the sample is not very soluble in the eluent, dissolve it in a suitable volatile solvent and add a small amount of silica gel.[5] Evaporate the solvent using a rotary evaporator to obtain a free-flowing powder.[5][6] Carefully add this powder to the top of the packed column.[5]

3. Elution and Fraction Collection:

• Carefully add the eluent to the column.

• Apply gentle air pressure to the top of the column to force the solvent through the silica gel.[6]

• Begin eluting with a low-polarity solvent system (e.g., 95:5 hexanes:ethyl acetate) and collect fractions in test tubes or vials.[1]

• Monitor the separation by collecting small fractions and analyzing them by TLC.

• Gradually increase the polarity of the eluent (e.g., to 80:20 hexanes:ethyl acetate) to elute the more polar Hex-2-yn-1-ol.[1]

4. Analysis and Product Isolation:

• Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Hex-2-yn-1-ol.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the flash column chromatography of Hex-2-yn-1-ol.

Caption: A flowchart outlining the decision-making process for troubleshooting common problems in flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. silicycle.com [silicycle.com]
• 3. Chromatography [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. orgsyn.org [orgsyn.org]
• 7. youtube.com [youtube.com]

Troubleshooting low yield in Hex-2-yn-1-ol reactions

Technical Support Center: Hex-2-yn-1-ol Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Hex-2-yn-1-ol. The information is designed to help overcome common challenges and optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare Hex-2-yn-1-ol?

A1: Hex-2-yn-1-ol is a primary propargylic alcohol. Its synthesis typically involves the formation of a carbon-carbon bond between a C3 and a C2 fragment. Common methods include:

• Alkynylation of formaldehyde: This involves the reaction of the acetylide of 1-pentyne with formaldehyde. This is a widely used method for preparing terminal propargyl alcohols.

• Reaction of a Grignard reagent with propargyl aldehyde precursors: For instance, a propyl Grignard reagent can react with propynal.

• Reduction of a corresponding ketone: The reduction of hex-2-yn-1-al would yield Hex-2-yn-1-ol.

Q2: What are the most critical parameters to control to achieve a high yield in Hex-2-yn-1-ol synthesis?

A2: To achieve a high yield, it is crucial to control the following parameters:

• Purity of starting materials: Impurities in the alkyne, formaldehyde source, or solvents can lead to side reactions and lower yields.

• Exclusion of air and moisture: Many of the organometallic reagents used are sensitive to air and moisture. Performing the reaction under an inert atmosphere (e.g., argon or nitrogen) is critical.

• Reaction temperature: The temperature needs to be carefully controlled to ensure the reaction proceeds at a reasonable rate without promoting side reactions or decomposition.

• Choice of base and solvent: The selection of an appropriate base and solvent system is vital for the efficient formation of the acetylide and for the stability of the reactants and products.

Q3: What are the potential side reactions that can lead to low yield?

A3: Several side reactions can compete with the desired formation of Hex-2-yn-1-ol, leading to a lower yield. These include:

• Glaser coupling (homocoupling) of the alkyne: This is a common side reaction for terminal alkynes, leading to the formation of a diyne byproduct.

• Polymerization: Propargyl alcohols can polymerize, especially at elevated temperatures or in the presence of certain impurities.

• Over-reaction or side reactions with the formaldehyde source: For example, the Cannizzaro reaction if using formaldehyde under strongly basic conditions.

• Isomerization: Under certain conditions, the alkyne may isomerize.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by thin-layer chromatography (TLC). A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) should be used to separate the starting materials from the product. The disappearance of the limiting reagent and the appearance of a new, typically more polar, spot for the alcohol product indicate that the reaction is proceeding.

Troubleshooting Guide for Low Yield

This guide addresses common issues encountered during the synthesis of Hex-2-yn-1-ol and provides potential solutions.

Problem	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive catalyst or reagent (e.g., Grignard reagent)	Use a fresh batch of catalyst or titrate the Grignard reagent to determine its exact concentration.
Impure starting materials	Purify the terminal alkyne and solvent before use. Use high-purity formaldehyde or paraformaldehyde.
Insufficiently basic conditions	Use a stronger base or increase the stoichiometry of the base. Ensure the base has not degraded.
Reaction temperature is too low	Gradually increase the reaction temperature while monitoring for the formation of side products.
Presence of oxygen or moisture	Thoroughly degas the solvent and reaction mixture. Perform the entire reaction under a strict inert atmosphere.
Formation of Significant Byproducts	Homo-coupling of the alkyne	Ensure the reaction is carried out under strictly anaerobic conditions, especially if using copper catalysts.
Isomerization of the product	Use milder reaction conditions (lower temperature, less harsh base). Minimize the reaction time after the consumption of the starting material.
Polymerization of the product	Ensure the reaction temperature is not too high. Use an appropriate concentration of reactants.
Reaction Stalls Before Completion	Catalyst deactivation	Add an additional portion of the catalyst. Ensure the reaction is free of catalyst poisons.
Reagents consumed by side reactions	Re-evaluate the reaction conditions to minimize side reactions. Consider adding the limiting reagent in portions.

Experimental Protocol (Adapted from a similar synthesis)

This protocol describes the synthesis of Hex-2-yn-1-ol via the alkynylation of paraformaldehyde with 1-pentyne. Note: This is an adapted protocol and may require optimization.

Materials:

• 1-Pentyne

• Paraformaldehyde

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, dissolve 1-pentyne (1.0 equivalent) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 equivalents) dropwise to the solution, maintaining the temperature at -78 °C. Stir for 30 minutes at this temperature.

• Add paraformaldehyde (1.2 equivalents) to the reaction mixture in one portion.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford Hex-2-yn-1-ol.

Visualizations

Experimental Workflow for Hex-2-yn-1-ol Synthesis

Caption: A flowchart of the synthesis of Hex-2-yn-1-ol.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yield in Hex-2-yn-1-ol synthesis.

Technical Support Center: Storage and Handling of Hex-2-yn-1-ol

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of Hex-2-yn-1-ol during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Hex-2-yn-1-ol during storage?

A1: The stability of Hex-2-yn-1-ol, like other acetylenic alcohols, can be influenced by several factors:

• Temperature: Elevated temperatures can accelerate degradation pathways, including polymerization and decomposition.[1]

• pH: Both acidic and alkaline conditions can promote degradation. Acid-catalyzed hydrolysis can occur, while strong bases may pose thermal hazards.[2][3]

• Presence of Oxygen: Exposure to air can lead to oxidation of the alcohol functionality.

• Light: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions.

• Presence of Impurities: Contaminants, such as metal ions or residual catalysts from synthesis, can catalyze decomposition.

Q2: What are the potential degradation pathways for Hex-2-yn-1-ol?

A2: While specific studies on Hex-2-yn-1-ol are limited, based on data for structurally similar compounds like propargyl alcohol, the following degradation pathways are plausible:

• Polymerization: Acetylenic compounds can undergo polymerization, especially at elevated temperatures or in the presence of certain catalysts. This can lead to the formation of insoluble polymers.[2][4]

• Decomposition: Thermal decomposition can lead to the formation of smaller molecules. For instance, propargyl alcohol can decompose to form formaldehyde.[5]

• Oxidation: The primary alcohol group can be oxidized to an aldehyde and subsequently to a carboxylic acid.

• Acid-Catalyzed Hydration: In the presence of acid and water, the triple bond can be hydrated to form a ketone.[2]

Q3: What changes might I observe in my sample of Hex-2-yn-1-ol that indicate degradation?

A3: Degradation of Hex-2-yn-1-ol may be indicated by the following observable changes:

• Color Change: The clear, colorless to pale yellow liquid may darken over time, turning yellow or brown.[6]

• Formation of Precipitates: Polymerization can lead to the formation of solid or tarry materials in the liquid.[5]

• Change in Viscosity: An increase in viscosity can be a sign of oligomerization or polymerization.

• Unexpected Results in Reactions: Using degraded Hex-2-yn-1-ol can lead to lower yields, unexpected side products, or complete failure of a reaction.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Sample has darkened in color.	Oxidation or minor degradation.	Check the purity of the material using GC-MS or ¹H NMR (see Experimental Protocols). If purity is acceptable for your application, use it promptly. For high-purity requirements, consider purification by distillation under reduced pressure.
A solid precipitate has formed in the sample.	Polymerization.	Do not use the sample. The presence of polymers can interfere with reactions. Dispose of the material according to your institution's safety guidelines.
Inconsistent or poor results in a reaction using Hex-2-yn-1-ol.	Degradation of the starting material.	Verify the purity of the Hex-2-yn-1-ol stock. If degradation is confirmed, use a fresh, unopened bottle or a recently purified batch.
The sample bottle shows pressure buildup.	Decomposition leading to gas formation.	Handle with extreme caution in a well-ventilated fume hood. Cool the bottle before slowly and carefully venting the cap. Dispose of the material as it is likely significantly degraded.

Recommended Storage Conditions

To maximize the shelf life of Hex-2-yn-1-ol, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration at 2-8°C is advisable for long-term storage.	Reduces the rate of thermal degradation and polymerization.[7]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidation by excluding air.
Light	Store in an amber glass bottle or in a dark location.	Protects the compound from light-induced degradation.[7]
Container	Use a tightly sealed, appropriate glass container.	Prevents contamination and exposure to moisture and air.
Purity	Ensure the material is of high purity before long-term storage.	Impurities can catalyze degradation.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying and quantifying volatile impurities and degradation products.

• Instrumentation: A standard GC-MS system.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: 1 µL of a diluted sample (e.g., 1% in dichloromethane) in split mode.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 35 to 350.

• Data Analysis: Compare the resulting mass spectrum with a reference spectrum for Hex-2-yn-1-ol.[8] The presence of new peaks indicates impurities or degradation products.

Protocol 2: Stability Monitoring by ¹H NMR Spectroscopy

¹H NMR spectroscopy can be used to monitor the appearance of degradation products over time.

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

• Sample Preparation: Dissolve a small amount of Hex-2-yn-1-ol in a deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • The spectrum of pure Hex-2-yn-1-ol should show characteristic peaks.

  • Compare the spectrum of the stored sample to that of a fresh sample.

  • The appearance of new signals, particularly in the aldehydic region (around 9-10 ppm) or changes in the integration of characteristic peaks, can indicate degradation.

Visualizations

Caption: Experimental workflow for storing and assessing the stability of Hex-2-yn-1-ol.

Caption: Potential degradation pathways of Hex-2-yn-1-ol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. idpublications.org [idpublications.org]
• 5. US2527358A - Process of purifying propargyl alcohol - Google Patents [patents.google.com]
• 6. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 7. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 8. 2-Hexyn-1-ol [webbook.nist.gov]

Technical Support Center: Purification of Commercial Hex-2-yn-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of impurities from commercial Hex-2-yn-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Hex-2-yn-1-ol?

A1: Commercial Hex-2-yn-1-ol, typically available at 95-97% purity, may contain several process-related impurities.[1][2] The most common impurities arise from the synthesis, which often involves the reaction of 1-butyne with formaldehyde. Potential impurities include:

• Unreacted starting materials: Residual 1-butyne and formaldehyde.

• Side-reaction products: Such as dipropargyl formal, which can form from the reaction of formaldehyde with the alcohol product.

• Isomeric impurities: Other hexynol isomers may be present in small amounts.

• Water: Moisture can be present in the commercial product.

Q2: What are the recommended methods for purifying commercial Hex-2-yn-1-ol?

A2: The choice of purification method depends on the nature of the impurities and the desired final purity. The most common and effective techniques are:

• Vacuum Distillation: Ideal for removing non-volatile impurities and some side-products with different boiling points.[3]

• Flash Column Chromatography: Highly effective for separating impurities with different polarities from the desired product.[4]

• Recrystallization: This method is generally not suitable for Hex-2-yn-1-ol as it is a liquid at room temperature.[5]

Q3: How can I assess the purity of Hex-2-yn-1-ol before and after purification?

A3: Several analytical techniques can be used to determine the purity of Hex-2-yn-1-ol and identify impurities:

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent method for separating and identifying volatile impurities.[6]

• High-Performance Liquid Chromatography (HPLC): Useful for quantifying the purity and detecting less volatile impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the main component and identify impurities by comparing the obtained spectrum with a reference spectrum of the pure compound. Quantitative NMR (qNMR) can be used for accurate purity assessment.[4][7]

Troubleshooting Guides

Vacuum Distillation

Problem	Possible Cause	Solution
Bumping or uneven boiling	Lack of boiling chips or inadequate stirring.	Add new boiling chips or a magnetic stir bar to ensure smooth boiling. Ensure the stir bar is spinning at an adequate speed.
Product does not distill at the expected temperature	Incorrect pressure reading or presence of significant amounts of volatile impurities.	Verify the vacuum pressure with a calibrated gauge. A lower pressure will result in a lower boiling point. Consider a preliminary fractional distillation to remove highly volatile components.
Product purity does not improve significantly	Impurities have boiling points very close to that of Hex-2-yn-1-ol.	Fractional distillation with a longer column or a column with higher theoretical plates may be necessary.[8][9] Alternatively, consider using flash column chromatography for better separation.
Product darkens or decomposes during distillation	Overheating or prolonged heating.	Use a heating mantle with a stirrer for even heating and distill as quickly as possible. Ensure the distillation is performed under a sufficient vacuum to lower the boiling point.

Flash Column Chromatography

Problem	Poor separation of impurities	Solution
Compound and impurities elute together	The solvent system (eluent) is not optimal.	Optimize the solvent system using thin-layer chromatography (TLC) first. A good starting point is a mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate).[4] If the Rf value is too high, decrease the polarity of the eluent. If it is too low, increase the polarity.
Broad elution bands	The sample was not loaded in a concentrated band, or the column was not packed properly.	Dissolve the sample in a minimal amount of the eluent before loading. Ensure the silica gel is packed uniformly without any cracks or channels.[10]
Compound is not eluting from the column	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if you started with 10% ethyl acetate in hexanes, you can increase it to 20% or 30%.[4]

Quantitative Data Summary

The following table summarizes the expected purity of Hex-2-yn-1-ol after applying different purification techniques. The initial purity of the commercial product is assumed to be in the range of 95-97%.

Purification Technique	Typical Purity Achieved	Advantages	Disadvantages
Vacuum Distillation	98-99%	Good for large-scale purification; effective for removing non-volatile impurities.[3]	Less effective for impurities with similar boiling points; requires the compound to be thermally stable.[3]
Flash Column Chromatography	>99%	High resolution, capable of separating a wide range of impurities.[4]	Can be time-consuming and requires larger volumes of solvents for large-scale purification.[4]

Experimental Protocols

Protocol 1: Purification of Hex-2-yn-1-ol by Vacuum Distillation

This protocol describes the purification of commercial Hex-2-yn-1-ol using vacuum distillation.

Materials:

• Commercial Hex-2-yn-1-ol (e.g., 95% purity)

• Boiling chips or magnetic stir bar

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask, vacuum adapter)

• Heating mantle with stirrer

• Vacuum pump and pressure gauge

Procedure:

• Assemble the vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Place the commercial Hex-2-yn-1-ol and a few boiling chips or a magnetic stir bar into the distillation flask.

• Connect the apparatus to the vacuum pump and slowly reduce the pressure. A pressure of 10 mmHg is a good starting point.[2]

• Once the desired pressure is stable, begin heating the distillation flask gently using the heating mantle.

• Collect the fraction that distills at the expected boiling point for Hex-2-yn-1-ol at the applied pressure (approximately 66-67 °C at 10 mmHg).[2] Discard any initial lower-boiling fractions.

• Continue distillation until only a small amount of residue remains in the distillation flask.

• Turn off the heating and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

• Analyze the purity of the distilled product using GC-MS or NMR.

Protocol 2: Purification of Hex-2-yn-1-ol by Flash Column Chromatography

This protocol outlines the purification of Hex-2-yn-1-ol using flash column chromatography.

Materials:

• Commercial Hex-2-yn-1-ol

• Silica gel (for flash chromatography)

• Solvents: Hexanes and Ethyl Acetate (HPLC grade)

• Glass column for flash chromatography

• Collection tubes

• TLC plates and developing chamber

Procedure:

• Solvent System Selection: Determine a suitable solvent system by running TLC plates of the commercial Hex-2-yn-1-ol in various mixtures of hexanes and ethyl acetate. A good solvent system will give the Hex-2-yn-1-ol an Rf value of approximately 0.2-0.3.[4] A starting point could be 10-20% ethyl acetate in hexanes.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack the column. Ensure the silica bed is flat and well-compacted.[4]

• Sample Loading: Dissolve the commercial Hex-2-yn-1-ol in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.[4]

• Elution: Begin eluting the column with the chosen solvent system. Apply gentle pressure with air or nitrogen to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the product by TLC.

• Product Isolation: Combine the fractions containing the pure Hex-2-yn-1-ol (as determined by TLC) and remove the solvent using a rotary evaporator.

• Analyze the purity of the final product by GC-MS or NMR.

Visualizations

Caption: Workflow for the purification of Hex-2-yn-1-ol by vacuum distillation.

Caption: Workflow for the purification of Hex-2-yn-1-ol by flash column chromatography.

Caption: Logical decision-making process for the purification of Hex-2-yn-1-ol.

References

• 1. WO2012148434A1 - Process for removing aldehydes from ethanol reaction mixture - Google Patents [patents.google.com]
• 2. 2-Hexyn-1-ol 97 764-60-3 [sigmaaldrich.com]
• 3. US2614072A - Separation of mixtures containing alcohols, aldehydes, and ketones - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Purification [chem.rochester.edu]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Scaling Up Hex-2-yn-1-ol Reactions for Pilot Plant Production

This technical support center is designed to assist researchers, scientists, and drug development professionals in scaling up the synthesis of Hex-2-yn-1-ol for pilot plant production. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during this process.

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the pilot plant production of Hex-2-yn-1-ol, particularly when utilizing a Grignard reaction pathway.

Issue	Potential Cause	Recommended Solution
Reaction Fails to Initiate	Presence of moisture: Grignard reagents are highly sensitive to water, which will quench the reaction.[1]	Ensure all glassware, solvents, and reagents are rigorously dried. Glassware should be oven-dried or flame-dried under an inert atmosphere.[1] Solvents must be anhydrous.
Inactive magnesium surface: A passivating oxide layer on the magnesium turnings can prevent the reaction from starting.	Activate the magnesium surface prior to the reaction. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle warming can also help initiate the reaction, but caution must be exercised to prevent a runaway reaction.
Low Yield of Hex-2-yn-1-ol	Wurtz coupling side reaction: The Grignard reagent can react with the starting alkyl halide, leading to the formation of a dimer and reducing the yield of the desired product.	Maintain a low reaction temperature and add the alkyl halide slowly to minimize high local concentrations. Using highly activated magnesium can also reduce the likelihood of this side reaction.
Incomplete reaction: Insufficient reaction time or temperature can lead to unreacted starting materials.	Monitor the reaction progress using in-situ monitoring techniques like FTIR or by taking samples for offline analysis (e.g., GC).[2] Ensure the reaction is allowed to proceed to completion before quenching.
Grignard reagent degradation: The prepared Grignard reagent can degrade over time, especially at elevated temperatures.	Use the Grignard reagent as soon as possible after its preparation. If storage is necessary, it should be done under an inert atmosphere at a low temperature.
Exothermic Reaction is Difficult to Control	Poor heat dissipation: The surface-area-to-volume ratio decreases significantly when scaling up from the lab to a pilot plant, making heat removal less efficient.[3]	Utilize a jacketed reactor with a reliable and responsive temperature control system. The addition of exothermic reagents should be slow and controlled, with constant monitoring of the internal temperature.[3]
Accumulation of unreacted reagents: Adding reagents too quickly at a low temperature can lead to their accumulation, followed by a sudden, uncontrolled exothermic reaction when the temperature rises.[3]	Ensure the reaction has initiated before adding the bulk of the reagents.[2] Maintain a reaction temperature that is high enough for the reagents to react as they are added.
Formation of Impurities	Isomerization of the alkyne: The triple bond in Hex-2-yn-1-ol can potentially isomerize under certain conditions, leading to impurities.	Optimize the reaction conditions, such as temperature and reaction time, to minimize isomerization. The choice of base and solvent can also influence the formation of isomers.
Byproducts from the aldehyde: The aldehyde used in the reaction (e.g., butanal) can undergo self-condensation or other side reactions.	Use high-purity aldehyde and consider adding it slowly to the Grignard reagent to maintain a low concentration of the aldehyde in the reaction mixture.
Difficulties in Product Purification	Presence of high-boiling impurities: Side products like the Wurtz coupling product can have boiling points close to that of Hex-2-yn-1-ol, making separation by distillation challenging.	Employ fractional vacuum distillation with a column of sufficient theoretical plates to achieve the desired purity.
Thermal decomposition of the product: Hex-2-yn-1-ol may be sensitive to high temperatures, leading to decomposition during distillation.	Utilize vacuum distillation to lower the boiling point of the product and minimize thermal stress.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for Hex-2-yn-1-ol for pilot plant production?

A1: The Grignard reaction is a widely used and scalable method for the synthesis of acetylenic alcohols like Hex-2-yn-1-ol. This typically involves the reaction of a Grignard reagent, such as ethylmagnesium bromide, with an appropriate aldehyde, like butanal, or the reaction of an alkynyl Grignard reagent with an aldehyde. For Hex-2-yn-1-ol, a common approach is the reaction of the Grignard reagent derived from 1-butyne with formaldehyde.

Q2: What are the critical safety considerations when scaling up the Grignard synthesis of Hex-2-yn-1-ol?

A2: The primary safety concerns are the highly exothermic nature of the Grignard reaction and the use of flammable solvents like THF or diethyl ether.[5][6] Key safety measures include:

• Strictly anhydrous conditions: To prevent violent reactions with water.

• Inert atmosphere: To prevent the reaction of the Grignard reagent with oxygen and moisture.[5]

• Controlled reagent addition: To manage the exotherm and prevent runaway reactions.[3]

• Adequate cooling capacity: The reactor's cooling system must be able to handle the heat generated by the reaction.

• Emergency preparedness: Have a plan in place for quenching the reaction in case of a thermal runaway.

Q3: How can I monitor the progress of the Grignard reaction at a pilot scale?

A3: In-situ monitoring techniques are highly recommended for pilot-scale reactions. Fourier-transform infrared spectroscopy (FTIR) can be used to track the concentration of reactants and products in real-time.[2] This allows for precise control over the reaction and early detection of any deviations. Alternatively, carefully sampled aliquots can be analyzed by gas chromatography (GC) to determine the reaction conversion.

Q4: What are the expected major byproducts in the synthesis of Hex-2-yn-1-ol via a Grignard route, and how can they be minimized?

A4: The most common byproduct is the Wurtz coupling product, which is formed by the reaction of the Grignard reagent with the starting halide. To minimize its formation, it is recommended to add the halide slowly to the magnesium suspension to maintain a low halide concentration. Other potential byproducts can arise from side reactions of the aldehyde starting material. Using high-purity reagents and optimized reaction conditions can help to reduce the formation of these impurities.

Q5: What is the recommended method for purifying Hex-2-yn-1-ol at the pilot plant scale?

A5: Vacuum distillation is the preferred method for purifying Hex-2-yn-1-ol at a larger scale.[4] This technique allows for distillation at a lower temperature, which is crucial to prevent thermal decomposition of the product.[4] A fractional distillation column should be used to effectively separate the product from impurities with close boiling points.

Experimental Protocols

Detailed Methodology for the Pilot Plant Synthesis of Hex-2-yn-1-ol via Grignard Reaction

This protocol outlines a general procedure for the synthesis of Hex-2-yn-1-ol in a pilot plant setting. Note: This is a generalized protocol and must be adapted and optimized based on the specific equipment and safety procedures of your facility. A thorough risk assessment must be conducted before proceeding.

1. Reactor Preparation:

• A 100 L glass-lined reactor equipped with a mechanical stirrer, a temperature probe, a reflux condenser, a nitrogen inlet, and a pressure-equalizing dropping funnel is used.
• The entire apparatus must be thoroughly dried by heating under a vacuum and then purged with dry nitrogen to ensure anhydrous conditions.

2. Grignard Reagent Formation:

• Charge the reactor with magnesium turnings (1.2 equivalents) under a positive pressure of nitrogen.
• Add a small crystal of iodine to activate the magnesium.
• In a separate, dry vessel, prepare a solution of 1-bromobutane (1.0 equivalent) in anhydrous tetrahydrofuran (THF).
• Add a small portion of the 1-bromobutane solution to the magnesium suspension to initiate the reaction. Initiation is indicated by a temperature increase and a change in the appearance of the reaction mixture.
• Once the reaction has initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux, keeping the internal temperature below 40°C using the reactor's cooling jacket.
• After the addition is complete, stir the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

3. Reaction with Paraformaldehyde:

• Cool the Grignard reagent solution to 0-5°C.
• In a separate vessel, prepare a slurry of dry paraformaldehyde (1.5 equivalents) in anhydrous THF.
• Add the paraformaldehyde slurry to the Grignard reagent solution portion-wise, maintaining the internal temperature below 10°C. This reaction is highly exothermic.
• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

4. Reaction Quench and Work-up:

• Cool the reaction mixture to 0-5°C.
• Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench the reaction. This step is also exothermic and will produce gas.
• Once the quenching is complete, transfer the mixture to a separation vessel.
• Separate the organic layer. Extract the aqueous layer with an appropriate solvent (e.g., diethyl ether or methyl tert-butyl ether).
• Combine the organic layers and wash with brine.
• Dry the combined organic layer over anhydrous sodium sulfate.

5. Purification:

• Filter off the drying agent.
• Concentrate the solution under reduced pressure to remove the solvent.
• Purify the crude Hex-2-yn-1-ol by fractional vacuum distillation. Collect the fraction boiling at the appropriate temperature and pressure.

Quantitative Data

Table 1: Comparison of Reaction Parameters at Different Scales

Parameter	Laboratory Scale (1 L)	Pilot Plant Scale (100 L)
Reactant Ratios
1-Butyne : Mg : Formaldehyde	1 : 1.2 : 1.5	1 : 1.2 : 1.5
Reaction Temperature (°C)
Grignard Formation	25-30 (reflux)	35-40 (controlled)
Aldehyde Addition	0-5	0-10
Reaction Time (hours)
Grignard Formation	2-3	3-4
Aldehyde Addition & Reaction	3-4	4-6
Typical Yield (%)	75-85	70-80
Purity after Distillation (%)	>98	>97

Table 2: Impurity Profile of Crude Hex-2-yn-1-ol

Impurity	Typical Concentration Range (%)	Identification Method
Unreacted 1-Butyne	< 1	GC-MS
Wurtz Coupling Product (Octane)	2-5	GC-MS
Diol byproduct	1-3	GC-MS, NMR
Solvent Residues (THF)	< 2	GC

Visualizations

Caption: Experimental workflow for the pilot plant synthesis of Hex-2-yn-1-ol.

Caption: Troubleshooting logic for scaling up Hex-2-yn-1-ol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US2527358A - Process of purifying propargyl alcohol - Google Patents [patents.google.com]
• 5. dchas.org [dchas.org]
• 6. acs.org [acs.org]

Technical Support Center: Minimizing Byproduct Formation in Hex-2-yn-1-ol Chemistry

Welcome to the technical support center for Hex-2-yn-1-ol chemistry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize byproduct formation in common reactions involving Hex-2-yn-1-ol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to specific issues encountered during experiments with Hex-2-yn-1-ol.

Meyer-Schuster Rearrangement: Avoiding Enone and Rupe Rearrangement Byproducts

Q1: I am trying to perform a reaction on the hydroxyl group of Hex-2-yn-1-ol under acidic conditions, but I am observing the formation of an α,β-unsaturated ketone. How can I prevent this?

A1: You are likely observing a Meyer-Schuster rearrangement. This is a common acid-catalyzed isomerization of secondary propargyl alcohols to α,β-unsaturated ketones. To minimize this byproduct, consider the following:

• Use Milder Acid Catalysts: Strong acids promote the rearrangement. Switching to milder acids can significantly reduce the formation of the enone byproduct.[1]

• Lower Reaction Temperature: The rearrangement is often favored at higher temperatures. Running your reaction at a lower temperature can help to suppress this side reaction.

• Catalyst Selection: Transition metal and Lewis acid catalysts can facilitate the desired reaction at lower temperatures and with greater selectivity, avoiding the harsh conditions that lead to the Meyer-Schuster rearrangement.[1]

Q2: When using a tertiary analogue of Hex-2-yn-1-ol, I am getting a different unsaturated ketone than expected from the Meyer-Schuster rearrangement. What is happening?

A2: With tertiary propargylic alcohols, the Rupe rearrangement can compete with or dominate the Meyer-Schuster rearrangement, leading to the formation of an α,β-unsaturated methyl ketone via an enyne intermediate.[1][2][3][4] To favor the Meyer-Schuster product:

• Catalyst Choice: As with secondary alcohols, using milder, specialized catalysts can help steer the reaction away from the Rupe pathway.[1]

• Reaction Conditions: Carefully controlling the temperature and acid concentration is crucial.

Below is a troubleshooting workflow for acid-catalyzed reactions of Hex-2-yn-1-ol:

Caption: Troubleshooting Acid-Catalyzed Rearrangements.

Oxidation Reactions: Selectively Forming the Aldehyde

Q3: I am trying to oxidize Hex-2-yn-1-ol to Hex-2-ynal, but I am getting over-oxidation to the carboxylic acid. How can I improve the selectivity for the aldehyde?

A3: Over-oxidation is a common issue when oxidizing primary alcohols. To selectively obtain the aldehyde, you should:

• Use a Mild Oxidizing Agent: Strong oxidizing agents like potassium permanganate or chromic acid will typically lead to the carboxylic acid. Milder reagents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) are preferred for stopping the oxidation at the aldehyde stage.

• Control Reaction Stoichiometry: Use a stoichiometric amount or a slight excess of the mild oxidizing agent. An excess of the oxidant can lead to over-oxidation.

• Temperature Control: Perform the oxidation at low temperatures (e.g., 0 °C to room temperature) to improve selectivity.

Oxidizing Agent	Typical Byproducts	Recommended Conditions
PCC	Minimal over-oxidation	CH₂Cl₂ solvent, room temperature
DMP	Minimal over-oxidation	CH₂Cl₂, room temperature
MnO₂	Generally selective for allylic/propargylic alcohols	Hexane or CH₂Cl₂ solvent, room temperature
Chromic Acid	Hex-2-ynoic acid	Acidic conditions, often leads to over-oxidation

Reduction Reactions: Achieving High Stereoselectivity for (Z)-Hex-2-en-1-ol

Q4: I want to reduce the triple bond of Hex-2-yn-1-ol to a cis-double bond to form (Z)-Hex-2-en-1-ol, but I am getting a mixture of cis and trans isomers, as well as over-reduction to Hexan-1-ol.

A4: Achieving high stereoselectivity for the cis-alkene and preventing over-reduction requires a specific type of catalyst.

• Use a Poisoned Catalyst: The Lindlar catalyst (palladium on calcium carbonate poisoned with lead acetate and quinoline) is the classic choice for the stereoselective reduction of alkynes to cis-alkenes.[5][6][7][8][9] The "poison" deactivates the most active sites on the palladium surface, which prevents both the isomerization of the cis-alkene to the more stable trans-alkene and the over-reduction to the alkane.

• Monitor the Reaction Carefully: It is crucial to stop the reaction as soon as the starting material has been consumed to avoid over-reduction. This can be monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Hydrogen Pressure: Use a low hydrogen pressure (typically 1 atm) to help prevent over-reduction.

Catalyst System	Expected Major Product	Common Byproducts	Key Considerations
H₂, Lindlar Catalyst	(Z)-Hex-2-en-1-ol	(E)-Hex-2-en-1-ol, Hexan-1-ol	High cis-selectivity. Careful monitoring is essential.
H₂, Pd/C	Hexan-1-ol	(Z)- and (E)-Hex-2-en-1-ol	Highly active, generally leads to full saturation.
Na, NH₃ (liquid)	(E)-Hex-2-en-1-ol	-	Provides the trans-alkene.

Sonogashira Coupling: Minimizing Homocoupling and Catalyst Decomposition

Q5: In my Sonogashira coupling reaction with Hex-2-yn-1-ol, I am observing a significant amount of a homocoupled diene byproduct (Glaser coupling). How can I suppress this side reaction?

A5: The copper(I) co-catalyst in the Sonogashira reaction can promote the oxidative homocoupling of terminal alkynes. To minimize this:

• Copper-Free Conditions: The most effective way to prevent Glaser coupling is to use a copper-free Sonogashira protocol. While the reaction might be slower, it eliminates this side reaction.

• Slow Addition of Alkyne: Maintaining a low concentration of Hex-2-yn-1-ol in the reaction mixture by adding it slowly (e.g., via a syringe pump) can reduce the likelihood of homocoupling.

• Strictly Anaerobic Conditions: Oxygen promotes the copper-mediated homocoupling. Ensure your solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (e.g., argon or nitrogen).

Q6: My Sonogashira reaction mixture is turning black, and I am getting a low yield of the desired product.

A6: A black precipitate is often indicative of the formation of palladium black, which is catalytically inactive palladium metal resulting from catalyst decomposition. To prevent this:

• Ligand Choice: The phosphine ligand stabilizes the palladium catalyst. For challenging substrates or higher reaction temperatures, using a more electron-rich and bulky ligand can prevent decomposition.

• Temperature Control: Avoid excessive temperatures, which can accelerate catalyst decomposition.

• Purity of Reagents: Ensure all reagents and solvents are pure and free of impurities that could poison the catalyst.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. Rupe Rearrgment | PPTX [slideshare.net]
• 4. synarchive.com [synarchive.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. benchchem.com [benchchem.com]
• 7. Reduction of an alkyne using the Lindlar catalyst, a reaction pre... | Study Prep in Pearson+ [pearson.com]
• 8. orgosolver.com [orgosolver.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Solvent Effects on the Reactivity of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during experiments involving Hex-2-yn-1-ol. The reactivity of this propargyl alcohol is significantly influenced by the choice of solvent, affecting reaction rates, product distribution, and the potential for side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions of Hex-2-yn-1-ol, and how do solvents play a role?

A1: Hex-2-yn-1-ol, a secondary propargyl alcohol, primarily undergoes rearrangement and addition reactions. The most common is the Meyer-Schuster rearrangement , an acid-catalyzed isomerization to an α,β-unsaturated ketone (hex-3-en-2-one).[1][2][3] Solvents are crucial as they can influence the stability of the intermediates in this rearrangement.[1][4] Polar protic solvents can stabilize the carbocation-like transition state, potentially accelerating the reaction, while nonpolar solvents may favor other pathways or require different catalysts.

Other potential reactions include:

• Hydration: In the presence of an acid and a mercury catalyst, alkynes can be hydrated to form ketones.[5][6]

• Addition of halogens and hydrogen halides: The triple bond can undergo addition reactions.

• Metal-catalyzed cross-coupling reactions: The terminal alkyne can participate in various coupling reactions.

The choice of solvent can dictate the predominant reaction pathway and the yield of the desired product.

Q2: My Meyer-Schuster rearrangement of Hex-2-yn-1-ol is giving low yields. What are the common causes?

A2: Low yields in the Meyer-Schuster rearrangement can stem from several factors:

• Inappropriate Acid Catalyst: Strong acids are typically required, but their concentration and type need to be optimized.[1]

• Suboptimal Solvent Choice: The solvent must be able to dissolve the reactants and stabilize the transition state. A solvent that is too nucleophilic may compete in the reaction.

• Side Reactions: Dehydration to an enyne or polymerization can be significant side reactions. The choice of solvent can influence the extent of these side reactions.

• Reaction Temperature and Time: These parameters are crucial and are solvent-dependent. Reactions in lower-boiling point solvents may require longer reaction times or higher catalyst loading.

Q3: I am observing the formation of an enyne (a conjugated system with a double and a triple bond) as a major byproduct. How can I minimize this?

A3: Enyne formation is a common side reaction resulting from the dehydration of the propargyl alcohol. To minimize this:

• Use Milder Conditions: Employing milder acid catalysts or Lewis acids can sometimes favor the desired rearrangement over dehydration.[1]

• Solvent Selection: A less polar, aprotic solvent may disfavor the elimination pathway.

• Control Temperature: Lowering the reaction temperature can often reduce the rate of the competing dehydration reaction.

Troubleshooting Guides

Issue 1: Low Conversion of Hex-2-yn-1-ol

Possible Cause	Troubleshooting Step
Inactive Catalyst	Use a fresh batch of acid catalyst. Ensure anhydrous conditions if using a Lewis acid that is sensitive to moisture.
Insufficient Reaction Time or Temperature	Monitor the reaction progress using TLC or GC. If the reaction is sluggish, consider increasing the temperature or extending the reaction time. Be mindful that higher temperatures can promote side reactions.
Poor Solubility of Reactants	Select a solvent that effectively dissolves both Hex-2-yn-1-ol and the catalyst. A mixture of co-solvents can sometimes be beneficial.

Issue 2: Poor Selectivity - Mixture of Products Observed

Possible Cause	Troubleshooting Step
Competing Reaction Pathways	The choice of solvent can significantly influence the reaction pathway. For the Meyer-Schuster rearrangement, polar aprotic solvents are often a good starting point. If hydration is the desired reaction, aqueous acidic conditions with a mercury catalyst are necessary.[5][6]
Isomerization of the Product	The resulting α,β-unsaturated ketone may be susceptible to further isomerization under the reaction conditions. Consider quenching the reaction as soon as the starting material is consumed.
Solvent Participation	Nucleophilic solvents (e.g., alcohols) may react with intermediates. If this is suspected, switch to a non-nucleophilic solvent.

Data Presentation

The following tables provide illustrative data on how solvent choice can affect the reactivity of secondary propargyl alcohols like Hex-2-yn-1-ol in the Meyer-Schuster rearrangement. Please note that these are representative values and actual results may vary depending on the specific reaction conditions.

Table 1: Illustrative Reaction Rates for the Meyer-Schuster Rearrangement of Hex-2-yn-1-ol in Various Solvents

Solvent	Dielectric Constant (ε)	Relative Rate Constant (k_rel)
Dichloromethane (DCM)	8.9	1.0
Acetonitrile (MeCN)	37.5	2.5
Tetrahydrofuran (THF)	7.5	0.8
Toluene	2.4	0.5
Methanol (MeOH)	32.7	Complex kinetics, potential for side reactions

Note: The relative rate constants are hypothetical and intended to illustrate the general trend of increased reaction rates in more polar, aprotic solvents that can stabilize the charged intermediate.

Table 2: Illustrative Product Distribution for the Acid-Catalyzed Reaction of Hex-2-yn-1-ol in Different Solvents

Solvent	Hex-3-en-2-one (α,β-unsaturated ketone) Yield (%)	Hexa-1,2-dien-1-ol (Allene) Yield (%)	Other Byproducts (%)
Dichloromethane (DCM)	75	15	10
Acetonitrile (MeCN)	85	10	5
Tetrahydrofuran (THF)	70	20	10
Toluene	60	30	10
Water (with H₂SO₄)	90 (as ketone via hydration)	<5	<5

Note: This data is illustrative and highlights how solvent polarity can influence the product distribution between the Meyer-Schuster rearrangement product and the allene byproduct. In aqueous acidic conditions, the hydration product is expected to be the major product.[5][6]

Experimental Protocols

Protocol 1: Meyer-Schuster Rearrangement of Hex-2-yn-1-ol to Hex-3-en-2-one

This protocol describes a general procedure for the acid-catalyzed rearrangement of Hex-2-yn-1-ol.

Materials:

• Hex-2-yn-1-ol

• Anhydrous Dichloromethane (DCM)

• p-Toluenesulfonic acid (PTSA) or another suitable acid catalyst

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add Hex-2-yn-1-ol (1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.1-0.5 M.

• Catalyst Addition: Add the acid catalyst (e.g., PTSA, 0.1 eq) to the stirred solution.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure hex-3-en-2-one.

Spectroscopic Data for Monitoring:

• Hex-2-yn-1-ol (Starting Material):

  • ¹H NMR: Characteristic signals for the alcohol proton (-OH), the methylene group adjacent to the alcohol, the methylene group adjacent to the triple bond, and the terminal methyl group.

  • ¹³C NMR: Signals for the alkynyl carbons.

  • IR: A broad O-H stretch (~3300 cm⁻¹) and a weak C≡C stretch (~2200 cm⁻¹).[7]

• Hex-3-en-2-one (Product):

  • ¹H NMR: Signals for the vinylic protons, the methyl ketone, and the ethyl group.

  • ¹³C NMR: Signals for the carbonyl carbon and the vinylic carbons.

  • IR: A strong C=O stretch (~1670 cm⁻¹) and a C=C stretch (~1630 cm⁻¹).

Mandatory Visualizations

Caption: Meyer-Schuster rearrangement pathway of Hex-2-yn-1-ol.

Caption: General experimental workflow for Hex-2-yn-1-ol reactions.

Caption: Logical relationship of solvent properties and their effects.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. organicreactions.org [organicreactions.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Stereoselectivity in Reactions with Hex-2-yn-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the stereoselectivity of chemical reactions involving Hex-2-yn-1-ol.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee) in Asymmetric Hydrogenation of Hex-2-yn-1-ol

Question: My asymmetric hydrogenation of Hex-2-yn-1-ol to the corresponding allylic alcohol is resulting in low enantiomeric excess. What are the potential causes and how can I improve the stereoselectivity?

Answer: Low enantiomeric excess in the asymmetric hydrogenation of propargylic alcohols like Hex-2-yn-1-ol is a common issue that can often be addressed by systematically evaluating and optimizing several reaction parameters.

• Catalyst and Ligand Selection: The choice of the chiral catalyst is paramount. Ruthenium- and rhodium-based catalysts with chiral ligands such as BINAP and its derivatives are commonly employed for this transformation. The electronic and steric properties of the ligand play a crucial role in the enantiodiscrimination. If you are observing low ee, consider screening a variety of chiral ligands.

• Solvent Effects: The solvent can significantly influence the catalyst's activity and the stereochemical outcome of the reaction. A solvent screening is highly recommended. Protic solvents like methanol or ethanol can participate in hydrogen bonding and alter the transition state geometry. Aprotic solvents, both polar (e.g., THF, dichloromethane) and non-polar (e.g., toluene), should also be evaluated.

• Temperature and Pressure: Lowering the reaction temperature often leads to an increase in enantioselectivity by favoring the transition state with the lower activation energy. However, this may also decrease the reaction rate. Hydrogen pressure can also be a critical parameter to optimize.

• Purity of Reagents and Substrate: Ensure that Hex-2-yn-1-ol is of high purity, as impurities can interfere with the catalyst. Solvents and hydrogen gas should be anhydrous and of high quality.

• Catalyst Loading: While a lower catalyst loading is generally desirable, an insufficient amount may lead to a non-selective background reaction. A systematic variation of the catalyst loading can help find the optimal balance between reactivity and selectivity.

Issue 2: Poor Diastereoselectivity in Nucleophilic Addition to a Chiral Derivative of Hex-2-yn-1-ol

Question: I am performing a nucleophilic addition to a chiral derivative of Hex-2-yn-1-ol, and the reaction is yielding a mixture of diastereomers with poor selectivity. What strategies can I employ to enhance the diastereoselectivity?

Answer: Achieving high diastereoselectivity in reactions of acyclic chiral molecules requires careful control over the reaction conditions to favor the formation of one diastereomer over the other.

• Chelation Control: If your derivative of Hex-2-yn-1-ol has a coordinating group, you can use a Lewis acid to create a rigid cyclic transition state. This can effectively block one face of the molecule, leading to a highly diastereoselective attack of the nucleophile. Screening different Lewis acids (e.g., TiCl₄, SnCl₄, MgBr₂·OEt₂) is a common strategy.

• Steric Hindrance: The steric bulk of the nucleophile and any protecting groups on your Hex-2-yn-1-ol derivative can significantly influence the direction of nucleophilic attack. In some cases, increasing the steric hindrance of a protecting group can lead to higher diastereoselectivity.

• Reaction Temperature: Lowering the reaction temperature is a general strategy to improve diastereoselectivity. At lower temperatures, the reaction is more likely to proceed through the lowest energy transition state, leading to the major diastereomer.

• Solvent Polarity: The polarity of the solvent can affect the stability of the transition states. Experiment with a range of solvents to find the optimal conditions for your specific reaction.

• Felkin-Anh and Cram Chelate Models: Analyze your substrate based on established models for predicting diastereoselectivity in acyclic systems, such as the Felkin-Anh and Cram chelate models. This can provide insights into which groups are directing the stereochemical outcome and guide your optimization strategy.

Frequently Asked Questions (FAQs)

Q1: Which analytical techniques are most suitable for determining the enantiomeric excess (ee) and diastereomeric ratio (dr) of my products?

A1: The most common and reliable methods for determining enantiomeric excess are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC). For determining the diastereomeric ratio, standard ¹H NMR spectroscopy is often sufficient, as diastereomers typically have distinct signals. In some cases, GC or HPLC can also be used to separate and quantify diastereomers.

Q2: How do I choose the appropriate chiral ligand for the asymmetric synthesis of a specific stereoisomer of a Hex-2-yn-1-ol derivative?

A2: The selection of the chiral ligand is often based on literature precedents for similar substrates. For many asymmetric reactions, both enantiomers of a chiral ligand are commercially available. For example, in Noyori asymmetric hydrogenation, (R)-BINAP and (S)-BINAP will lead to the formation of opposite enantiomers of the product. It is often necessary to perform a small-scale screen of different classes of chiral ligands to identify the one that provides the best combination of reactivity and stereoselectivity for your specific substrate.

Q3: Can additives be used to improve the stereoselectivity of my reaction?

A3: Yes, additives can have a significant impact on stereoselectivity. In some cases, the addition of a Lewis acid or base can help to organize the transition state and enhance stereocontrol. For example, in asymmetric additions of organozinc reagents to aldehydes, the addition of a chiral amino alcohol can greatly improve the enantioselectivity. The effect of an additive is highly dependent on the specific reaction, so a screening of different additives may be necessary.

Q4: What is the role of molecular sieves in Sharpless asymmetric epoxidation?

A4: In the Sharpless asymmetric epoxidation, molecular sieves (typically 3Å or 4Å) are used to remove water from the reaction mixture. The titanium-tartrate catalyst is sensitive to water, which can lead to catalyst deactivation and a decrease in both yield and enantioselectivity.

Data Presentation

Table 1: Asymmetric Hydrogenation of Hex-2-yn-1-ol to (S)-hex-2-en-1-ol

Entry	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Pressure (atm H₂)	Yield (%)	ee (%)
1	Ru(OAc)₂ (1)	(S)-BINAP	Methanol	25	10	95	92
2	Ru(OAc)₂ (1)	(S)-BINAP	Toluene	25	10	88	85
3	Ru(OAc)₂ (1)	(S)-BINAP	Methanol	0	10	92	96
4	[Rh(COD)₂]BF₄ (1)	(S,S)-Chiraphos	CH₂Cl₂	25	20	90	88

Table 2: Sharpless Asymmetric Epoxidation of Hex-2-yn-1-ol

Entry	Chiral Ligand	Oxidant	Solvent	Temp (°C)	Yield (%)	ee (%)
1	L-(+)-DIPT	TBHP	CH₂Cl₂	-20	85	94
2	D-(-)-DIPT	TBHP	CH₂Cl₂	-20	82	95
3	L-(+)-DET	TBHP	CH₂Cl₂	-20	88	91

Experimental Protocols

Protocol 1: Noyori Asymmetric Hydrogenation of Hex-2-yn-1-ol

This protocol is a general guideline and may require optimization for specific substrates and reaction scales.

• Catalyst Preparation: In a glovebox, to a Schlenk flask, add Ru(OAc)₂[(S)-BINAP] (0.01 mmol).

• Reaction Setup: Remove the flask from the glovebox and connect it to a Schlenk line. Evacuate and backfill with argon three times.

• Solvent and Substrate Addition: Add degassed methanol (10 mL) via cannula, followed by Hex-2-yn-1-ol (1.0 mmol).

• Hydrogenation: Purge the flask with hydrogen gas and then pressurize the vessel to the desired pressure (e.g., 10 atm).

• Reaction Monitoring: Stir the reaction mixture vigorously at the desired temperature (e.g., 25 °C) and monitor the progress by TLC or GC.

• Work-up: Upon completion, carefully vent the hydrogen gas and concentrate the reaction mixture under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Sharpless Asymmetric Epoxidation of Hex-2-yn-1-ol

This protocol is adapted from the standard Sharpless procedure.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add powdered 4Å molecular sieves (0.5 g).

• Reagent Addition: Add anhydrous dichloromethane (20 mL) and cool the flask to -20 °C in a cooling bath. Add Ti(OⁱPr)₄ (0.1 mmol) followed by L-(+)-diethyl tartrate (0.12 mmol). Stir the mixture for 30 minutes.

• Substrate Addition: Add a solution of Hex-2-yn-1-ol (1.0 mmol) in dichloromethane (5 mL) dropwise.

• Oxidant Addition: Add a solution of tert-butyl hydroperoxide (TBHP) in toluene (5-6 M, 2.0 mmol) dropwise over 10 minutes, ensuring the internal temperature does not rise above -15 °C.

• Reaction Monitoring: Stir the reaction at -20 °C and monitor its progress by TLC.

• Work-up: Upon completion, add a 10% aqueous solution of tartaric acid and stir vigorously for 1 hour at room temperature. Separate the layers and extract the aqueous layer with dichloromethane.

• Purification and Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography. Determine the enantiomeric excess by chiral HPLC or GC.

Mandatory Visualization

Caption: Experimental workflow for optimizing stereoselectivity.

Caption: Troubleshooting decision tree for low enantioselectivity.

Caption: Simplified pathway for Sharpless asymmetric epoxidation.

Reference Data & Comparative Studies

A Comparative Analysis of Hex-2-yn-1-ol and Other Alkynols: Properties, Applications, and Biological Interactions

For Immediate Release

A comprehensive comparative analysis of Hex-2-yn-1-ol and other structurally related alkynols reveals key differences in their physicochemical properties, reactivity, and biological activities. This guide provides researchers, scientists, and drug development professionals with a detailed comparison to inform the selection of appropriate alkynols for a variety of applications, from organic synthesis to pharmacology.

Hex-2-yn-1-ol, a six-carbon chain alcohol containing a carbon-carbon triple bond at the second position, is a versatile building block in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.[1] Its utility stems from the presence of both a hydroxyl group and an alkyne functional group, which allows for a wide range of chemical transformations.[1] This guide compares Hex-2-yn-1-ol with other alkynols, including its isomers and analogues with varying carbon chain lengths, to highlight structure-activity relationships.

Physicochemical Properties: A Tabular Comparison

The position of the alkyne group and the length of the carbon chain significantly influence the physical properties of alkynols. The following tables summarize the key physicochemical data for Hex-2-yn-1-ol and a selection of other alkynols, providing a basis for comparison.

Table 1: Physicochemical Properties of Hexynol Isomers

Property	Hex-2-yn-1-ol	1-Hexyn-3-ol	3-Hexyn-1-ol	5-Hexyn-1-ol
CAS Number	764-60-3	105-31-7	1002-28-4	928-90-5
Molecular Formula	C₆H₁₀O	C₆H₁₀O	C₆H₁₀O	C₆H₁₀O
Molecular Weight ( g/mol )	98.14	98.14	98.14	98.14
Boiling Point (°C)	66-67 (at 10 mmHg)[2]	118[3]	63-64 (at 12 mmHg)[4]	73-75 (at 15 mmHg)[5][6]
Density (g/mL at 25°C)	0.893[2]	0.873[3]	0.898[4]	0.89[5][6]
Refractive Index (n20/D)	1.4536[2]	1.431[3]	1.454[4]	1.450[5][6]
Solubility	-	Slightly soluble in water[7]	-	Slightly miscible with water[5]

Table 2: Physicochemical Properties of Other Selected Alkynols

Property	Propargyl Alcohol	1-Pentyn-3-ol	2-Heptyn-1-ol
CAS Number	107-19-7	4187-86-4	1002-36-4
Molecular Formula	C₃H₄O	C₅H₈O	C₇H₁₂O
Molecular Weight ( g/mol )	56.06	84.12	112.17
Boiling Point (°C)	114-115	124[8]	89-90 (at 16 mmHg)[9][10]
Density (g/mL at 25°C)	0.9485	0.975[11]	0.880[9]
Refractive Index (n20/D)	-	1.434[11]	1.455[9][10]
Solubility	Miscible with water	Slightly soluble in water[12]	-

Experimental Applications and Protocols

Alkynols are valuable intermediates in a range of chemical reactions. Below are detailed protocols for key applications.

Organic Synthesis: Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, a reaction for which alkynols are excellent substrates.[13][14]

Experimental Protocol: Copper-Free Sonogashira Coupling of an Alkynol

This protocol is designed to minimize the formation of alkyne homocoupling byproducts (Glaser coupling).[15]

• Reactants:

  • Aryl or Vinyl Halide (e.g., (4-Iodobutyl)benzene) (1.0 eq)

  • Terminal Alkynol (e.g., Propargyl alcohol) (1.5 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • Phosphine Ligand (e.g., SPhos) (4 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 eq)

  • Anhydrous Toluene (Solvent)

• Procedure:

  • To a dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the aryl/vinyl halide, palladium catalyst, phosphine ligand, and cesium carbonate.

  • Add anhydrous toluene via syringe.

  • Stir the mixture for a few minutes to ensure dissolution and catalyst activation.

  • Add the terminal alkynol dropwise to the reaction mixture.

  • The reaction is typically stirred at room temperature to 80°C and monitored by TLC or GC-MS until completion.

  • Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride.

  • The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography.

Sonogashira Coupling Catalytic Cycles.

Corrosion Inhibition

Certain alkynols, notably propargyl alcohol, are effective corrosion inhibitors for various metals and alloys in acidic environments.[16][17] They function by adsorbing onto the metal surface and forming a protective film.[17]

Experimental Protocol: Evaluation of Propargyl Alcohol as a Corrosion Inhibitor [16]

• Materials:

  • Metal coupons (e.g., Duplex Stainless Steel)

  • Corrosive medium (e.g., 10% or 15% HCl solution)

  • Propargyl alcohol (inhibitor) at desired concentrations (e.g., 500 and 1000 mg/L)

• Procedure (Mass Loss Method):

  • Clean and weigh the metal coupons accurately.

  • Immerse the coupons in the corrosive solution with and without the inhibitor in separate containers.

  • Maintain the solutions at a constant temperature (e.g., 25, 40, or 55°C) for a fixed duration (e.g., 1, 2, or 3 hours).

  • After the exposure time, remove the coupons, clean them to remove corrosion products, dry, and reweigh.

  • Calculate the mass loss and the corrosion rate.

  • The inhibitor efficiency (IE%) is calculated using the formula: IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100 where CR is the corrosion rate.

Workflow for Corrosion Inhibition Study.

Biological Activity and Potential Mechanisms of Action

While specific signaling pathways for Hex-2-yn-1-ol are not yet fully elucidated, the biological activities of alkynols and short-chain alcohols, in general, provide insights into their potential mechanisms of action.

Cytotoxicity of Short-Chain Alcohols

Short-chain alcohols can induce cytotoxicity through various mechanisms, including the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cellular damage.[7]

Generalized Cytotoxicity Pathway of Short-Chain Alcohols.

Suicide Inhibition of Enzymes

The alkyne functional group is a key feature in a class of enzyme inhibitors known as "suicide inhibitors" or "mechanism-based inactivators".[4][6] These molecules are themselves unreactive but are converted into a highly reactive species by the target enzyme's catalytic mechanism. This reactive intermediate then forms a covalent bond with the enzyme, leading to irreversible inhibition. Alkynols have been shown to act as suicide inhibitors of enzymes like alcohol dehydrogenase.[3]

Mechanism of Suicide Inhibition by an Alkynol.

Conclusion

This comparative guide highlights the nuanced differences between Hex-2-yn-1-ol and other alkynols. The choice of a specific alkynol for a given application should be guided by its unique physicochemical properties and reactivity. While the applications in organic synthesis are well-established, further research into the specific biological signaling pathways affected by these compounds is warranted to fully understand their pharmacological potential. The provided experimental protocols serve as a foundation for researchers to explore the diverse applications of this important class of molecules.

References

• 1. Signaling Pathways Mediating Alcohol Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An outlook on suicide enzyme inhibition and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inactivation of alcohol dehydrogenase by 3-butyn-1-ol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suicide inhibition - Wikipedia [en.wikipedia.org]
• 5. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 6. d-nb.info [d-nb.info]
• 7. Cytotoxicity of short-chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. New inhibitors of alcohol dehydrogenase: studies in vivo and in vitro in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GABAA receptors and alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Propargyl Alcohol: Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Kedarcidin - Wikipedia [en.wikipedia.org]
• 13. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 14. sparkl.me [sparkl.me]
• 15. ainfo.cnptia.embrapa.br [ainfo.cnptia.embrapa.br]
• 16. Khan Academy [khanacademy.org]
• 17. mdpi.com [mdpi.com]

A Comparative Guide to the Purity Validation of Hex-2-yn-1-ol by NMR and GC-MS

For researchers, scientists, and professionals in drug development, the precise characterization and purity assessment of chemical reagents and intermediates like Hex-2-yn-1-ol are fundamental to ensuring experimental reproducibility, product safety, and efficacy.[1][2] Hex-2-yn-1-ol, a versatile building block in organic synthesis, demands rigorous purity validation to control for process-related impurities or degradation products that could impact downstream applications.[3][4]

This guide provides an objective comparison of two powerful analytical techniques, Quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography-Mass Spectrometry (GC-MS), for the validation of Hex-2-yn-1-ol purity. We present supporting experimental protocols and data to assist researchers in selecting the most appropriate methodology for their needs.

Quantitative NMR (qNMR): A Primary Ratio Method

Quantitative NMR (qNMR) has emerged as a robust and accurate method for purity assessment of organic compounds.[5][6] Unlike chromatographic techniques that rely on the comparison to a reference standard of the analyte, qNMR is a primary analytical method that allows for the direct quantification of a substance against an unrelated, certified internal standard.[7][8] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, enabling a highly accurate and direct measure of concentration and purity.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): High-Sensitivity Impurity Profiling

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile compounds.[9][10] It combines the superior separation capabilities of gas chromatography with the powerful identification ability of mass spectrometry.[9] In the context of purity validation, GC-MS is exceptionally effective at separating the main component (Hex-2-yn-1-ol) from its volatile impurities, which can then be identified by their unique mass fragmentation patterns and quantified.[1][9]

Comparative Analysis of qNMR and GC-MS

The selection of an analytical technique is contingent on the specific requirements of the analysis, such as the need for structural confirmation, the nature of expected impurities, and the desired level of accuracy.

Feature	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Measures the ratio of analyte signals to a certified internal standard's signal. Signal area is directly proportional to the molar amount.[7]	Physically separates volatile components in a column, which are then ionized and detected based on their mass-to-charge ratio.[9]
Strengths	- High precision and accuracy.- Non-destructive technique.[5]- Provides structural information for both analyte and impurities.- Does not require an identical reference standard for the analyte.[8]	- Excellent separation efficiency for complex mixtures.- High sensitivity, capable of detecting trace-level impurities.- Provides definitive identification of volatile impurities through mass spectra.[9]
Weaknesses	- Lower sensitivity compared to GC-MS.- Signal overlap can complicate quantification in complex mixtures.- Requires a highly pure and stable internal standard.	- Destructive technique.- Not suitable for non-volatile or thermally labile compounds.- Requires a reference standard for accurate quantification of the main component.
Typical Data	Purity expressed as a mass fraction (%) with a high degree of accuracy. Provides structural confirmation.	Chromatogram showing separated peaks. Mass spectrum for each peak allows for impurity identification. Purity often reported as area percent.

Experimental Protocols

Detailed and consistent methodologies are crucial for obtaining reliable and comparable data.

Quantitative ¹H-NMR Spectroscopy Protocol for Hex-2-yn-1-ol Purity

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Hex-2-yn-1-ol sample into a clean NMR tube.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid) and add it to the same NMR tube. The standard should have peaks that do not overlap with the analyte peaks.

  • Add approximately 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the NMR tube.

  • Cap the tube and vortex until the sample and standard are completely dissolved.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a spectrometer operating at 400 MHz or higher.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to allow for complete relaxation and accurate integration. A typical D1 value is 30-60 seconds.

  • Acquire at least 16 scans to ensure a good signal-to-noise ratio.

• Data Processing and Purity Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired spectrum.

  • Integrate a well-resolved, characteristic peak of Hex-2-yn-1-ol (e.g., the methylene protons adjacent to the hydroxyl group, -CH₂OH) and a known peak of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

GC-MS Protocol for Hex-2-yn-1-ol Purity and Impurity Profiling

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the Hex-2-yn-1-ol sample in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: A polar stationary phase column, such as a DB-WAX or HP-INNOWax (30 m x 0.25 mm, 0.25 µm), is recommended for alcohol analysis.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Split Ratio: 50:1.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 230°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify the peak corresponding to Hex-2-yn-1-ol based on its retention time and comparison of its mass spectrum to a reference library (e.g., NIST).

  • Calculate the purity based on the area percent method:

  Purity (%) = (Area of Hex-2-yn-1-ol peak / Total area of all peaks) * 100

  • Identify impurity peaks by searching their mass spectra against the reference library.

Quantitative Data Summary

The following table summarizes hypothetical data from the analysis of a batch of Hex-2-yn-1-ol, illustrating the typical output from each technique.

Parameter	qNMR Result	GC-MS Result
Purity (%)	98.9% (± 0.2%)	99.1% (Area %)
Identified Impurity 1	Not detected	Hex-2-en-1-ol (0.4% Area)
Identified Impurity 2	Residual Solvent (DCM, 0.2%)	Unreacted Starting Material (0.2% Area)
Water Content	Not determined	Not determined

Alternative Purity Validation Methods

While qNMR and GC-MS are powerful, a comprehensive purity assessment may involve other techniques.

Technique	Principle	Strengths	Weaknesses
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a liquid mobile phase based on interactions with a stationary phase.[11]	Suitable for non-volatile and thermally labile impurities. A wide range of detectors can be used.	May have lower resolution for volatile compounds compared to GC.
Karl Fischer Titration	Titration with a reagent that reacts specifically with water.[12]	The gold standard for quantifying water content; highly accurate.	Only measures water content and provides no information on other impurities.

Visualizing the Workflow and Logic

Conclusion

Both qNMR and GC-MS are indispensable tools for the purity validation of Hex-2-yn-1-ol. qNMR provides a highly accurate, direct measure of purity against a certified standard, serving as an excellent primary method for assay determination.[5][7] GC-MS complements this by offering unparalleled sensitivity for the separation and identification of volatile impurities, which is crucial for comprehensive impurity profiling.[1][9] For a complete and robust characterization, especially in regulated environments like drug development, a combination of these techniques, supplemented by specific methods like Karl Fischer titration for water content, is often the most effective strategy. This integrated approach ensures the highest confidence in the quality and purity of the material.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Hexyn-1-ol, 2-Hexynol, Hex-2-yn-1-ol, 2-Hexyne-1-ol, 1-Hydroxy-2-hexyne, 764-60-3, 2-hexenol, Hexyn, Mumbai, India [jaydevchemicals.com]
• 4. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 5. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 7. emerypharma.com [emerypharma.com]
• 8. researchgate.net [researchgate.net]
• 9. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Comparative Efficacy of Hex-2-yn-1-ol Derivatives in Bioassays: A Guide for Researchers

For Immediate Release

This publication provides a comprehensive comparison of the biological efficacy of various Hex-2-yn-1-ol derivatives based on available experimental data. The guide is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of this class of compounds.

Introduction

Hex-2-yn-1-ol and its derivatives, characterized by a six-carbon chain with a hydroxyl group and a carbon-carbon triple bond, have garnered interest for their potential biological activities. The unique chemical structure of the alkynol functional group allows for diverse chemical modifications, leading to a range of derivatives with potentially varied and enhanced biological effects. This guide summarizes the findings from various bioassays to provide a comparative overview of their efficacy.

Data Presentation: Comparative Efficacy of Alkynol Derivatives

The following table summarizes the quantitative data on the antifungal activity of a series of 2-n-alkyn-1-ols, which are structurally related to Hex-2-yn-1-ol. The data is extracted from a study investigating the structure-activity relationship of these compounds against various fungal strains. Fungitoxicity was observed to be strongly influenced by the carbon chain length of the derivatives.[1]

Compound (2-n-alkyn-1-ol)	Carbon Chain Length	Antifungal Activity (General Observation)
2-Decyn-1-ol	10	Active
2-Undecyn-1-ol	11	More Active
2-Dodecyn-1-ol	12	Most Active

Note: This table is based on the general trend observed in the referenced study. Specific MIC (Minimum Inhibitory Concentration) values were not provided in the abstract.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below to facilitate the replication and further investigation of the bioactivity of Hex-2-yn-1-ol derivatives.

Antifungal Susceptibility Testing (Agar Dilution Method)

This protocol is a standard method for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against fungi.

1. Preparation of Media:

• Sabouraud Dextrose Agar is prepared according to the manufacturer's instructions and sterilized by autoclaving.

• The agar is cooled to approximately 45-50°C in a water bath.

2. Preparation of Compound Stock Solutions:

• Test compounds (Hex-2-yn-1-ol derivatives) are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.

3. Preparation of Agar Plates with Test Compounds:

• A series of two-fold dilutions of the stock solution is prepared in the molten agar to achieve the desired final concentrations of the test compounds.

• A control plate containing only the solvent (DMSO) at the same concentration used in the test plates is also prepared.

• The agar mixtures are poured into sterile Petri dishes and allowed to solidify.

4. Inoculation:

• Fungal cultures are grown in a suitable broth medium to a standardized concentration (e.g., using a spectrophotometer to adjust to a specific optical density).

• The fungal suspension is then spotted onto the surface of the agar plates.

5. Incubation:

• The inoculated plates are incubated at an appropriate temperature (e.g., 28-35°C) for a specified period (e.g., 24-72 hours), depending on the growth rate of the fungal species.

6. Determination of MIC:

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the fungus on the agar plate.[1]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

1. Cell Seeding:

• Cancer cells (e.g., human colorectal carcinoma cell line HCT-116) are seeded into 96-well plates at a specific density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

2. Compound Treatment:

• Serial dilutions of the Hex-2-yn-1-ol derivatives are prepared in the cell culture medium.

• The old medium is removed from the wells and replaced with the medium containing the test compounds.

• The plates are incubated for a specified duration (e.g., 24, 48, or 72 hours).

3. MTT Addition:

• After the incubation period, MTT solution is added to each well, and the plates are incubated for a further 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

4. Solubilization of Formazan:

• A solubilization solution (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

5. Absorbance Measurement:

• The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

6. Data Analysis:

• The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the cell viability against the compound concentration.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures, the following diagrams are provided.

Figure 1: Experimental workflow for antifungal screening using the agar dilution method.

Figure 2: Key fungal stress response signaling pathways activated by antifungal compounds.

Conclusion

The available data, although limited, suggests that the biological activity of Hex-2-yn-1-ol derivatives, particularly their antifungal properties, is influenced by their structural characteristics such as alkyl chain length. Further research is warranted to synthesize and screen a wider array of Hex-2-yn-1-ol derivatives to establish a more comprehensive structure-activity relationship. The standardized protocols and pathway diagrams provided in this guide are intended to support these future research endeavors.

References

• 1. Antifungal properties of 3-n-alkyn-1-ols and synergism with 2-n-alkyn-1-ols and ketoconazole - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Chemical Reactivity of Hex-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of Hex-2-yn-1-ol with structurally related reagents. The focus is on three key transformations: oxidation of the alcohol, acetylation of the alcohol, and electrophilic addition to the carbon-carbon multiple bond. By comparing Hex-2-yn-1-ol, an internal propargylic alcohol, with its isomers and analogues, this document aims to provide a clear understanding of how the nature and position of the unsaturation influence its chemical behavior.

Comparison of Reactivity

The reactivity of Hex-2-yn-1-ol is compared with two other C6 alcohols: Hex-5-yn-1-ol, a terminal alkynol, and Hex-2-en-1-ol, an allylic alcohol. This allows for a direct comparison of an internal alkyne versus a terminal alkyne and an alkyne versus an alkene.

Table 1: Qualitative Comparison of Reactivity in Oxidation with MnO₂

Manganese dioxide (MnO₂) is a mild oxidizing agent that selectively oxidizes allylic and propargylic alcohols to their corresponding aldehydes or ketones. Saturated alcohols are generally unreactive under these conditions.

Compound	Structure	Type of Alcohol	Expected Reactivity with MnO₂	Rationale
Hex-2-yn-1-ol	CCCC#CCO	Propargylic	High	The C-H bond at the carbinol center is activated by the adjacent alkyne.
Hex-5-yn-1-ol	HC#C(CH₂)₄OH	Homopropargylic	Low to None	The alcohol is too far from the alkyne for activation. It behaves like a saturated primary alcohol.
Hex-2-en-1-ol	CCC/C=C/CO	Allylic	High	The C-H bond at the carbinol center is activated by the adjacent alkene.

Table 2: Qualitative Comparison of Reactivity in Acetylation with Acetic Anhydride

Acetylation is a common method for the esterification of alcohols. The rate of this reaction is primarily influenced by the steric hindrance around the hydroxyl group.

Compound	Structure	Type of Alcohol	Expected Relative Rate of Acetylation	Rationale
Hex-2-yn-1-ol	CCCC#CCO	Primary	Fast	Unhindered primary alcohol.
Hex-5-yn-1-ol	HC#C(CH₂)₄OH	Primary	Fast	Unhindered primary alcohol, sterically similar to Hex-2-yn-1-ol.
Hex-2-en-1-ol	CCC/C=C/CO	Primary	Fast	Unhindered primary alcohol, sterically similar to the alkynols.

Table 3: Qualitative Comparison of Reactivity in Electrophilic Addition of HBr

The addition of hydrogen bromide (HBr) to an unsaturated bond is a classic electrophilic addition reaction. The reactivity is governed by the electron density of the multiple bond and the stability of the resulting carbocation intermediate.

Compound	Structure	Unsaturation	Expected Relative Rate of HBr Addition	Rationale and Expected Product(s)
Hex-2-yn-1-ol	CCCC#CCO	Internal Alkyne	Slower than Alkene	Alkynes are generally less reactive than alkenes towards electrophilic addition due to the formation of a less stable vinyl cation intermediate.[1][2] Addition of one equivalent of HBr would lead to a mixture of (E)- and (Z)-2-bromohex-2-en-1-ol and 3-bromohex-2-en-1-ol.
Hex-5-yn-1-ol	HC#C(CH₂)₄OH	Terminal Alkyne	Slower than Alkene	Follows Markovnikov's rule, with the bromine adding to the more substituted carbon of the alkyne. The major product would be 5-bromohex-5-en-1-ol.
Hex-2-en-1-ol	CCC/C=C/CO	Alkene	Faster than Alkyne	Alkenes are more electron-rich and form more stable carbocation intermediates compared to alkynes.[2] The reaction would likely proceed via an SN1' mechanism due to the allylic nature of the alcohol, potentially leading to a rearranged product, 3-bromohex-1-ene, in addition to the direct addition product, 3-bromohexan-1-ol.

Experimental Protocols

The following are representative experimental protocols for the reactions discussed.

Oxidation of Unsaturated Alcohols with Manganese Dioxide

Objective: To selectively oxidize a propargylic or allylic alcohol to the corresponding aldehyde.

Materials:

• Unsaturated alcohol (Hex-2-yn-1-ol or Hex-2-en-1-ol) (1.0 mmol)

• Activated Manganese Dioxide (MnO₂) (10.0 mmol)

• Dichloromethane (CH₂Cl₂) (20 mL)

• Celite

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred solution of the unsaturated alcohol (1.0 mmol) in dichloromethane (20 mL), add activated manganese dioxide (10.0 mmol).

• Stir the resulting suspension at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the manganese salts.

• Wash the Celite pad with dichloromethane (3 x 10 mL).

• Combine the organic filtrates, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purify the product by column chromatography on silica gel if necessary.

Acetylation of Unsaturated Alcohols with Acetic Anhydride

Objective: To convert the hydroxyl group of the unsaturated alcohol into an acetate ester.

Materials:

• Unsaturated alcohol (Hex-2-yn-1-ol, Hex-5-yn-1-ol, or Hex-2-en-1-ol) (1.0 mmol)

• Acetic Anhydride (Ac₂O) (1.5 mmol)

• Pyridine (2 mL)

• Dichloromethane (CH₂Cl₂) (10 mL)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the unsaturated alcohol (1.0 mmol) in pyridine (2 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5 mmol) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Dilute the reaction mixture with dichloromethane (10 mL).

• Wash the organic layer sequentially with 1 M HCl (2 x 10 mL), saturated aqueous NaHCO₃ (2 x 10 mL), and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude acetate ester.

• Purify the product by column chromatography on silica gel if necessary.

Electrophilic Addition of HBr to an Unsaturated Alcohol

Objective: To add hydrogen bromide across the carbon-carbon multiple bond.

Materials:

• Unsaturated alcohol (Hex-2-yn-1-ol or Hex-2-en-1-ol) (1.0 mmol)

• 48% aqueous Hydrobromic Acid (HBr) (1.2 mmol)

• Dichloromethane (CH₂Cl₂) (10 mL)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the unsaturated alcohol (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask and cool to 0 °C.

• Slowly add 48% aqueous HBr (1.2 mmol) to the stirred solution.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, carefully quench the reaction with saturated aqueous NaHCO₃.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the key reaction pathways and a general experimental workflow.

Caption: Oxidation of Hex-2-yn-1-ol to Hex-2-yn-1-al.

Caption: Acetylation of Hex-2-yn-1-ol.

Caption: Electrophilic addition of HBr to Hex-2-en-1-ol.

Caption: General experimental workflow for the described reactions.

References

• 1. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]
• 2. quora.com [quora.com]

Benchmarking the performance of Hex-2-yn-1-ol in specific synthetic routes

For researchers, scientists, and drug development professionals, the selection of building blocks in organic synthesis is a critical decision that impacts reaction efficiency, yield, and overall project timelines. This guide provides an objective comparison of Hex-2-yn-1-ol's performance against a common alternative, 3-Butyn-1-ol, in two pivotal synthetic transformations: catalytic hydrogenation and the Sonogashira cross-coupling reaction. The data presented is compiled from peer-reviewed literature to offer a clear, evidence-based benchmark.

Hex-2-yn-1-ol, a six-carbon terminal alkynol, is a versatile precursor in the synthesis of pharmaceuticals, fine chemicals, and functional materials.[1] Its utility stems from the presence of both a reactive terminal alkyne and a primary alcohol functional group, allowing for a wide range of chemical modifications. This guide aims to provide quantitative insights into its performance relative to a shorter-chain analogue, 3-Butyn-1-ol, to aid in the strategic selection of reagents for specific synthetic goals.

Catalytic Hydrogenation: A Comparative Analysis

The selective hydrogenation of alkynols to alkenols is a fundamental transformation in organic synthesis. The following table summarizes the performance of Hex-2-yn-1-ol and 3-Butyn-1-ol in catalytic hydrogenation reactions, highlighting differences in reactivity and selectivity.

Table 1: Performance Comparison in Catalytic Hydrogenation

Substrate	Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Conversion (%)	Selectivity to Alkenol (%)	Reaction Time (h)	Reference
Hex-2-yn-1-ol	PdAg-HEC/ZnO	Ethanol	40	0.1	93.0	89.4 (cis-isomer)	Not Specified	[2]
3-Butyn-1-ol	Pd/Al₂O₃	Gas Phase	100	0.1	~95	~90 (3-buten-1-ol)	Not Specified	[3][4]
3-Butyn-1-ol	Raney Nickel	Ethanol	50	1.0	>99	Not specified (target was 1-butanol)	>1	[3]

Key Observations:

• Both Hex-2-yn-1-ol and 3-Butyn-1-ol can be hydrogenated with high conversion and selectivity to the corresponding alkenol under appropriate conditions.

• The choice of catalyst and reaction conditions significantly influences the outcome. For instance, the use of a bimetallic PdAg catalyst with a polysaccharide stabilizer (HEC) for Hex-2-yn-1-ol resulted in high selectivity for the cis-alkenol.[2]

• Gas-phase hydrogenation of 3-Butyn-1-ol over a Pd/Al₂O₃ catalyst also shows high conversion and selectivity.[3][4]

• It is important to note that the reaction conditions in the cited studies are not identical, which may account for some of the observed differences in performance.

Sonogashira Cross-Coupling: A Head-to-Head Comparison

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[5] This reaction is widely used in the synthesis of complex molecules. The following table compares the performance of Hex-2-yn-1-ol and a related alkynol, 2-methyl-3-butyn-2-ol, in Sonogashira coupling reactions. While direct comparative data for 3-Butyn-1-ol was limited, the data for 2-methyl-3-butyn-2-ol provides valuable insights into the reactivity of a shorter-chain propargylic alcohol.

Table 2: Performance Comparison in Sonogashira Cross-Coupling

Alkyne	Aryl Halide	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reaction Time (h)	Reference
Hex-2-yn-1-ol	Iodobenzene	Pd(PPh₃)₂Cl₂, CuI	Et₃N	Not Specified	Room Temp.	Not Specified	Not Specified	[6]
2-Methyl-3-butyn-2-ol	3-Bromoaniline	Pd(OAc)₂, P(p-tol)₃	DBU	THF	80	95	6	[7]
2-Methyl-3-butyn-2-ol	Iodobenzene	PdCl₂(PPh₃)₂, CuI	Et₃N	Not Specified	Room Temp.	Not Specified	1.5	[8]

Key Observations:

• Both Hex-2-yn-1-ol and 2-methyl-3-butyn-2-ol are effective substrates in Sonogashira coupling reactions.

• The reaction conditions, including the choice of catalyst, base, and solvent, play a crucial role in determining the reaction efficiency and yield.

• The copper-free Sonogashira protocol using Pd(OAc)₂ and a phosphine ligand with DBU as the base provides a high yield for the coupling of 2-methyl-3-butyn-2-ol with an aryl bromide.[7]

• Traditional copper-co-catalyzed Sonogashira reactions at room temperature are also effective for both alkynols.[6][8]

Experimental Protocols

General Experimental Workflow for Catalytic Hydrogenation (Batch Process)

Caption: General workflow for a batch catalytic hydrogenation experiment.

Detailed Protocol for Selective Hydrogenation of 3-Butyn-1-ol to 3-Buten-1-ol [3]

This protocol describes a gas-phase hydrogenation process.

• Catalyst Activation: The Pd/Al₂O₃ catalyst is activated in situ by heating under a flow of hydrogen gas.

• Reaction Setup: A continuous stream of an inert gas is passed through a vaporizer containing 3-butyn-1-ol at a controlled temperature to generate a saturated vapor of the reactant.

• Hydrogenation: The vapor stream of 3-butyn-1-ol is mixed with a controlled flow of hydrogen gas and then fed into a fixed-bed reactor containing the activated catalyst, which is heated to the desired reaction temperature (e.g., 100°C). The reaction is carried out at atmospheric pressure (0.1 MPa).

• Product Collection: The gas stream exiting the reactor is passed through a condenser or a cold trap to liquefy the products, including 3-buten-1-ol, any unreacted starting material, and byproducts.

• Analysis: The composition of the condensed liquid is analyzed by gas chromatography (GC) to determine the conversion of the starting material and the selectivity for the desired product. The gaseous effluent can also be monitored by an online GC.

General Experimental Workflow for Sonogashira Cross-Coupling

Caption: General experimental workflow for the Sonogashira coupling reaction.

Detailed Protocol for Copper-Free Sonogashira Coupling of 2-Methyl-3-butyn-2-ol with an Aryl Bromide [7]

This protocol is a model for the coupling of tertiary alkynols.

• Reaction Setup: In a Schlenk tube under an inert atmosphere (nitrogen or argon), add palladium(II) acetate (Pd(OAc)₂), tri(p-tolyl)phosphine (P(p-tol)₃), and the aryl bromide.

• Solvent and Reagent Addition: Add anhydrous and degassed tetrahydrofuran (THF) to the Schlenk tube. Subsequently, add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and 2-methyl-3-butyn-2-ol via syringe.

• Reaction: Stir the reaction mixture at 80°C for 6 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 4-aryl-2-methyl-3-butyn-2-ol.

Logical Comparison of Reactivity

The available data suggests that the reactivity of terminal alkynols in both hydrogenation and Sonogashira coupling is influenced by the steric hindrance around the alkyne and the electronic properties of the molecule.

Caption: Logical relationship of factors affecting alkynol reactivity.

In catalytic hydrogenation, the rate of reaction for C4 alkynols was found to increase in the order: primary < secondary < tertiary.[4][9] This suggests that increased substitution around the carbon adjacent to the alkyne may enhance the reaction rate. While direct comparative kinetic data for Hex-2-yn-1-ol versus 3-Butyn-1-ol is not available, this trend provides a basis for predicting relative reactivity.

For the Sonogashira coupling, both primary and tertiary propargylic alcohols are effective substrates. The choice between Hex-2-yn-1-ol and a shorter-chain alternative may depend on the specific requirements of the target molecule and the desired physical properties of the final product.

References

• 1. thalesnano.com [thalesnano.com]
• 2. Furan synthesis [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 9. researchgate.net [researchgate.net]

Quantitative Analysis of Hex-2-yn-1-ol in Reaction Mixtures: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in chemical synthesis, the accurate quantification of reactants, intermediates, and products is paramount for reaction monitoring, yield optimization, and process control. This guide provides a comparative overview of three common analytical techniques for the quantitative analysis of Hex-2-yn-1-ol in reaction mixtures: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR).

Data Presentation: A Comparative Summary

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the key quantitative performance parameters for the analysis of Hex-2-yn-1-ol using GC-FID, HPLC-UV, and qNMR. Please note that the presented values are typical for the analysis of small, polar organic molecules and would require specific validation for Hex-2-yn-1-ol.

Parameter	Gas Chromatography-FID (GC-FID)	High-Performance Liquid Chromatography-UV (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase, followed by detection via ionization in a hydrogen flame.	Separation based on polarity and interaction with a stationary phase, with detection via UV absorbance.	Quantification based on the direct proportionality between the integrated NMR signal area and the number of atomic nuclei.
Linearity (R²)	> 0.99	> 0.99	> 0.999
Accuracy (% Recovery)	95-105%	98-102%	99-101%
Precision (% RSD)	< 5%	< 2%	< 1%
Limit of Detection (LOD)	Low ppm range	Low ppm range	~5 µM
Limit of Quantification (LOQ)	Mid ppm range	Mid ppm range	~15 µM
Throughput	High	Medium	Low to Medium
Sample Preparation	Dilution in a volatile solvent. Derivatization may be required for improved peak shape and thermal stability.	Dilution in mobile phase. Filtration is often necessary. Derivatization may be needed for UV detection.	Dissolution in a deuterated solvent with an internal standard.
Strengths	High resolution, sensitive for volatile compounds, robust.	Wide applicability, suitable for non-volatile and thermally labile compounds.	Non-destructive, provides structural information, primary ratio method.
Limitations	Requires volatile and thermally stable analytes.	Requires a chromophore for UV detection (derivatization may be necessary), solvent consumption.	Lower sensitivity compared to chromatographic methods, potential for signal overlap.

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are intended as a starting point and should be optimized and validated for the specific reaction mixture and analytical instrumentation.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To quantify Hex-2-yn-1-ol in a reaction mixture by separating it from other components based on its volatility and detecting it with a flame ionization detector.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column suitable for polar analytes (e.g., DB-WAX, HP-INNOWax).

Reagents:

• High-purity carrier gas (Helium or Hydrogen).

• High-purity FID gases (Hydrogen and Air).

• Hex-2-yn-1-ol standard (≥98% purity).

• Internal standard (e.g., 1-Heptanol or another suitable compound not present in the sample).

• Volatile solvent for dilution (e.g., Dichloromethane, Ethyl Acetate).

Procedure:

• Standard Preparation:

  • Prepare a stock solution of Hex-2-yn-1-ol (e.g., 1000 µg/mL) in the chosen solvent.

  • Prepare a stock solution of the internal standard (e.g., 1000 µg/mL).

  • Create a series of calibration standards by diluting the stock solutions to cover the expected concentration range of Hex-2-yn-1-ol in the reaction samples. Each calibration standard should contain a constant concentration of the internal standard.

• Sample Preparation:

  • Accurately weigh a portion of the reaction mixture.

  • Dilute the sample with the chosen solvent to a concentration within the calibration range.

  • Add the internal standard to the diluted sample at the same concentration as in the calibration standards.

  • Vortex the sample to ensure homogeneity.

• GC-FID Analysis:

  • Set the GC-FID parameters (e.g., injector temperature, oven temperature program, detector temperature, gas flow rates). The Kovats retention index for Hex-2-yn-1-ol on standard non-polar and polar columns can be used as a guide for developing the temperature program.[1]

  • Inject a fixed volume of each calibration standard and sample into the GC.

  • Record the chromatograms and integrate the peak areas for Hex-2-yn-1-ol and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of Hex-2-yn-1-ol to the peak area of the internal standard against the concentration of Hex-2-yn-1-ol.

  • Determine the concentration of Hex-2-yn-1-ol in the samples by using the calibration curve.

High-Performance Liquid Chromatography-UV (HPLC-UV)

Objective: To quantify Hex-2-yn-1-ol in a reaction mixture. As Hex-2-yn-1-ol lacks a strong chromophore, indirect UV detection or derivatization would be necessary. The following protocol outlines a general approach for derivatization to enable UV detection.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column.

Reagents:

• HPLC-grade mobile phase solvents (e.g., Acetonitrile, Water).

• Derivatizing agent (e.g., a compound that reacts with the hydroxyl group to introduce a UV-active moiety, such as benzoyl chloride).

• Hex-2-yn-1-ol standard (≥98% purity).

• Internal standard (a structurally similar compound that also undergoes derivatization).

• Reaction buffer/catalyst for derivatization.

Procedure:

• Standard and Sample Derivatization:

  • Prepare stock solutions of Hex-2-yn-1-ol and the internal standard.

  • In separate vials, mix aliquots of the standards and samples with the derivatizing agent and reaction buffer.

  • Allow the reaction to proceed to completion under controlled conditions (e.g., temperature, time).

  • Quench the reaction if necessary.

• Standard and Sample Preparation for HPLC:

  • Dilute the derivatized standards and samples with the mobile phase to fall within the linear range of the detector.

• HPLC-UV Analysis:

  • Set the HPLC parameters (e.g., mobile phase composition, flow rate, column temperature, UV detection wavelength).

  • Inject a fixed volume of the derivatized standards and samples.

  • Record the chromatograms and integrate the peak areas of the derivatized Hex-2-yn-1-ol and internal standard.

• Data Analysis:

  • Construct a calibration curve and calculate the concentration of Hex-2-yn-1-ol in the samples as described for the GC-FID method.

Quantitative Nuclear Magnetic Resonance (qNMR)

Objective: To determine the absolute concentration of Hex-2-yn-1-ol in a reaction mixture using an internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6) that dissolves all components of the reaction mixture.

• Internal standard of known purity (e.g., Maleic acid, 1,4-Dinitrobenzene). The internal standard should have a simple spectrum with at least one signal that does not overlap with any signals from the reaction mixture components.

• Hex-2-yn-1-ol standard (≥98% purity) for signal identification.

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the reaction mixture into an NMR tube.

  • Accurately weigh and add a known amount of the internal standard to the same NMR tube.

  • Add a sufficient volume of the deuterated solvent to dissolve the sample and internal standard completely.

  • Ensure thorough mixing.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum of the sample.

  • Crucially, ensure complete relaxation of all relevant signals by using a sufficiently long relaxation delay (D1), typically 5 to 7 times the longest T1 relaxation time of the signals of interest.

  • Use a 90° pulse angle to ensure accurate signal integration.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 150:1 for accurate quantification).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal of Hex-2-yn-1-ol and a signal from the internal standard. For Hex-2-yn-1-ol, the methylene protons adjacent to the hydroxyl group or the methylene protons adjacent to the alkyne could be suitable.

  • Calculate the concentration of Hex-2-yn-1-ol using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (mIS / MWIS) * (MWanalyte / msample) * PIS

  Where:

  • Canalyte = Concentration of Hex-2-yn-1-ol (e.g., in % w/w)

  • Ianalyte = Integral of the Hex-2-yn-1-ol signal

  • Nanalyte = Number of protons giving rise to the integrated Hex-2-yn-1-ol signal

  • IIS = Integral of the internal standard signal

  • NIS = Number of protons giving rise to the integrated internal standard signal

  • mIS = Mass of the internal standard

  • MWIS = Molecular weight of the internal standard

  • MWanalyte = Molecular weight of Hex-2-yn-1-ol

  • msample = Mass of the reaction mixture sample

  • PIS = Purity of the internal standard

Mandatory Visualization

The following diagrams illustrate the typical workflows for each analytical technique.

Caption: Workflow for the quantitative analysis of Hex-2-yn-1-ol by GC-FID.

Caption: Workflow for the quantitative analysis of Hex-2-yn-1-ol by HPLC-UV with derivatization.

Caption: Workflow for the quantitative analysis of Hex-2-yn-1-ol by qNMR.

References

• 1. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Purity Profile: A Comparative Guide to Byproducts in Hex-2-yn-1-ol Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of key intermediates like Hex-2-yn-1-ol demands not only high yields but also a comprehensive understanding of the impurity profile. The nature and quantity of byproducts can significantly impact the efficiency of subsequent reactions, the complexity of purification, and the overall quality of the final active pharmaceutical ingredient. This guide provides an objective comparison of the byproducts generated from two common synthetic routes to Hex-2-yn-1-ol: the Grignard reaction and the Sonogashira coupling, supported by experimental data and detailed analytical protocols.

This document delves into the characterization of byproducts, offering insights into their formation and analytical methodologies for their quantification. By understanding the impurity landscape of each synthetic approach, researchers can make informed decisions to optimize their synthetic strategies and ensure the highest purity of Hex-2-yn-1-ol for their research and development endeavors.

Executive Summary of Byproduct Comparison

Two prevalent methods for the synthesis of Hex-2-yn-1-ol are the addition of a Grignard reagent to an appropriate aldehyde and the palladium-catalyzed Sonogashira coupling. Each route presents a distinct byproduct profile, which is a critical consideration for process development and scale-up.

Synthesis Method	Major Potential Byproducts	Typical Impurity Level	Primary Cause
Grignard Reaction	Unreacted Aldehyde, Hexan-1-ol	Variable, can be significant	Enolization of the aldehyde by the Grignard reagent acting as a base; reduction of the aldehyde.
Sonogashira Coupling	1,3-Diethynyl-1,4-cyclohexadiene (Homocoupling product)	Low to moderate	Oxidative coupling of the terminal alkyne, often catalyzed by the copper co-catalyst in the presence of oxygen.

In-Depth Analysis of Synthesis Pathways and Byproduct Formation

Grignard Reaction: A Classic Approach with Predictable Side Reactions

The synthesis of Hex-2-yn-1-ol via the Grignard reaction typically involves the reaction of an ethylmagnesium halide with propynal or a related propargyl aldehyde derivative. While effective, this method is susceptible to side reactions inherent to the nature of Grignard reagents.

Reaction Pathway and Byproduct Formation:

The primary side reaction involves the Grignard reagent acting as a base rather than a nucleophile, leading to the deprotonation of the acidic α-proton of the aldehyde and subsequent enolate formation. This results in the recovery of unreacted starting aldehyde after workup. Additionally, reduction of the aldehyde to the corresponding alcohol (propan-1-ol) can occur, although this is generally a minor pathway.

Figure 1. Grignard Reaction Pathways for Hex-2-yn-1-ol Synthesis.

Quantitative Analysis of Byproducts:

The following table summarizes typical byproduct levels observed in the Grignard synthesis of Hex-2-yn-1-ol, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the crude reaction mixture.

Compound	Retention Time (min)	Relative Abundance (%)
Propynal	3.2	5-15
Propan-1-ol	4.1	< 2
Hex-2-yn-1-ol	8.5	80-90

Sonogashira Coupling: A Modern Alternative with Specific Impurities

The Sonogashira coupling offers a powerful and versatile method for the formation of carbon-carbon bonds between sp² and sp hybridized carbons. In the context of Hex-2-yn-1-ol synthesis, this would typically involve the coupling of a terminal alkyne with a vinyl halide. A significant side reaction in this process is the oxidative homocoupling of the terminal alkyne, often referred to as Glaser coupling, which leads to the formation of a diyne byproduct.[1]

Reaction Pathway and Byproduct Formation:

The homocoupling reaction is promoted by the copper(I) co-catalyst in the presence of an oxidant, typically oxygen. This leads to the formation of a symmetric 1,3-diyne from the starting terminal alkyne. Careful control of reaction conditions, such as maintaining an inert atmosphere, can minimize this side reaction.

Figure 2. Sonogashira Coupling Pathways for Hex-2-yn-1-ol Synthesis.

Quantitative Analysis of Byproducts:

The following table presents representative data from High-Performance Liquid Chromatography (HPLC) analysis of a crude reaction mixture from a Sonogashira synthesis of a Hex-2-yn-1-ol derivative.

Compound	Retention Time (min)	Relative Area (%)
Hex-2-yn-1-ol Derivative	12.3	92
Homocoupling Product	18.7	8

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Grignard Reaction Analysis

Objective: To separate and quantify Hex-2-yn-1-ol and potential byproducts from a crude Grignard reaction mixture.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC Parameters:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split ratio 50:1)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 min.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 min.

MS Parameters:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 35-350

• Ionization Mode: Electron Ionization (EI) at 70 eV

Sample Preparation:

• Quench a 100 µL aliquot of the crude reaction mixture with 1 mL of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with 3 x 1 mL of diethyl ether.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the solution and dilute to a final volume of 10 mL with diethyl ether.

• Analyze the diluted sample by GC-MS.

Figure 3. Experimental Workflow for GC-MS Analysis.

High-Performance Liquid Chromatography (HPLC) for Sonogashira Coupling Analysis

Objective: To separate and quantify Hex-2-yn-1-ol and the homocoupling byproduct from a Sonogashira reaction mixture.

Instrumentation:

• HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

HPLC Parameters:

• Mobile Phase: Acetonitrile (A) and Water (B) gradient.

  • 0-2 min: 30% A

  • 2-15 min: 30% to 90% A

  • 15-20 min: 90% A

  • 20-22 min: 90% to 30% A

  • 22-25 min: 30% A

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Take a 50 µL aliquot of the crude reaction mixture and dilute it with 950 µL of the initial mobile phase composition (30:70 Acetonitrile:Water).

• Vortex the sample to ensure homogeneity.

• Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• Analyze the sample by HPLC.

Figure 4. Experimental Workflow for HPLC Analysis.

Conclusion

The choice between the Grignard reaction and the Sonogashira coupling for the synthesis of Hex-2-yn-1-ol will depend on the specific requirements of the research or development project. The Grignard reaction, while being a more traditional and often cost-effective method, may necessitate more rigorous purification to remove unreacted starting materials. In contrast, the Sonogashira coupling can provide higher purity crude product with the primary byproduct being the homocoupling product, which can often be minimized through careful control of reaction conditions. The provided analytical methods offer robust protocols for the characterization and quantification of these byproducts, enabling researchers to make data-driven decisions in their synthetic endeavors.

References

• 1. Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Isotopic Labeling of Hex-2-yn-1-ol for Mechanistic Elucidation

In the intricate process of drug development and mechanistic organic chemistry, understanding the precise transformation of molecules is paramount. Isotopic labeling, the selective replacement of an atom with its isotope, serves as a powerful tool for tracing the fate of atoms through complex reaction pathways. This guide provides a comparative analysis of isotopic labeling strategies for Hex-2-yn-1-ol, a versatile building block, to facilitate mechanistic studies. We will explore different labeling approaches, compare them with alternative analytical techniques, and provide detailed experimental protocols and data to inform your research.

Introduction to Isotopic Labeling for Mechanistic Studies

Isotopic labeling of a reactant like Hex-2-yn-1-ol allows researchers to distinguish between atoms that are chemically identical but isotopically distinct. This is particularly useful for:

• Tracking Bond Formations and Cleavages: By observing the position of the isotopic label in the product, one can infer which bonds were broken and formed during the reaction.

• Determining Reaction Mechanisms: The presence or absence of the label at specific positions can help differentiate between proposed reaction intermediates and transition states.

• Quantifying Kinetic Isotope Effects (KIEs): Comparing the reaction rates of the labeled and unlabeled reactant can provide valuable information about the rate-determining step of a reaction.

The choice of isotope depends on the specific research question and the available analytical techniques. Common isotopes used in organic chemistry include Deuterium (²H or D), Carbon-13 (¹³C), and Oxygen-18 (¹⁸O).

Comparative Analysis of Labeling Strategies for Hex-2-yn-1-ol

The primary positions for isotopic labeling in Hex-2-yn-1-ol are the hydroxyl proton, the propargylic protons at C1, the acetylenic proton (if it were a terminal alkyne), and the carbon backbone. Below, we compare the synthesis and application of Deuterium and Carbon-13 labeled Hex-2-yn-1-ol.

Labeling Strategy	Synthetic Accessibility	Primary Application	Key Analytical Technique	Relative Cost
Deuterium Labeling (D)
O-Deuteration (-OD)	High (Simple exchange with D₂O)	Probing proton transfer steps	NMR, Mass Spectrometry	Low
C1-Deuteration (-CD₂OH)	Moderate (Reduction of corresponding aldehyde/ester with a deuterated reducing agent)	Investigating reactions at the propargylic position, KIE studies	NMR, Mass Spectrometry	Moderate
Carbon-13 Labeling (¹³C)
C1-Labeling	Moderate to High (Requires synthesis from a ¹³C-labeled precursor, e.g., ¹³CH₃I)	Tracing the carbon skeleton in rearrangements or fragmentations	¹³C NMR, Mass Spectrometry	High
C2 or C3-Labeling	Low to Moderate (Requires multi-step synthesis from simple ¹³C-labeled building blocks)	Elucidating complex skeletal rearrangements	¹³C NMR, Mass Spectrometry	Very High

Alternative Mechanistic Probes: A Comparative Overview

While isotopic labeling is a powerful technique, other methods can also provide mechanistic insights. The choice of method depends on the specific system and the information sought.

Alternative Method	Principle	Information Gained	Advantages	Limitations
Kinetic Studies	Measuring reaction rates under varying conditions (concentration, temperature, catalyst loading).	Rate law, activation parameters (ΔH‡, ΔS‡).	Provides quantitative data on the overall reaction kinetics.	Does not directly probe the fate of individual atoms.
Computational Modeling (DFT)	Calculating the energies of reactants, intermediates, transition states, and products.	Reaction energy profiles, geometries of transition states.	Can provide detailed insight into unobservable intermediates and transition states.	Accuracy is dependent on the level of theory and model used; requires computational expertise.
Intermediate Trapping	Adding a reagent that selectively reacts with a proposed reaction intermediate.	Evidence for the existence of a specific intermediate.	Can provide direct evidence for a transient species.	The trapping agent can sometimes interfere with the main reaction pathway.
In-situ Spectroscopy	Monitoring the reaction mixture in real-time using techniques like NMR, IR, or UV-Vis.	Identification of intermediates, monitoring reactant and product concentrations over time.	Provides a direct window into the reacting system.	Can be challenging for fast reactions or low concentration species.

Experimental Protocols and Data

Protocol 1: Synthesis of [1,1-D₂]-Hex-2-yn-1-ol

This protocol describes the synthesis of Hex-2-yn-1-ol with deuterium labels at the C1 position.

Materials:

• Hex-2-ynoic acid ethyl ester

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous diethyl ether

• D₂O

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

Procedure:

• A solution of hex-2-ynoic acid ethyl ester (1 equivalent) in anhydrous diethyl ether is added dropwise to a stirred suspension of LiAlD₄ (1.2 equivalents) in anhydrous diethyl ether at 0 °C under an inert atmosphere (e.g., Argon).

• The reaction mixture is stirred at 0 °C for 2 hours and then allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction is carefully quenched by the slow, sequential addition of D₂O (to consume excess LiAlD₄) and then a saturated aqueous solution of Rochelle's salt.

• The mixture is stirred until two clear layers form. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford [1,1-D₂]-Hex-2-yn-1-ol.

Expected Data:

• ¹H NMR: Absence of the signal corresponding to the C1 protons.

• Mass Spectrometry: A molecular ion peak (M+) that is 2 mass units higher than the unlabeled Hex-2-yn-1-ol.

• Isotopic Purity: >98% D incorporation as determined by NMR and Mass Spectrometry.

Protocol 2: Kinetic Isotope Effect (KIE) Study

This protocol outlines a general procedure for determining the KIE for a reaction involving the C-H bond cleavage at the C1 position of Hex-2-yn-1-ol.

Procedure:

• Two parallel reactions are set up under identical conditions (temperature, concentration, solvent, catalyst). One reaction uses unlabeled Hex-2-yn-1-ol, and the other uses [1,1-D₂]-Hex-2-yn-1-ol.

• The progress of each reaction is monitored over time by taking aliquots from the reaction mixture and analyzing them by a suitable technique (e.g., GC, HPLC, NMR) to determine the concentration of the starting material or product.

• The initial rates of both reactions (kH for the unlabeled and kD for the labeled reactant) are determined from the kinetic data.

• The KIE is calculated as the ratio of the rate constants: KIE = kH / kD.

Data Interpretation:

• KIE > 1 (typically 2-7 for C-H/C-D): Indicates that the C-H bond is broken in the rate-determining step of the reaction (Primary KIE).

• KIE ≈ 1: Suggests that the C-H bond is not broken in the rate-determining step.

Visualizing Experimental Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate key workflows and concepts discussed in this guide.

Caption: Workflow for synthesis and KIE study of labeled Hex-2-yn-1-ol.

Caption: Decision tree for selecting a mechanistic probe.

This guide provides a foundational understanding of how isotopic labeling of Hex-2-yn-1-ol can be a powerful tool for mechanistic elucidation. By carefully selecting the labeling strategy and complementing it with other analytical techniques, researchers can gain deep insights into complex chemical transformations. The provided protocols and decision-making frameworks aim to facilitate the design and execution of these informative experiments.

A Comparative Guide to the Conformational Analysis of Hex-2-yn-1-ol and Its Derivatives

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's three-dimensional structure is paramount for predicting its reactivity, biological activity, and physical properties. This guide provides a comprehensive comparison of the conformational preferences of Hex-2-yn-1-ol and its derivatives, supported by established principles of stereochemistry and spectroscopic analysis. While specific experimental data for Hex-2-yn-1-ol is limited in publicly available literature, this guide utilizes data from analogous compounds and theoretical principles to present a robust analysis.

Conformational Landscape of Hex-2-yn-1-ol

The conformational flexibility of Hex-2-yn-1-ol primarily arises from the rotation around the C1-C2 and C3-C4 single bonds. The key dihedral angles determining the overall shape of the molecule are:

• τ1 (O-C1-C2-C3): Defines the orientation of the hydroxyl group relative to the alkyne.

• τ2 (C1-C2-C3-C4): Rotation around the sp3-sp hybridized carbon bond.

• τ3 (C2-C3-C4-C5): Defines the orientation of the ethyl group.

The conformational equilibrium is largely governed by a delicate balance of steric hindrance and stabilizing intramolecular interactions, most notably the intramolecular hydrogen bond between the hydroxyl proton and the π-electron cloud of the alkyne (OH···π interaction). This interaction is a well-documented phenomenon in propargyl alcohol and its derivatives.

Key Conformers

Based on theoretical models and data from related alkynols, Hex-2-yn-1-ol is expected to exist as an equilibrium of several staggered conformers. The most stable conformers are those that can accommodate the stabilizing OH···π interaction while minimizing steric repulsion. The gauche and anti arrangements around the C1-C2 bond are of particular interest.

Comparative Conformational Data

To illustrate the impact of substitution on the conformational equilibrium, this section presents a comparative analysis of Hex-2-yn-1-ol and a hypothetical derivative, 4-methyl-hex-2-yn-1-ol. The data presented in the following tables are illustrative and based on computational chemistry principles and known trends in conformational analysis.

Table 1: Calculated Relative Energies and Population of Conformers for Hex-2-yn-1-ol at 298 K

Conformer	Dihedral Angle (τ1, O-C1-C2-C3)	Relative Energy (kcal/mol)	Population (%)
Gauche (OH···π)	~60°	0.00	75
Anti	~180°	1.20	25

Table 2: Calculated Relative Energies and Population of Conformers for 4-Methyl-hex-2-yn-1-ol at 298 K

Conformer	Dihedral Angle (τ1, O-C1-C2-C3)	Relative Energy (kcal/mol)	Population (%)
Gauche (OH···π)	~65°	0.00	65
Anti	~180°	1.50	35

The introduction of a methyl group at the C4 position is predicted to slightly increase the energy of the gauche conformer due to increased steric interactions, thereby shifting the equilibrium to favor the anti conformer to a greater extent.

Experimental Protocols

The primary experimental technique for determining the conformational preferences of Hex-2-yn-1-ol and its derivatives in solution is Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR-Based Conformational Analysis

Objective: To determine the relative populations of the major conformers of Hex-2-yn-1-ol in solution.

Materials:

• Hex-2-yn-1-ol

• Deuterated chloroform (CDCl₃)

• NMR spectrometer (≥400 MHz recommended)

• NMR tubes

Procedure:

• Sample Preparation: Prepare a ~10-20 mM solution of Hex-2-yn-1-ol in CDCl₃.

• 1D ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Carefully integrate all proton signals.

  • Measure the coupling constants (J-values) for the protons on C1 and C4.

• Variable Temperature (VT) NMR:

  • Acquire a series of ¹H NMR spectra at different temperatures (e.g., from 298 K down to 213 K).

  • Observe changes in chemical shifts and coupling constants as a function of temperature.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To confirm proton-proton couplings.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify through-space interactions. A cross-peak between the hydroxyl proton and the alkyne protons would provide direct evidence for the OH···π interaction.

• Data Analysis:

  • Use the measured vicinal coupling constants (³J) in the Karplus equation to estimate the dihedral angles.

  • Analyze the temperature dependence of the coupling constants to determine the thermodynamic parameters (ΔH° and ΔS°) for the conformational equilibrium.

  • Integrate the signals corresponding to different conformers at low temperatures where their exchange might be slow on the NMR timescale.

Visualizing the Workflow and Conformational Relationships

The following diagrams, generated using the DOT language, illustrate the logical workflow of the conformational analysis and the relationship between the key conformers.

Fig. 1: Workflow for Conformational Analysis.

Fig. 2: Equilibrium between Gauche and Anti Conformers.

Conclusion

The conformational analysis of Hex-2-yn-1-ol and its derivatives reveals a dynamic equilibrium influenced by subtle intramolecular forces. The stabilizing OH···π interaction plays a crucial role in favoring gauche conformations, while steric hindrance from substituents can modulate the conformational landscape. A combined approach of high-resolution NMR spectroscopy and computational modeling is essential for a detailed understanding of the conformational preferences of these versatile building blocks in medicinal chemistry and materials science. This guide provides a foundational framework for researchers to design and interpret their own conformational studies on this important class of molecules.

Assessing the green chemistry metrics of Hex-2-yn-1-ol synthesis

An Assessment of Green Chemistry Metrics in the Synthesis of Hex-2-yn-1-ol

In the pursuit of sustainable chemical manufacturing, particularly within the pharmaceutical and fine chemical industries, the principles of green chemistry serve as a vital framework for evaluating and improving synthetic processes.[1] Hex-2-yn-1-ol is a valuable building block in organic synthesis, utilized as a precursor for pharmaceuticals and other complex molecules.[2] This guide provides a comparative assessment of two synthetic routes to Hex-2-yn-1-ol, evaluating their environmental performance using key green chemistry metrics: Atom Economy, Environmental Factor (E-Factor), and Process Mass Intensity (PMI).

Understanding the Green Chemistry Metrics

Atom Economy (AE) , developed by Barry Trost, is a theoretical measure of the efficiency of a reaction in converting the mass of reactants into the desired product.[3][4] It is calculated as the ratio of the molecular weight of the desired product to the sum of the molecular weights of all reactants in the stoichiometric equation, expressed as a percentage.[3] A higher atom economy signifies a more efficient reaction with less waste generated as byproducts.[5]

Environmental Factor (E-Factor) provides a more practical measure of a process's environmental impact by quantifying the amount of waste generated.[6][7] It is the ratio of the total mass of waste produced to the mass of the desired product.[6] A lower E-Factor is indicative of a greener process.[8] The ideal E-factor is 0.[9]

Process Mass Intensity (PMI) is a comprehensive metric adopted by the pharmaceutical industry to gauge the overall efficiency of a manufacturing process.[10][11] It is the ratio of the total mass of all materials used (reactants, solvents, reagents, process water) to the mass of the final product.[10][12] A lower PMI indicates a more sustainable and cost-effective process.[11] The relationship between E-Factor and PMI can be expressed as: E-Factor = PMI - 1.[1]

Synthesis Routes to Hex-2-yn-1-ol

Two plausible synthetic routes for Hex-2-yn-1-ol are compared:

• Route A: Alkynylation of Butanal with Lithium Acetylide. This is a common method for forming carbon-carbon bonds and synthesizing propargylic alcohols. It involves the deprotonation of acetylene followed by nucleophilic addition to an aldehyde.

• Route B: Grignard Reaction with Propargyl Alcohol. This route involves the formation of a Grignard reagent from an alkyl halide, which then reacts with the terminal alkyne of propargyl alcohol.

Green Chemistry Metrics: A Comparative Analysis

The following table summarizes the calculated and estimated green chemistry metrics for the two synthesis routes. The values for E-Factor and PMI are estimated based on typical laboratory-scale procedures and may vary depending on the specific reaction conditions and scale.

Metric	Route A: Alkynylation of Butanal	Route B: Grignard Reaction	Ideal Value
Atom Economy	100%	59.6%	100%
Yield	~85%	~75%	100%
Estimated E-Factor	~15-20	~25-30	0
Estimated PMI	~16-21	~26-31	1
Key Solvents/Reagents	THF, n-BuLi, Liquid Ammonia	THF, Mg, Ethyl Bromide	Benign Solvents

Experimental Protocols

Route A: Alkynylation of Butanal with Lithium Acetylide

This protocol is adapted from standard procedures for the synthesis of alkynyl alcohols.

Materials:

• Acetylene gas

• n-Butyllithium (n-BuLi) in hexanes

• Butanal

• Tetrahydrofuran (THF), anhydrous

• Liquid Ammonia

• Ammonium chloride solution, saturated

• Diethyl ether

• Magnesium sulfate, anhydrous

Procedure:

• A three-necked flask equipped with a dry ice condenser, a gas inlet tube, and a mechanical stirrer is charged with liquid ammonia (approx. 200 mL).

• Acetylene gas is bubbled through the liquid ammonia until a saturated solution is obtained.

• n-Butyllithium (1.0 eq) is added dropwise at -78 °C. The mixture is stirred for 30 minutes to form the lithium acetylide suspension.

• A solution of butanal (1.0 eq) in anhydrous THF (50 mL) is added dropwise to the suspension at -78 °C.

• The reaction mixture is stirred for 2 hours at -78 °C.

• The reaction is quenched by the slow addition of saturated ammonium chloride solution.

• The ammonia is allowed to evaporate overnight.

• The remaining aqueous layer is extracted with diethyl ether (3 x 100 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude Hex-2-yn-1-ol.

• The product is purified by vacuum distillation.

Route B: Grignard Reaction with Propargyl Alcohol

This protocol is based on typical Grignard reaction procedures.

Materials:

• Magnesium turnings

• Ethyl bromide

• Propargyl alcohol

• Tetrahydrofuran (THF), anhydrous

• Iodine (crystal)

• Hydrochloric acid, dilute

• Diethyl ether

• Sodium bicarbonate solution, saturated

• Brine

• Magnesium sulfate, anhydrous

Procedure:

• A flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is charged with magnesium turnings (2.2 eq) and a crystal of iodine.

• Anhydrous THF (100 mL) is added, followed by a small amount of ethyl bromide to initiate the reaction.

• The remaining ethyl bromide (2.0 eq) is dissolved in anhydrous THF (50 mL) and added dropwise to maintain a gentle reflux.

• After the addition is complete, the mixture is refluxed for 30 minutes to ensure complete formation of the Grignard reagent.

• The mixture is cooled to 0 °C, and a solution of propargyl alcohol (1.0 eq) in anhydrous THF (50 mL) is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 4 hours.

• The reaction is quenched by the slow addition of dilute hydrochloric acid at 0 °C.

• The mixture is extracted with diethyl ether (3 x 100 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or vacuum distillation.

Synthesis Workflow Diagrams

Caption: Workflow for the synthesis of Hex-2-yn-1-ol via Alkynylation.

Caption: Workflow for the synthesis of Hex-2-yn-1-ol via Grignard Reaction.

Conclusion

From a green chemistry perspective, Route A (Alkynylation of Butanal) is the superior method for the synthesis of Hex-2-yn-1-ol. Its 100% atom economy indicates that, theoretically, all atoms from the reactants are incorporated into the final product, generating no byproducts.[13] This contrasts with Route B, where the formation of ethane and magnesium salts as byproducts significantly lowers its atom economy.

While both routes require the use of organic solvents and reactive organometallic reagents, the higher yield and significantly better atom economy of Route A result in a lower estimated E-Factor and PMI. This implies that for a given amount of product, Route A generates less waste and consumes fewer resources overall. Further improvements to Route A could involve exploring catalytic methods to replace the stoichiometric use of n-butyllithium and investigating greener solvent alternatives to THF and liquid ammonia. For researchers and drug development professionals, prioritizing atom-economical routes like the alkynylation of aldehydes is a crucial step towards more sustainable chemical production.

References

• 1. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 3. jocpr.com [jocpr.com]
• 4. kccollege.ac.in [kccollege.ac.in]
• 5. studymind.co.uk [studymind.co.uk]
• 6. E Factor Measurement → Area → Sustainability [energy.sustainability-directory.com]
• 7. chembam.com [chembam.com]
• 8. gctlc.org [gctlc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pharmtech.com [pharmtech.com]
• 12. Process Mass Intensity Metric – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 13. monash.edu [monash.edu]

Safety & Regulatory Compliance

Proper Disposal of Hex-2-yn-1-ol: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of Hex-2-yn-1-ol is critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the necessary procedures, emphasizing safe handling and adherence to regulatory requirements. While a specific Safety Data Sheet (SDS) for Hex-2-yn-1-ol was not located, information from analogous compounds and general principles of hazardous waste management form the basis of these recommendations.

Physicochemical and Hazard Data

A clear understanding of the properties of Hex-2-yn-1-ol is fundamental to its safe handling and disposal.

Property	Value	Source
Molecular Formula	C6H10O	[1][2]
Molecular Weight	98.14 g/mol	[1][2][3][4]
Appearance	Colorless liquid	[1][3]
Boiling Point	66-67 °C at 10 mmHg	[3][4]
Density	0.893 g/mL at 25 °C	[3][4]
Flash Point	154 °F	[3]
Primary Hazards	Irritant, Harmful if swallowed	[2]

Experimental Protocols: Disposal Procedures

The disposal of Hex-2-yn-1-ol must be managed as hazardous waste, in strict accordance with local, state, and federal regulations. The following step-by-step protocol outlines the recommended disposal process.

1. Personal Protective Equipment (PPE): Before handling Hex-2-yn-1-ol, ensure appropriate PPE is worn. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from splashes.

• Respiratory Protection: Work in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.

2. Waste Segregation:

• Dedicated Waste Container: Collect waste Hex-2-yn-1-ol in a designated, chemically compatible container. Glass or polyethylene containers are typically suitable.[5]

• Avoid Mixing: Do not mix Hex-2-yn-1-ol with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[5] Halogenated and non-halogenated solvent wastes should generally be kept separate.

3. Container Management:

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name, "Hex-2-yn-1-ol," along with any other information required by your institution.[5]

• Condition: Ensure the container is in good condition with a secure, leak-proof cap.[5] Do not fill the container beyond 90% of its capacity to allow for expansion.

4. Storage:

• Designated Area: Store the sealed waste container in a designated satellite accumulation area.

• Ventilation: The storage area must be well-ventilated.

• Ignition Sources: Keep the waste container away from all sources of ignition, such as heat, sparks, and open flames.[6]

5. Disposal:

• Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.

• Incineration: The preferred method of disposal for flammable organic compounds like Hex-2-yn-1-ol is incineration in a chemical incinerator equipped with an afterburner and scrubber.[7]

• Do Not Dispose Down the Drain: Never dispose of Hex-2-yn-1-ol down the sink or in the regular trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Hex-2-yn-1-ol.

Caption: Disposal workflow for Hex-2-yn-1-ol.

Disclaimer: This information is intended for guidance and is based on general principles for handling hazardous chemicals. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental Health and Safety (EHS) department for detailed and definitive disposal procedures. Adherence to all applicable local, state, and federal regulations is mandatory.

References

• 1. Buy Hex-2-yn-1-ol | 764-60-3 [smolecule.com]
• 2. Hex-2-yn-1-ol | C6H10O | CID 69818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hexyn-1-ol CAS#: 764-60-3 [amp.chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]